1-Methylpyrrolidin-3-amine hydrochloride

Core Science & Biosynthesis

The Strategic Application of 1-Methylpyrrolidin-3-amine Hydrochloride in Advanced Drug Discovery

Executive Summary

1-Methylpyrrolidin-3-amine hydrochloride is an indispensable chiral aliphatic amine building block utilized extensively in modern medicinal chemistry. Its unique structural topology—a basic pyrrolidine ring coupled with a primary exocyclic amine—makes it a privileged scaffold for designing small-molecule inhibitors targeting critical kinases such as ERK[1] and PFKFB3/4[2]. This technical guide provides an in-depth analysis of its physicochemical properties, stereochemical Chemical Abstracts Service (CAS) designations, and field-validated protocols for its synthetic integration.

Physicochemical Profiling & Stereochemical CAS Nomenclature

The stereochemistry of the C3 position on the pyrrolidine ring fundamentally alters the 3D spatial orientation of the resulting pharmacophore, directly impacting target binding affinity. Consequently, chemical suppliers and regulatory databases categorize this building block under distinct CAS numbers based on its chirality and exact salt form[3][4][5].

Below is a consolidated profile of the commercially and synthetically relevant variants:

Table 1: Quantitative and Nomenclature Data for 1-Methylpyrrolidin-3-amine Hydrochloride Variants

Compound Name	Stereochemistry	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Physical Form
(3S)-1-Methylpyrrolidin-3-amine HCl	(S)-isomer	852874-61-4	C5H13ClN2	136.62	Lyophilized powder / Solid
(3R)-1-Methylpyrrolidin-3-amine HCl	(R)-isomer	346690-76-4	C5H13ClN2	136.62	Solid
1-Methylpyrrolidin-3-amine HCl	Racemic / Unspecified	1538307-77-5	C5H13ClN2	136.62	Solid
1-Methylpyrrolidin-3-amine di-HCl	Racemic / Unspecified	1209287-84-2	C5H14Cl2N2	173.08	Solid

Mechanistic Role in Pharmacophore Design

Why utilize the hydrochloride salt instead of the free base? The free base of 1-methylpyrrolidin-3-amine (MW 100.16) is a volatile, highly hygroscopic liquid susceptible to rapid atmospheric oxidation and degradation. By converting it to the hydrochloride salt, the compound undergoes a phase transition into a highly stable, free-flowing solid[3]. This is a critical requirement for ensuring precise stoichiometric control during moisture-sensitive organometallic reactions, such as palladium-catalyzed cross-couplings[2].

In the context of kinase inhibitors, the 1-methylpyrrolidin-3-amine moiety frequently acts as a solubility-enhancing group. The tertiary amine of the pyrrolidine ring is protonated at physiological pH, allowing it to form critical salt bridges with aspartate or glutamate residues in the solvent-exposed regions of kinase ATP-binding pockets, a mechanism heavily leveraged in the design of ERK[1] and PFKFB4 inhibitors[2].

Synthetic Methodologies & Experimental Protocols

Synthesis and Isolation of the Hydrochloride Salt

The generation of the hydrochloride salt from a Boc-protected precursor requires rigorous anhydrous conditions to prevent side reactions and yield a high-purity API building block[1].

Synthetic workflow for 1-Methylpyrrolidin-3-amine hydrochloride.

Protocol: Anhydrous Boc-Deprotection

• Substrate Dissolution: Dissolve the Boc-protected precursor (e.g., tert-butyl (1-methylpyrrolidin-3-yl)carbamate) in minimal anhydrous methanol at 0 °C[1].

  • Causality: Low temperatures suppress exothermic degradation pathways and prevent premature solvent evaporation during the initial acid shock.

• Acidification: Add 4 M HCl in 1,4-dioxane dropwise[1].

  • Causality: Utilizing anhydrous HCl in dioxane rather than aqueous HCl prevents the hydrolytic cleavage of the pyrrolidine ring and ensures that the resulting product is completely free of water, which is critical for downstream cross-coupling.

• Cleavage & Precipitation: Warm the reaction to room temperature and stir for 3 hours[1].

  • Self-Validating Check: The continuous evolution of isobutylene and CO2 gas will be observed. The reaction is deemed complete when gas evolution ceases and LC-MS confirms the disappearance of the [M+H]+ peak corresponding to the Boc-protected mass.

• Crystallization: Concentrate under reduced pressure, dissolve the crude oil in fresh methanol, and stir for 1 hour to induce precipitation of the pure hydrochloride salt[1]. Filter and dry under high vacuum.

Buchwald-Hartwig Cross-Coupling Integration

1-Methylpyrrolidin-3-amine hydrochloride is frequently coupled to aryl or heteroaryl halides (e.g., quinoxalines or pyrimidines) to synthesize active pharmaceutical ingredients[2].

Buchwald-Hartwig cross-coupling of 1-methylpyrrolidin-3-amine HCl.

Protocol: Palladium-Catalyzed C-N Bond Formation

• Reagent Preparation: In a sealed tube, combine the aryl halide (1.0 eq) and 1-methylpyrrolidin-3-amine hydrochloride (3.0 eq)[2].

  • Causality: A 3.0 molar equivalent excess of the amine hydrochloride is deployed to drive the equilibrium forward, compensating for the inherent steric hindrance of the secondary/tertiary amine system.

• Base Addition: Add Sodium tert-butoxide (NaOtBu, 5.0 eq)[2].

  • Causality: NaOtBu serves a dual mechanistic purpose: it first neutralizes the hydrochloride salt to liberate the nucleophilic free amine in situ, and subsequently acts as the stoichiometric base required to deprotonate the palladium-amine intermediate, facilitating reductive elimination.

• Catalyst Loading: Add BINAP (0.20 eq) and Pd2(dba)3 (0.10 eq)[2].

  • Causality: Pd2(dba)3 acts as the Pd(0) source. The bidentate phosphine ligand BINAP enforces a rigid steric environment around the palladium center, accelerating the oxidative addition of the aryl halide and preventing the formation of inactive palladium black.

• Inert Atmosphere: Evacuate the tube in vacuo and backfill with argon (repeat 3x). Inject anhydrous toluene[2].

  • Self-Validating Check: The solution must transition to a characteristic dark red/orange hue, indicative of the active Pd(0)-BINAP complex formation. Any immediate precipitation of black solid indicates oxygen contamination and catalyst death.

• Heating & Reaction: Stir and heat at 120 °C for 18 hours[2].

• Workup: Dilute with ethyl acetate and filter through a Celite® pad to remove inorganic salts and palladium residues[2]. Purify the filtrate via flash column chromatography.

Conclusion

The utilization of 1-Methylpyrrolidin-3-amine hydrochloride transcends basic building block chemistry; it is a strategic insertion that dictates the pharmacokinetic and pharmacodynamic success of modern kinase inhibitors. By understanding its stereochemical CAS variations and adhering to strict, self-validating synthetic protocols, drug development professionals can reliably harness this molecule to build highly potent, soluble, and target-specific therapeutics.

References

• Clinisciences. "CSB-DT1790 | (3S)-1-Methylpyrrolidin-3-amine hydrochloride [852874-61-4]". Clinisciences. 3

• Fluorochem. "(3R)-1-Methylpyrrolidin-3-amine hydrochloride". Fluorochem. 5

• AiFChem. "1209287-84-2 | 1-Methylpyrrolidin-3-amine dihydrochloride". AiFChem. 4

• Howeipharm. "CAS 1538307-77-5 C5H13ClN2 1-Methylpyrrolidin-3-amine hydrochloride". Howeipharm.

• Google Patents. "WO2025037229A1 - Compounds and compositions for modulating the activity of erk". Google Patents. 1

• Google Patents. "WO2016180536A1 - Substituted quinoxaline derivatives". Google Patents. 2

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• 4. 1209287-84-2 | 1-Methylpyrrolidin-3-amine dihydrochloride - AiFChem [aifchem.com]
• 5. fluorochem.co.uk [fluorochem.co.uk]

Synthesis and Process Development of (3S)-1-Methylpyrrolidin-3-amine Hydrochloride

Abstract: (3S)-1-Methylpyrrolidin-3-amine hydrochloride is a critical chiral building block widely utilized in the development of enantiomerically pure pharmaceuticals, particularly in central nervous system (CNS) therapeutics and selective receptor modulators[1]. Achieving high enantiomeric excess (ee) and scalable yields requires rigorous stereocontrol. This technical guide evaluates two distinct, field-proven synthetic pathways: a traditional chemical route utilizing chiral pool inversion via an azide intermediate[2], and an advanced continuous-flow biocatalytic route employing an immobilized transaminase[3].

Mechanistic Pathways & Strategic Overview

The synthesis of highly pure (3S)-1-methylpyrrolidin-3-amine necessitates strategies that either perfectly invert an existing stereocenter or highly selectively aminate a prochiral precursor.

Pathway A: Chiral Pool Synthesis via SN2 Inversion

The chemical approach relies on the stereospecific nucleophilic substitution (SN2) of an activated chiral alcohol. By starting with the commercially available (3R)-1-methylpyrrolidin-3-ol, the hydroxyl group is converted into a good leaving group (e.g., a mesylate). Subsequent displacement by an azide nucleophile proceeds with complete Walden inversion, yielding the (3S)-azide[4]. This is followed by reduction and salt formation. The causality here is strictly geometric: SN2 trajectory dictates that the nucleophile attacks from the anti-periplanar position, guaranteeing the required (3S) configuration.

Pathway B: Continuous-Flow Biocatalysis

Amination of cyclic ketones is notoriously challenging for traditional transaminases due to steric constraints. However, recent advancements have demonstrated that the 3 can efficiently catalyze the amination of 1-methylpyrrolidin-3-one[3]. By immobilizing HeWT in a packed-bed continuous-flow reactor, product inhibition is mitigated, and the equilibrium is driven forward, achieving >99% conversion and 90% ee in just 30 minutes of residence time[3],[5].

Experimental Protocols (Self-Validating Systems)

Protocol A: Chemical Synthesis (Azide Inversion Route)

This protocol utilizes a self-validating feedback loop where thin-layer chromatography (TLC) and specific rotation measurements confirm the inversion step before proceeding to reduction.

Step 1: Mesylation of (3R)-1-Methylpyrrolidin-3-ol

• Dissolve 1.0 eq of (3R)-1-methylpyrrolidin-3-ol in anhydrous dichloromethane (DCM) under an inert N2 atmosphere.

• Add 1.5 eq of triethylamine (Et3N) and cool the mixture to 0 °C.

• Dropwise, add 1.2 eq of methanesulfonyl chloride (MsCl). Causality: The low temperature prevents elimination side-reactions (E2) that would yield an achiral alkene.

• Quench with saturated NaHCO3, extract with DCM, dry over MgSO4, and concentrate to yield the (3R)-mesylate intermediate.

Step 2: Azidation (Stereochemical Inversion)

• Dissolve the crude (3R)-mesylate in anhydrous dimethylformamide (DMF).

• Add 2.0 eq of sodium azide (NaN3) or 2[2]. Heat the mixture to 80 °C for 12 hours.

• Self-Validation: Monitor via IR spectroscopy for the appearance of the strong azide stretch (~2100 cm⁻¹). The SN2 mechanism ensures the product is now the (3S)-azide[4].

Step 3: Reduction and Salt Formation

• Transfer the (3S)-azide to a hydrogenation vessel. Add 10% Pd/C (0.1 eq) and methanol.

• Stir under an H2 atmosphere (1 atm) until hydrogen uptake ceases. Filter through Celite to remove the catalyst[2].

• Concentrate the filtrate, dissolve the free base in diethyl ether, and bubble anhydrous HCl gas (or add HCl in ethanol) to precipitate (3S)-1-methylpyrrolidin-3-amine hydrochloride.

Caption: Chemical synthesis workflow demonstrating S_N2 inversion from the (3R)-alcohol to the (3S)-amine.

Protocol B: Continuous-Flow Biocatalysis (Enzymatic Route)

This protocol leverages 6 to bypass the thermodynamic limitations of batch transamination[6].

Step 1: Reactor Preparation

• Covalently immobilize the (S)-selective transaminase from Halomonas elongata (HeWT) onto an epoxy-functionalized polymethacrylate resin[3].

• Pack the immobilized HeWT into a stainless-steel or glass microfluidic column to create a packed-bed reactor.

Step 2: Continuous Flow Execution

• Prepare a substrate stream containing 1-methylpyrrolidin-3-one (50 mM), isopropylamine (amine donor, 500 mM), and pyridoxal 5'-phosphate (PLP cofactor, 1 mM) in a buffered aqueous solution (pH 8.0)[6].

• Pump the stream through the packed-bed reactor at a flow rate calibrated to achieve a 30-minute residence time.

• Causality: The continuous removal of the product from the enzyme microenvironment prevents product inhibition, driving the equilibrium toward >99% conversion[3].

Step 3: Isolation

• Collect the effluent. Adjust the pH to >12 using NaOH and extract the (3S)-amine free base into an organic solvent (e.g., MTBE).

• Treat the organic layer with anhydrous HCl to precipitate the hydrochloride salt.

Caption: Continuous-flow biocatalytic amination using immobilized HeWT transaminase.

Quantitative Data Summaries

The selection of a synthetic route depends heavily on the production scale, required enantiomeric purity, and environmental footprint. The table below summarizes the core metrics comparing the two methodologies.

Metric	Pathway A: Chemical (Azide Inversion)	Pathway B: Biocatalytic (Flow)
Starting Material	(3R)-1-Methylpyrrolidin-3-ol	1-Methylpyrrolidin-3-one
Key Reagents	MsCl, NaN₃ (or DPPA), H₂/Pd-C	Isopropylamine, PLP, HeWT Enzyme
Enantiomeric Excess (ee)	>98% (Dependent on SM purity)	90%[3]
Overall Conversion/Yield	~65-75% (Over 3 steps)	>99% Conversion (Single step)[3]
Reaction Time	~24-36 hours total	30 minutes (Residence time)[3]
Safety / Environmental	High risk (Azide handling, heavy metals)	Green chemistry (Aqueous, enzymatic)
Scalability	Moderate (Azide limits large-scale batch)	Excellent (Continuous flow enables high STY)

References

• Application of Immobilized Enzymes in Flow Biocatalysis for Efficient Synthesis Organic Process Research & Development - ACS Publications URL
• (R)
• Application of Immobilized Enzymes in Flow Biocatalysis for Efficient Synthesis (Transaminase Focus)
• Google Patents / Googleapis.
• EPO.

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• 6. pubs.acs.org [pubs.acs.org]

Comprehensive Physicochemical Profiling of 1-Methylpyrrolidin-3-amine Hydrochloride

Executive Summary & Structural Significance

1-Methylpyrrolidin-3-amine hydrochloride is an essential aliphatic diamine building block utilized extensively in modern medicinal chemistry. It is prominently featured in the synthesis of advanced therapeutics, including 1[1] and 2[2]. The physical properties of this compound—specifically its solubility, thermal stability, and hygroscopicity—are heavily dictated by its salt form and stereochemistry. This whitepaper provides a rigorous framework for characterizing these properties to ensure robust downstream drug development.

Physicochemical Profiling

The protonation of the primary amine in 1-methylpyrrolidin-3-amine fundamentally alters its solid-state behavior. While the free base is typically handled as a liquid requiring an inert atmosphere to prevent degradation[3], the hydrochloride salt forms a stable solid.

Quantitative Data Summary

The following table outlines the foundational physical properties of the mono-hydrochloride salt (encompassing both (3S) and (3R) enantiomers).

Property	Value / Description
Molecular Formula	C5H13ClN2[4]
Molecular Weight	136.62 g/mol [5]
Physical Appearance	Lyophilized powder / Solid[4]
LogP (Predicted)	-0.658[6]
Purity	≥95%[4]
Storage Temperature	-20°C (long-term, 6 months), 4°C (short-term, 1 week)[4]

Causality of the Salt Form

The conversion to a hydrochloride salt neutralizes the highly basic primary amine, yielding a solid form that is significantly easier to handle, weigh, and store. The highly negative6 indicates extreme hydrophilicity[6]. While this is highly advantageous for formulating aqueous biological assays, it renders the solid highly hygroscopic. Consequently, it must be stored as a4 to prevent moisture-induced deliquescence, and aliquoting is strictly necessary to avoid degradation from repeated freeze-thaw cycles[4].

Experimental Workflows: Self-Validating Protocols

To ensure data integrity during preformulation and API characterization, the following protocols utilize self-validating mechanisms to prevent artifactual results caused by the compound's hydrophilicity.

Protocol 1: Thermodynamic Aqueous Solubility Determination (HPLC-UV)

Rationale: Standard shake-flask methods in unbuffered water are inadequate for amine hydrochlorides. The dissolution of the salt can drastically lower the pH, altering the ionization state of the tertiary pyrrolidine nitrogen. A buffered system ensures a consistent ionization profile.

• Buffer Preparation: Prepare a 50 mM phosphate buffer adjusted to pH 7.4 to mimic physiological conditions.

• Saturation: Add an excess of 1-methylpyrrolidin-3-amine hydrochloride (approximately 100 mg) to 1 mL of buffer in a temperature-controlled microcentrifuge tube (25.0 ± 0.1 °C).

• Equilibration: Agitate the suspension at 1000 rpm for 24 hours using a thermomixer.

• Phase Separation & Self-Validation: Centrifuge the sample at 15,000 × g for 15 minutes.

  • Validation Check: Visually confirm the presence of a solid pellet at the bottom of the tube. If no solid is present, the solution is not saturated; add an additional 50 mg of API and repeat the equilibration step.

• Quantification: Dilute the supernatant 1:100 in the mobile phase and analyze via HPLC. Utilize a Hydrophilic Interaction Liquid Chromatography (HILIC) column, as standard C18 stationary phases will fail to retain this highly polar analyte.

Protocol 2: Thermal Analysis (TGA/DSC) for Solid-State Characterization

Rationale: Hygroscopic salts often exhibit complex thermal profiles where the evaporation of absorbed water masks or depresses the true melting point. Sequential TGA and DSC decouple these thermal events.

• Sample Preparation: Weigh 2-5 mg of the sample into a pierced aluminum pan inside a dry nitrogen glovebox to prevent ambient moisture uptake.

• TGA Pre-screen & Self-Validation: Run Thermogravimetric Analysis (TGA) from 25°C to 300°C at a heating rate of 10°C/min.

  • Validation Check: Monitor for mass loss below 100°C. A mass loss >1% confirms the presence of residual moisture. If observed, the bulk sample must be desiccated under vacuum before proceeding to DSC to avoid moisture-induced melting point depression.

• DSC Analysis: Perform Differential Scanning Calorimetry (DSC) from 25°C to 250°C at 10°C/min under a 50 mL/min nitrogen purge to identify the sharp endothermic melting peak.

Logical Workflow Visualization

The following diagram illustrates the integrated approach to profiling the physical properties of 1-methylpyrrolidin-3-amine hydrochloride, ensuring all environmental and thermal variables are accounted for.

Workflow for the comprehensive physicochemical profiling of 1-Methylpyrrolidin-3-amine HCl.

References

• BLD Pharm. "852874-61-4|(S)-1-Methylpyrrolidin-3-amine hydrochloride." 5

• CliniSciences. "CSB-DT1790 | (3S)-1-Methylpyrrolidin-3- amine hydrochloride [852874-61-4]." 4

• Fluorochem. "(3R)-1-Methylpyrrolidin-3-amine hydrochloride." 6

• Google Patents. "WO2016180536A1 - Substituted quinoxaline derivatives." 1

• Google Patents. "WO2025037229A1 - Compounds and compositions for modulating the activity of erk." 2

• BLD Pharm. "13220-27-4|3-Amino-1-methylpyrrolidine." 3

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• 3. 13220-27-4|3-Amino-1-methylpyrrolidine|BLD Pharm [bldpharm.com]
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• 6. fluorochem.co.uk [fluorochem.co.uk]

1-Methylpyrrolidin-3-amine Hydrochloride: Structure, Stereochemistry, and Applications in Drug Development

Executive Summary

In the landscape of modern medicinal chemistry, saturated N-heterocycles are foundational scaffolds used to navigate complex pharmacophore spaces. 1-Methylpyrrolidin-3-amine hydrochloride (also known as 3-amino-1-methylpyrrolidine HCl) is a highly versatile, chiral building block[1]. By offering a conformationally restricted primary amine tethered to a basic pyrrolidine core, this compound enables researchers to precisely vector hydrogen bond donors and acceptors within target binding pockets. This in-depth technical guide explores its structural properties, stereochemical significance, synthetic methodologies, and critical applications in the development of targeted therapeutics, such as kinase inhibitors and ion channel modulators.

Structural Elucidation & Physicochemical Profile

The molecular architecture of 1-methylpyrrolidin-3-amine features a five-membered pyrrolidine ring substituted with an N-methyl group at position 1 and a primary amine at position 3[1]. The tertiary amine of the pyrrolidine ring and the primary amine at the C3 position possess distinct pKa values, allowing for orthogonal reactivity during synthesis. To enhance stability, solubility, and handling, it is predominantly utilized and stored as a hydrochloride salt (often a dihydrochloride)[2].

Table 1: Quantitative Physicochemical Summary

Property	Value
IUPAC Name	1-methylpyrrolidin-3-amine dihydrochloride
Molecular Formula	C₅H₁₄Cl₂N₂
Monoisotopic Mass	100.10005 Da (Free base)[1]
Molecular Weight	173.08 g/mol (Dihydrochloride)[2]
PubChem CID	45792254 (Dihydrochloride)[2]
CAS Number	1209287-84-2 (Dihydrochloride)[2]
Hydrogen Bond Donors	1 (Primary amine)
Hydrogen Bond Acceptors	2 (Primary and tertiary amines)

Stereochemistry: The C3 Chiral Center

The C3 carbon of the pyrrolidine ring is a chiral center, meaning the molecule exists as two distinct enantiomers: (3R) and (3S) . In drug development, the stereochemistry of this functional group is not merely a structural detail—it is a primary driver of target affinity and selectivity.

The spatial orientation of the 3-amino group dictates how the resulting drug candidate interacts with the three-dimensional topography of a protein's active site. An inversion of stereochemistry at this center can lead to severe steric clashes or the loss of critical hydrogen-bonding networks, drastically reducing a drug's efficacy or increasing off-target toxicity. Consequently, modern synthetic workflows demand enantiopure inputs (typically >99% enantiomeric excess) to ensure predictable pharmacodynamics.

Synthetic Workflows & Chiral Resolution

The synthesis of enantiopure 1-methylpyrrolidin-3-amine hydrochloride requires a robust, self-validating sequence that transforms a readily available precursor into a racemic intermediate, followed by rigorous chiral resolution.

Fig 1: Synthetic workflow and chiral resolution of 1-Methylpyrrolidin-3-amine hydrochloride.

Protocol 1: Synthesis of the Racemic Core

Causality & Methodology:

• Activation: The synthesis begins with 3-hydroxy-1-methylpyrrolidine. Phosphorus tribromide (PBr₃) is utilized to convert the hydroxyl group into a superior bromide leaving group, yielding 3-bromo-1-methylpyrrolidine[3]. PBr₃ is chosen over sulfonyl chlorides to minimize unwanted elimination side-reactions.

• Nucleophilic Substitution: The brominated intermediate is treated with sodium azide (NaN₃) in a polar aprotic solvent (e.g., DMF) to facilitate an Sₙ2 displacement, installing the azide functionality[3].

• Reduction & Salt Formation: Catalytic hydrogenation using Palladium on Carbon (Pd/C) under an H₂ atmosphere cleanly reduces the azide to a primary amine. Hydrochloric acid is introduced to trap the volatile free base as the stable hydrochloride salt, preventing oxidative degradation.

• Self-Validation System: Reaction completion must be validated via IR spectroscopy—specifically monitoring the disappearance of the strong azide stretch at ~2100 cm⁻¹—and confirmed by LC-MS for the correct mass adduct (m/z 101.1 [M+H]⁺)[1].

Protocol 2: Chiral Resolution

Causality & Methodology: To isolate the (3R) or (3S) enantiomer, the racemic mixture is subjected to diastereomeric salt resolution using enantiopure chiral acids (e.g., L-tartaric acid or D-tartaric acid). The differential solubility of the resulting diastereomeric salts allows for fractional crystallization.

• Self-Validation System: The isolated crystals are neutralized, and the free base is analyzed via Chiral Stationary Phase HPLC. The resolution cycle is repeated until an enantiomeric excess (ee) of ≥ 99% is achieved, ensuring the integrity of downstream pharmacological assays.

Pharmacological Applications & Target Binding

The unique steric and electronic profile of 1-methylpyrrolidin-3-amine makes it an exceptional moiety in the design of targeted therapeutics.

Application A: PFKFB3 Kinase Inhibitors in Oncology

The (3S)-enantiomer of 1-methylpyrrolidin-3-amine is a critical substituent in the synthesis of substituted quinoxaline derivatives designed to inhibit 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase 3 (PFKFB3)[4]. PFKFB3 is highly overexpressed in various hyperproliferative disorders and cancers, driving the Warburg effect (aerobic glycolysis)[4]. By incorporating the chiral amine, researchers enhance the inhibitor's ability to anchor into the kinase domain via precise hydrogen bonding, effectively starving cancer cells of their glycolytic energy supply.

Fig 2: Integration of the (3S)-enantiomer into a PFKFB3 inhibitor via cross-coupling.

Protocol 3: Buchwald-Hartwig Amination for PFKFB3 Inhibitors

Causality & Methodology: Attaching the chiral amine to a halogenated quinoxaline core requires palladium-catalyzed cross-coupling due to the unreactive nature of the aryl halide[4].

• Reagent Preparation: Combine the aryl halide (1.0 eq) with (3S)-1-methylpyrrolidin-3-amine hydrochloride (3.00 eq) in anhydrous toluene[4].

• Catalyst & Ligand: Add Pd₂(dba)₃ (0.10 eq) as the stable Pd(0) source and BINAP (0.20 eq)[4]. Causality: BINAP, a bidentate phosphine ligand, is critical for enforcing the correct geometry around the palladium center, thereby accelerating reductive elimination and suppressing unwanted beta-hydride elimination.

• Base Addition: Introduce Sodium tert-butoxide (NaOtBu) (5.00 eq)[4]. Causality: An excess of strong base is mandatory here—first to neutralize the hydrochloride salt and liberate the free amine in situ, and second to participate in the catalytic cycle by forming the intermediate palladium alkoxide.

• Reaction: Seal the tube and heat at 120°C for 24 hours[4].

• Self-Validation System: Monitor the consumption of the aryl halide via TLC or UPLC-MS. Post-purification (via flash chromatography), validate the retention of stereochemistry using polarimetry or chiral NMR shift reagents.

Application B: Voltage-Gated Sodium Channel (NaV) Modulators

Beyond oncology, the pyrrolidine scaffold is utilized in the design of spiro derivatives that act as state-dependent blockers of voltage-gated sodium channels[5]. These modulators are vital for treating bipolar disorder, depression, and neuropathic pain[5]. The basicity of the tertiary N-methyl group ensures the molecule is protonated at physiological pH, a requirement for penetrating the ion channel pore and binding to the local anesthetic receptor site on the NaV channel.

References

• PubChemLite - 1-methylpyrrolidin-3-amine (C5H12N2). Université du Luxembourg.
• AiFChem - 1209287-84-2 | 1-Methylpyrrolidin-3-amine dihydrochloride.
• BenchChem - 3-Bromo-1-methylpyrrolidine CAS 10603-45-9.
• Google Patents - WO2016180536A1 - Substituted quinoxaline derivatives.
• Google Patents - US20150119404A1 - Novel compounds.

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• 4. WO2016180536A1 - Substituted quinoxaline derivatives - Google Patents [patents.google.com]
• 5. US20150119404A1 - Novel compounds - Google Patents [patents.google.com]

The Pivotal Role of Chiral 1-Methylpyrrolidin-3-amine in Engineering Potent and Selective Biologically Active Molecules: A Technical Guide

This technical guide delves into the strategic application of chiral 1-methylpyrrolidin-3-amine as a foundational scaffold in modern drug discovery. While the intrinsic biological activity of 1-methylpyrrolidin-3-amine itself is not extensively documented, its true value lies in its role as a versatile chiral building block. The stereochemistry of this molecule, particularly the (R)-enantiomer, is instrumental in the synthesis of highly potent and selective therapeutic agents, most notably in the realm of central nervous system (CNS) disorders.[1] This guide will provide an in-depth exploration of the synthesis, biological evaluation, and mechanism of action of compounds derived from this crucial chiral amine, with a specific focus on the development of neuronal nitric oxide synthase (nNOS) inhibitors.

The Strategic Importance of the Pyrrolidine Scaffold in Drug Design

The five-membered pyrrolidine ring is a privileged structure in medicinal chemistry. Its non-planar, sp³-hybridized nature allows for a greater exploration of three-dimensional chemical space, which is a critical factor in achieving high target affinity and selectivity. This structural feature, often referred to as "pseudorotation," combined with the potential for multiple stereogenic centers, provides a versatile platform for creating diverse molecular architectures with a wide array of biological activities. The incorporation of a pyrrolidine moiety can significantly enhance a drug's potency, selectivity, and pharmacokinetic profile.[2]

Case Study: Chiral Pyrrolidine-Based Inhibitors of Neuronal Nitric Oxide Synthase (nNOS)

A compelling example of the strategic use of chiral pyrrolidines is in the development of selective inhibitors for neuronal nitric oxide synthase (nNOS). Overproduction of nitric oxide by nNOS is implicated in the pathophysiology of various neurodegenerative diseases, including Parkinson's disease, Alzheimer's disease, and Huntington's disease.[3][4] Therefore, selective inhibition of nNOS over the endothelial (eNOS) and inducible (iNOS) isoforms is a promising therapeutic strategy.

The chirality of the pyrrolidine core is paramount for achieving both high potency and selectivity. Studies have shown that inhibitors with a (3'R, 4'R) stereochemistry exhibit significantly greater potency and selectivity for nNOS compared to their (3'S, 4'S) counterparts.[2] For instance, the (3'R, 4'R) enantiomer of a potent inhibitor was found to have a Ki value of 5 nM for nNOS and demonstrated over 3,800-fold and 700-fold selectivity against eNOS and iNOS, respectively.[2]

Unraveling the Mechanism: The nNOS Signaling Pathway

Neuronal nitric oxide synthase is a calcium/calmodulin-dependent enzyme that catalyzes the production of nitric oxide (NO) from L-arginine. NO, a key signaling molecule in the nervous system, activates soluble guanylate cyclase (sGC), leading to an increase in cyclic guanosine monophosphate (cGMP) levels. This, in turn, activates protein kinase G (PKG), which is involved in various downstream signaling events, including the modulation of synaptic plasticity. In pathological conditions, excessive NO production can lead to the formation of reactive nitrogen species, causing neuronal damage. Selective nNOS inhibitors act by blocking the synthesis of NO, thereby mitigating its neurotoxic effects.

Synthesis of a Potent Chiral nNOS Inhibitor: A Step-by-Step Protocol

The synthesis of potent and selective nNOS inhibitors often involves a multi-step process. A key intermediate, 2-(((3R,4R)-4-(Allyloxy)-1-benzylpyrrolidin-3-yl)methyl)-6-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methylpyridine, can be synthesized efficiently using a Frater-Seebach diastereoselective alkylation and a subsequent intramolecular cyclization.[3][5]

Detailed Protocol:

• Frater-Seebach Diastereoselective Alkylation:

  • Start with diisopropyl (R)-(+)-malate.

  • Treat with a suitable base (e.g., lithium diisopropylamide) at -78°C.

  • React with the appropriate electrophile to introduce the desired side chain. This step establishes the crucial stereochemistry of the molecule.[3][5]

• Allylation:

  • The resulting chiral ester is then allylated using sodium hydride and allyl bromide to introduce an allyl group.[3]

• Reduction:

  • The ester groups are reduced to alcohols using a strong reducing agent like lithium aluminum hydride (LiAlH₄) to yield a diol intermediate.[3]

• Reductive Amination:

  • The diol is converted to an amine through a reductive amination process. This involves reacting the corresponding aldehyde (formed by oxidation of one of the alcohols) with benzylamine in the presence of a reducing agent like sodium triacetoxyborohydride.[4]

• Intramolecular Cyclization:

  • The amine intermediate is then treated with a reagent like methylsulfonyl chloride in the presence of a base (e.g., triethylamine). This induces a rapid intramolecular cyclization to form the desired chiral pyrrolidine ring.[3]

• Final Derivatization:

  • The resulting chiral pyrrolidine core can then be further modified to synthesize the final nNOS inhibitor. This often involves deprotection steps and the addition of other functional groups to enhance binding to the nNOS active site.[4]

Quantitative Analysis of Biological Activity

The potency and selectivity of the synthesized nNOS inhibitors are determined through in vitro enzyme inhibition assays. The following table summarizes the inhibitory activities of several pyrrolidine-based nNOS inhibitors.

Compound ID	Target	Ki (nM)	Selectivity (eNOS/nNOS)	Selectivity (iNOS/nNOS)	Reference
(3'R, 4'R)-Isomer	nNOS	5	>3800	>700	[2]
(3'S, 4'S)-Isomer	nNOS	-	-	-	[2]
Inhibitor 9c	nNOS	9.7	693	295	[4]

Experimental Protocol: In Vitro nNOS Inhibition Assay

This protocol describes a common method for determining the inhibitory activity of compounds against purified nNOS using a colorimetric assay that measures the conversion of L-arginine to L-citrulline.

Materials:

• Purified recombinant nNOS enzyme

• L-[¹⁴C]Arginine

• NADPH

• Calmodulin

• FAD (flavin adenine dinucleotide)

• FMN (flavin mononucleotide)

• (6R)-5,6,7,8-Tetrahydrobiopterin (BH4)

• Test compounds (dissolved in a suitable solvent, e.g., DMSO)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Stop buffer (e.g., containing a cation exchange resin to bind unreacted L-arginine)

• Scintillation cocktail and counter

Procedure:

• Prepare the Reaction Mixture: In a microcentrifuge tube, prepare a reaction mixture containing NADPH, calmodulin, FAD, FMN, and BH4 in the assay buffer.

• Add Test Compound: Add various concentrations of the test compound or vehicle control to the reaction mixture.

• Initiate the Reaction: Add purified nNOS enzyme to the tubes to start the reaction.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 15-30 minutes).

• Stop the Reaction: Terminate the reaction by adding the stop buffer containing the cation exchange resin.

• Separate L-Citrulline: Centrifuge the tubes to pellet the resin, which will have bound the unreacted L-[¹⁴C]Arginine. The supernatant will contain the L-[¹⁴C]Citrulline product.

• Quantify L-Citrulline: Transfer an aliquot of the supernatant to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the amount of L-[¹⁴C]Citrulline formed in the presence and absence of the inhibitor. Plot the percentage of inhibition against the inhibitor concentration to determine the IC₅₀ value. The Ki value can then be calculated using the Cheng-Prusoff equation.

Conclusion

Chiral 1-methylpyrrolidin-3-amine serves as a quintessential example of a chiral building block that enables the development of highly specific and potent therapeutic agents. Its application in the synthesis of selective nNOS inhibitors underscores the critical role of stereochemistry in modern drug design. The ability to construct complex, three-dimensional molecules with precisely controlled stereocenters is a powerful strategy for targeting specific biological pathways implicated in disease, offering the potential for more effective and safer medicines. The methodologies and insights presented in this guide are intended to provide researchers and drug development professionals with a comprehensive understanding of the biological significance and practical application of this important chiral scaffold.

References

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• Li, H., et al. (2013). Accessible Chiral Linker to Enhance Potency and Selectivity of Neuronal Nitric Oxide Synthase Inhibitors. ACS Medicinal Chemistry Letters, 4(12), 1153–1157. [Link]

• Toro, L., et al. (2017). Neuronal Nitric Oxide Synthase. IntechOpen. [Link]

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• MySkinRecipes. (n.d.). (R)-1-Methylpyrrolidin-3-amine. [Link]

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• de Oliveira, V., & da Silva, E. R. (2017). Nitric Oxide Synthase Inhibitors. IntechOpen. [Link]

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• Li, Y., et al. (2014). The Discovery of Potentially Selective Human Neuronal Nitric Oxide Synthase (nNOS) Inhibitors: A Combination of Pharmacophore Modelling, CoMFA, Virtual Screening and Molecular Docking Studies. Molecules, 19(5), 6175-6197. [Link]

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The Pyrrolidine Scaffold in Modern Drug Discovery: A Technical Guide to Synthesis, Pharmacology, and Experimental Validation

Executive Summary

The pyrrolidine ring—a five-membered, saturated nitrogen-containing heterocycle—has established itself as a privileged scaffold in medicinal chemistry and drug discovery[1]. Its ubiquitous presence in natural products (such as the amino acid proline) and a vast array of FDA-approved drugs underscores its versatility[2]. This in-depth technical guide explores the physicochemical rationale behind pyrrolidine's success, details field-proven synthetic methodologies, and outlines the pharmacological mechanisms and experimental workflows used to validate pyrrolidine derivatives as potent therapeutic agents.

Structural and Physicochemical Rationale: Why Pyrrolidine?

The transition from flat, sp²-hybridized aromatic rings to sp³-rich, three-dimensional frameworks is a major paradigm shift in modern drug design. Pyrrolidine offers several distinct advantages:

• Pseudorotation and 3D Pharmacophore Space: Unlike the planar, aromatic pyrrole ring, the saturated pyrrolidine ring exhibits "pseudorotation." This intrinsic property allows the ring to rapidly interconvert between energetically favorable envelope and half-chair conformations[3]. This dynamic flexibility enables the molecule to achieve optimal 3D spatial coverage, allowing substituents to perfectly align with the complex topography of chiral protein binding pockets[3].

• Stereochemical Richness: The core provides multiple potential stereogenic centers. The spatial orientation of these substituents (e.g., cis vs. trans configurations) directly dictates the biological profile, as enantioselective target proteins strictly differentiate between stereoisomers[3].

• Hydrogen Bonding and Basicity: The secondary amine of the unsubstituted pyrrolidine core acts as both a hydrogen bond donor and acceptor, while its basicity allows for favorable electrostatic interactions with acidic residues in target active sites[4].

Core Synthetic Methodologies

The construction of highly substituted, stereochemically pure pyrrolidines requires robust synthetic protocols. We detail two critical pathways: the classical[3+2] cycloaddition and a cutting-edge photochemical ring contraction.

The[3+2] Cycloaddition of Azomethine Ylides

The [3+2] cycloaddition is arguably the most powerful atom-economical method for constructing polysubstituted pyrrolidines, allowing the simultaneous formation of multiple stereocenters[1].

Causality & Mechanism: Azomethine ylides (1,3-dipoles) are generated in situ and reacted with electron-deficient alkenes (dipolarophiles). The concerted nature of this cycloaddition ensures strict stereocontrol. The geometry of the ylide dictates the stereochemistry at positions 2 and 5, while the dipolarophile's geometry dictates positions 3 and 4[5].

Logic flow of the stereocontrolled [3+2] cycloaddition for pyrrolidine synthesis.

Standardized Protocol: Silver-Catalyzed Asymmetric [3+2] Cycloaddition Self-Validating System: This protocol relies on TLC monitoring for consumption of the highly UV-active dipolarophile and uses NMR to confirm the endo/exo diastereomeric ratio.

• Preparation: In an oven-dried Schlenk tube under an argon atmosphere, add the imine precursor (1.0 mmol), the dipolarophile (e.g., methyl acrylate, 1.2 mmol), and a chiral ligand (0.05 mmol).

• Catalyst Addition: Add AgOAc (0.05 mmol) and a base (e.g., triethylamine, 0.1 mmol) in dry THF (5 mL). Causality: The silver salt coordinates with the imine to stabilize the metallo-azomethine ylide, while the chiral ligand creates an asymmetric pocket to induce enantioselectivity.

• Reaction: Stir the mixture at room temperature. Monitor via TLC (Hexane/EtOAc 3:1) until the starting imine spot disappears (typically 12–24 hours)[1].

• Workup & Validation: Filter the mixture through a short pad of Celite to remove silver salts. Concentrate under reduced pressure. Obtain a crude ¹H-NMR to calculate the diastereomeric ratio (dr) by integrating the distinct pyrrolidine ring proton signals.

• Purification: Purify via flash column chromatography to isolate the pure enantiomer.

Photochemical Ring Contraction of Pyridines

A recent, highly innovative approach involves the photo-promoted ring contraction of abundant pyridines to access pyrrolidine skeletons, accelerating drug development by utilizing cheap bulk chemicals[6].

Protocol Overview:

• React substituted pyridines with silylborane under photochemical irradiation[6].

• The reaction yields pyrrolidine derivatives bearing a 2-azabicyclo[3.1.0]hex-3-ene skeleton[6].

• Causality: The photochemical excitation disrupts the aromaticity of the pyridine ring, allowing the silylborane to trap the reactive intermediate, forcing a ring contraction that yields highly functionalized, non-planar pyrrolidine building blocks[6].

Pharmacological Applications and Target Binding

Strategic functionalization of the pyrrolidine ring yields compounds capable of targeting diverse pathological pathways, most notably in diabetes, cancer, and neurodegeneration[4][7][8].

Dual Antidiabetic and Anticancer Potential

Pyrrolidine derivatives have shown remarkable efficacy as inhibitors of carbohydrate-metabolizing enzymes (α-glucosidase) and Dipeptidyl Peptidase-IV (DPP-IV) for type 2 diabetes management[7]. Furthermore, because diabetes and cancer share pathological mechanisms like metabolic dysregulation and oxidative stress, these derivatives often exhibit dual functionality, showing pronounced antiproliferative effects against cancer cell lines[4][7].

Mechanism of action of pyrrolidine-based DPP-IV inhibitors in glycemic control.

Quantitative Efficacy Data

The following table synthesizes recent quantitative data on the biological activity of specific pyrrolidine derivatives against key therapeutic targets.

Compound Class / Derivative	Primary Target / Disease Area	Biological Activity (IC50 / Ki / MIC)	Reference
Benzimidazole-pyrrolidine carboxamides	PARP-1 / PARP-2 (Cancer)	Low micromolar inhibition	[5]
1,2,4-Oxadiazole pyrrolidines (e.g., 22c)	DNA Gyrase (Bacterial Infection)	IC50 = 120 ± 10 nM (E. coli)	[9]
Pyrrolidine-divinyl sulfone hybrid (6b)	Acetylcholinesterase (Alzheimer's)	Ki = 43.17 ± 10.44 nM	[8]
Pyrrolidine-divinyl sulfone hybrid (6b)	Carbonic Anhydrase II (Glaucoma/Edema)	Ki = 75.79 ± 2.83 nM	[8]
Benzofuroxane pyrrolidine hydroxamates	MMP-2 / MMP-9 (Cancer metastasis)	IC50 = 102 ± 31.4 nM (MMP-2)	[9]

Experimental Workflows: In Vitro Validation

To validate the antiproliferative and cytotoxic effects of newly synthesized pyrrolidine derivatives, researchers employ standardized in vitro screening workflows, such as the MTT assay.

Standardized in vitro workflow for evaluating the anticancer activity of pyrrolidines.

Protocol: MTT Assay for Anticancer Screening Self-Validating System: The conversion of the yellow MTT dye to purple formazan is visually verifiable under a microscope before solubilization, ensuring the enzymatic reaction occurred.

• Cell Seeding: Seed cancer cell lines (e.g., MCF-7 breast cancer or HeLa cervical cancer cells) in a 96-well plate at a density of 5 × 10³ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37 °C in a 5% CO₂ atmosphere[10].

• Compound Treatment: Aspirate the medium and add fresh medium containing the pyrrolidine derivative at various concentrations (e.g., 1, 10, 25, 50, 100 µM). Include a vehicle control (DMSO < 0.5%) and a positive control (e.g., Doxorubicin). Incubate for 48–72 hours[5].

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Causality: Viable cells with active mitochondrial succinate dehydrogenase will cleave the tetrazolium ring of MTT, forming insoluble purple formazan crystals. Dead cells cannot perform this reduction.

• Solubilization: After 4 hours of incubation, carefully aspirate the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Quantification: Measure the absorbance at 570 nm using a microplate reader. Calculate the percentage of cell viability relative to the control and determine the IC50 using non-linear regression analysis[10].

References

• Osaka University. "Pyrrolidine synthesis via ring contraction of pyridines." osaka-u.ac.jp.
• BenchChem. "A Comprehensive Review of Modern Pyrrolidine Synthesis Methods for Drug Discovery." benchchem.com.
• BenchChem. "The Pyrrolidine Scaffold: A Comprehensive Technical Guide to its Biological Activity in Drug Discovery." benchchem.com.
• PubMed. "Unveiling the research directions for pyrrolidine-based small molecules as versatile antidiabetic and anticancer agents." nih.gov.
• ResearchGate. "Pyrrolidine Derivatives in Modern Drug Discovery: Emerging Structure Activity Relationships and Dual Antidiabetic–Anticancer Potential." researchgate.net.
• DNTB. "Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds." dntb.gov.ua.
• PubMed Central. "Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds." nih.gov.
• PubMed Central. "Recent insights about pyrrolidine core skeletons in pharmacology." nih.gov.
• PubMed. "Pyrrolidine Derivatives in Modern Drug Discovery: Emerging Structure Activity Relationships and Dual Antidiabetic-Anticancer Potential." nih.gov.
• BenchChem. "Application Notes and Protocols for Pyrrolidine Synthesis via..." benchchem.com.
• ResearchGate. "FDA-approved pyrrolidine-containing drugs in 2022." researchgate.net.
• ResearchGate. "Recent synthetic methodologies for pyrrolidine derivatives through multicomponent reactions." researchgate.net.
• IntechOpen. "Recent Advances in the Synthesis of Pyrrolidines." intechopen.com.
• Taylor & Francis. "Pyrrolidine-based hybrid compounds: design, synthesis, in vitro and in vivo pharmacological properties and molecular docking studies." tandfonline.com.

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Comprehensive Spectroscopic Profiling of 1-Methylpyrrolidin-3-amine Hydrochloride in Drug Discovery

Executive Summary

1-Methylpyrrolidin-3-amine hydrochloride (CAS: 346690-76-4 for the (3R)-enantiomer) is a highly versatile bifunctional aliphatic building block widely utilized in the synthesis of active pharmaceutical ingredients (APIs). Its structural motif—a secondary/primary amine embedded within a methylated pyrrolidine ring—makes it a critical intermediate in the development of Muscarinic M1 receptor antagonists, ERK modulators, and PFKFB3 inhibitors .

This whitepaper provides an authoritative guide to the spectroscopic characterization (NMR and IR) of this compound. By analyzing the causality behind specific experimental conditions and providing self-validating protocols, this guide ensures high-fidelity structural elucidation for researchers and drug development professionals.

Physicochemical Rationale: The Hydrochloride Salt Form

In medicinal chemistry, aliphatic diamines like 1-methylpyrrolidin-3-amine are rarely analyzed or stored as free bases. The free base is prone to rapid oxidation, volatility, and the absorption of atmospheric carbon dioxide to form carbamate adducts .

Converting the compound to its hydrochloride (HCl) salt ensures:

• Thermodynamic Stability: Prevents degradation and carbamate formation.

• Hygroscopic Control: While still hygroscopic, the HCl salt can be desiccated to a stable, weighable powder.

• Spectroscopic Consistency: Protonation locks the nitrogen lone pairs, preventing rapid inversion and exchange phenomena that broadens NMR signals, thereby yielding sharper, more reproducible spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent Selection Causality

For the HCl salt, DMSO- d6​ is the solvent of choice over CDCl 3​ . The high polarity of the salt renders it insoluble in non-polar halogenated solvents. Furthermore, heavily dried DMSO- d6​ disrupts intermolecular hydrogen bonding while allowing the observation of exchangeable ammonium protons ( −NH3+​ and −NH+ ), which would otherwise rapidly exchange and disappear in D 2​ O .

1 H NMR Quantitative Data

The protonation of the tertiary pyrrolidine nitrogen and the primary amine exerts a strong electron-withdrawing effect, shifting the adjacent aliphatic protons downfield compared to the free base.

Table 1: Representative 1 H NMR Data (400 MHz, DMSO- d6​ )

Chemical Shift ( δ , ppm)	Multiplicity	Integration	Assignment	Causality / Mechanistic Note
9.26	Singlet (broad)	4H	−NH3+​ , −NH+	Rapid intra/intermolecular exchange of acidic protons on the nitrogens.
5.40 – 5.55	Doublet	1H	C3-H (axial/equatorial)	Splitting influenced by the adjacent chiral center and ring conformation.
4.18	Singlet (broad)	1H	C2-H (alpha to N)	Deshielded strongly by the adjacent protonated tertiary amine.
3.39 – 3.73	Multiplet	4H	C4-H 2​ , C5-H 2​	Complex overlapping spin systems due to the rigid pyrrolidine envelope conformation.
2.89	Singlet	3H	N- CH3​	Sharp singlet; shifted downfield from ~2.3 ppm (free base) due to positive charge on nitrogen.

13 C NMR Quantitative Data

The 13 C spectrum provides a definitive map of the carbon backbone. Protonation at the nitrogens typically causes an upfield shift for the α -carbons (C2, C5) due to the loss of hyperconjugation from the nitrogen lone pair, a phenomenon critical for verifying salt formation.

Table 2: Representative 13 C NMR Data (100 MHz, DMSO- d6​ )

Chemical Shift ( δ , ppm)	Carbon Type	Assignment	Structural Significance
58.5	CH2​	C2	Highly deshielded due to proximity to both nitrogens.
53.2	CH2​	C5	Adjacent to the protonated tertiary amine.
48.7	CH	C3	Methine carbon bearing the primary ammonium group.
41.5	CH3​	N- CH3​	Characteristic N-methyl signal.
28.4	CH2​	C4	Most shielded carbon; furthest from electronegative centers.

Infrared (IR) Spectroscopy

Infrared spectroscopy serves as an orthogonal validation tool. Attenuated Total Reflectance (ATR-FTIR) is strictly recommended over KBr pelleting. Subjecting amine hydrochlorides to the high pressures required for KBr pellets can induce ion-exchange reactions (forming the HBr salt in situ), which alters the crystal lattice and shifts the vibrational frequencies .

Table 3: Key ATR-FTIR Vibrational Modes

Wavenumber (cm −1 )	Peak Shape	Assignment	Causality / Diagnostic Value
3200 – 2800	Broad, intense	N-H / C-H stretch	Massive broadening is caused by extensive hydrogen bonding in the solid-state HCl salt.
2950 – 2850	Sharp (superimposed)	C-H stretch (sp 3 )	Confirms the aliphatic pyrrolidine backbone.
1610 – 1580	Medium, sharp	N-H bend	Diagnostic for the primary ammonium ( −NH3+​ ) scissoring mode.
1150 – 1050	Medium	C-N stretch	Confirms the carbon-nitrogen single bonds of the ring and methyl group.

Self-Validating Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems, meaning internal checks are built into the workflow to immediately flag sample degradation or preparation errors.

Protocol A: High-Fidelity NMR Acquisition

• Desiccation (Self-Validation Step): Dry 10 mg of 1-methylpyrrolidin-3-amine HCl in a vacuum desiccator over P 2​ O 5​ for 12 hours. Check: If the powder clumps, moisture is still present, which will obscure the 3.33 ppm region in DMSO- d6​ .

• Solvent Preparation: Use ampouled, anhydrous DMSO- d6​ (99.9% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Dissolution: Dissolve 5 mg of the dried salt in 0.6 mL of DMSO- d6​ . Vortex for 30 seconds.

• Acquisition: Acquire 1 H NMR at 298 K with a minimum of 16 scans and a relaxation delay (D1) of 2 seconds to ensure accurate integration of the N-methyl group.

• Validation: Calibrate the spectrum using the TMS peak at 0.00 ppm. Verify the residual solvent pentet at 2.50 ppm. If a large broad peak appears at 3.33 ppm (water), the sample was insufficiently dried, and integration of the 3.39-3.73 ppm multiplet will be compromised.

Protocol B: ATR-FTIR Acquisition

• Background Calibration: Clean the diamond ATR crystal with isopropanol and allow it to evaporate. Collect a background spectrum (32 scans, 4 cm −1 resolution).

• Sample Loading: Place ~2 mg of the neat solid directly onto the crystal.

• Compression: Apply consistent pressure using the ATR anvil until the force gauge indicates optimal contact. Causality: Insufficient pressure leads to low signal-to-noise ratios, particularly for the broad N-H stretch region.

• Acquisition: Collect 32 scans from 4000 to 400 cm −1 .

• Validation: Cross-reference the presence of the 1600 cm −1 N-H bend with the 9.26 ppm NMR signal. If the 1600 cm −1 peak is absent, the compound may have degraded to the free base.

Workflows & Visualizations

The following Graphviz diagrams illustrate the logical flow of spectroscopic validation and the pharmacological relevance of this intermediate.

Spectroscopic validation workflow for 1-Methylpyrrolidin-3-amine HCl.

Pharmacological application pathway of 1-Methylpyrrolidin-3-amine derivatives.

References

• Title: WO2025037229A1 - Compounds and compositions for modulating the activity of erk Source: Google Patents URL

• Title: Design, Synthesis, and Biological Evaluation of 4,4′-Difluorobenzhydrol Carbamates as Selective M1 Antagonists Source: MDPI (Molecules) URL: [Link]

• Title: Improved Chemical Synthesis, Identification and Evaluation of Prospective Centrally Active Oxime Antidotes Source: OSTI.GOV URL: [Link]

commercial availability of (S)-1-Methylpyrrolidin-3-amine hydrochloride

An in-depth technical analysis of the commercial availability, physicochemical properties, and synthetic utility of (S)-1-Methylpyrrolidin-3-amine hydrochloride.

Executive Summary

In modern drug discovery, the spatial orientation of functional groups is paramount for target affinity and selectivity. (S)-1-Methylpyrrolidin-3-amine and its hydrochloride salt have emerged as highly privileged chiral building blocks. The pyrrolidine core offers a unique balance of lipophilicity and basicity, while the (S)-configured primary amine provides a versatile handle for derivatization. As a Senior Application Scientist, I have observed that the transition from sourcing the free base to the hydrochloride salt is a critical inflection point for ensuring reproducibility in high-throughput synthesis and scale-up campaigns. This guide dissects the commercial landscape, quality control imperatives, and synthetic methodologies associated with this essential synthon.

Physicochemical Profiling: Free Base vs. Hydrochloride Salt

The commercial supply chain offers this compound in two primary forms: the free base (CAS: 214357-95-6) and the hydrochloride salt (CAS: 852874-61-4) [1, 2]. Understanding the causality behind selecting one over the other is critical for synthetic success.

• The Free Base (CAS: 214357-95-6): Typically isolated as a pale yellow liquid. While immediately ready for nucleophilic attack, primary aliphatic amines in liquid form are highly susceptible to atmospheric carbon dioxide (forming carbamates) and moisture (causing weighing inaccuracies).

• The Hydrochloride Salt (CAS: 852874-61-4): Supplied as a stable, lyophilized powder [3]. Protonation of the amine centers drastically reduces oxidative degradation and hygroscopicity. For parallel library synthesis, the solid form guarantees stoichiometric precision, provided that an auxiliary base (e.g., DIPEA) is used in situ to liberate the nucleophile.

Table 1: Commercial Sourcing & Physicochemical Matrix

Compound Form	CAS Number	Physical State	Typical Purity	Commercial Suppliers	Storage Causality
Free Base	214357-95-6	Liquid	95% - 97%	,	Store at room temp under inert gas to prevent oxidation [1, 4].
Hydrochloride	852874-61-4	Solid (Powder)	>95% - 98%	,	Store at -20°C; aliquot to avoid freeze-thaw condensation [3, 5].
Racemic Mix	13220-27-4	Liquid	95%		Ambient storage; used when stereochemistry is not yet optimized [2].

Supply Chain and Quality Control (QC) Workflows

Procuring chiral building blocks requires a self-validating QC system. Commercial vendors guarantee chemical purity, but enantiomeric excess (ee) can occasionally be compromised due to harsh manufacturing conditions or improper storage.

Supply chain and quality control workflow for (S)-1-Methylpyrrolidin-3-amine HCl.

Protocol 1: Self-Validating QC for Batch Integrity

To ensure trustworthiness before committing the building block to expensive late-stage functionalization, execute the following validation:

• Sample Preparation: Dissolve 5 mg of the HCl salt in 1 mL of methanol. Add 1.2 equivalents of triethylamine (TEA) to neutralize the salt.

• Chiral HPLC Analysis: Inject the neutralized sample onto a chiral stationary phase column (e.g., Chiralpak AD-H). Causality: This confirms the enantiomeric excess (>98% ee) and ensures no racemization occurred during transit.

• 1H NMR Verification (D2O): Run a proton NMR. Pay strict attention to the N-methyl singlet (~2.3 ppm) and the chiral methine proton (~3.8 ppm). Causality: Confirms the absence of residual solvents from the supplier and verifies the structural integrity of the pyrrolidine ring.

Synthetic Applications & Methodologies

(S)-1-Methylpyrrolidin-3-amine is predominantly utilized in two key transformations: Nucleophilic Aromatic Substitution (SNAr) to build kinase inhibitors, and Amide Couplings to synthesize GPCR ligands.

Synthetic derivatization pathways utilizing the liberated chiral amine.

Protocol 2: High-Fidelity Amide Bond Formation

When using the hydrochloride salt, the order of addition is the most critical variable. Failing to properly liberate the amine will stall the reaction, leading to the hydrolysis of your activated ester.

• Step 1: Acid Activation. In a flame-dried flask under N2, dissolve the target carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M). Add HATU (1.1 eq) and DIPEA (1.5 eq). Stir for 15 minutes at room temperature. Causality: Pre-activation forms the reactive HOAt ester, preventing the primary amine from outcompeting the acid for the coupling reagent.

• Step 2: In Situ Free-Basing. In a separate vial, suspend (S)-1-Methylpyrrolidin-3-amine hydrochloride (1.2 eq) in DMF. Add DIPEA (2.0 eq) and sonicate for 2 minutes. Causality: The extra equivalents of DIPEA are mathematically required to scavenge the HCl from the salt, liberating the nucleophilic primary amine.

• Step 3: Coupling. Add the liberated amine solution dropwise to the activated acid. Stir at room temperature for 2-4 hours. Monitor via LC-MS.

• Step 4: Workup. Quench with saturated aqueous NaHCO3. Extract with EtOAc. Crucial Note: Because the product contains a basic tertiary amine (the N-methylpyrrolidine), avoid highly acidic aqueous washes, which will pull your target API into the aqueous layer.

Conclusion

The has streamlined the synthesis of complex, stereospecific therapeutics. By sourcing the stable hydrochloride salt and employing rigorous, self-validating QC and neutralization protocols, drug development professionals can bypass the stability issues inherent to liquid aliphatic amines and drive high-yielding, reproducible synthetic campaigns.

References

• CliniSciences. "(3S)-1-Methylpyrrolidin-3-amine hydrochloride [852874-61-4] Product Details". Source: CliniSciences. URL: [Link]

1-Methylpyrrolidin-3-amine Hydrochloride: Safety Data Sheet Overview &amp; Handling Protocols for Drug Discovery Workflows

Executive Summary

In modern medicinal chemistry, the pyrrolidine ring is a privileged, conformationally restricted scaffold. Specifically, 1-Methylpyrrolidin-3-amine and its stereoisomers are highly sought-after building blocks used in the synthesis of complex pharmaceutical agents, ranging from Toll-Like Receptor 8 (TLR8) antagonists[1] to macrocyclic orexin receptor agonists[2].

As a Senior Application Scientist, I frequently observe that the mishandling of this compound stems from a disconnect between the Safety Data Sheet (SDS) and practical laboratory execution. Because the free base form of this compound (CAS 214357-95-6) is a severe corrosive (GHS H314)[3], it is predominantly supplied and utilized as a mono-hydrochloride (CAS 852874-61-4)[4] or dihydrochloride salt (CAS 1209287-84-2)[5]. While salt formation mitigates corrosivity, it introduces significant hygroscopicity. This whitepaper translates the SDS of 1-Methylpyrrolidin-3-amine hydrochloride into a mechanistic, self-validating technical guide designed for drug development professionals.

Chemical & Structural Profiling: The Causality of Hazards

To safely handle a chemical, one must understand how its structure dictates its behavior. 1-Methylpyrrolidin-3-amine features a tertiary amine (the N-methyl group) and a primary amine at the C3 position.

• The Basicity Factor: Both nitrogen atoms possess lone pairs, making the molecule highly basic. In its free base form, contact with the moisture of the stratum corneum (skin) or ocular mucosa causes rapid localized pH spikes, leading to lipid bilayer saponification and severe tissue burns[3].

• The Hydrochloride Mitigation: By protonating the amines with hydrochloric acid, the compound is stabilized as a salt[4]. This buffers the basicity, downgrading the hazard from "Corrosive" to "Irritant" (H315, H319).

• The Hygroscopic Trade-off: The ionic nature of the hydrochloride salt makes it highly hygroscopic. If left exposed to ambient air, it rapidly absorbs atmospheric moisture. This not only degrades the reagent via hydrolysis but also skews the molecular weight, leading to inaccurate stoichiometric weighing and subsequent reaction failures.

Quantitative Hazard & Property Data

The following table synthesizes the core SDS metrics and explains their direct impact on laboratory workflows.

Parameter	Value / Specification	Causality / Laboratory Impact
CAS Number	852874-61-4 (Mono-HCl, S-isomer)	Unique identifier for the stereospecific mono-salt[4].
Molecular Formula	C5H13ClN2	Represents the protonated primary amine and chloride counterion.
Molecular Weight	136.62 g/mol	Essential for precise stoichiometric calculations in coupling reactions[4].
GHS Hazards	H302, H315, H319, H335	Dictates the mandatory use of nitrile gloves, safety goggles, and fume hood handling[5].
Physical State	Lyophilized powder / Solid	High surface area exponentially increases the rate of atmospheric moisture absorption.
Storage Temperature	2-8°C (Short term) / -20°C (Long term)	Prevents thermal degradation and minimizes ambient moisture interaction.

Self-Validating Experimental Protocols

When utilizing 1-Methylpyrrolidin-3-amine hydrochloride in drug discovery—such as in the synthesis of isoxazole-based TLR8 antagonists—the primary amine is typically reacted with a carboxylic acid via amide coupling[1]. The following protocol is designed with built-in self-validation steps to ensure safety and chemical integrity.

Protocol: Anhydrous Amidation of 1-Methylpyrrolidin-3-amine HCl

Step 1: Desiccation & Thermal Equilibration

• Action: Remove the sealed vial of 1-Methylpyrrolidin-3-amine HCl from 2-8°C or -20°C storage. Place the intact, sealed vial inside a benchtop desiccator for 30–45 minutes until it reaches room temperature.

• Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the hygroscopic powder, ruining the reagent.

Step 2: Inert Weighing

• Action: Transfer the equilibrated vial to a glovebox or a well-ventilated fume hood equipped with a positive pressure of dry Argon or Nitrogen. Weigh the required mass rapidly into a pre-dried reaction flask.

Step 3: Solubilization & Free-Basing

• Action: Dissolve the salt in anhydrous N,N-dimethylformamide (DMF) or dichloromethane (DCM). Add 2.0 to 3.0 equivalents of an organic base, such as N,N-Diisopropylethylamine (DIPEA)[1].

• Self-Validation Check: Observe the solution. The generation of a slight fuming effect or the precipitation of DIPEA-HCl salts visually confirms the successful deprotonation of the hydrochloride salt, liberating the reactive free primary amine.

Step 4: Electrophilic Coupling

• Action: Introduce the pre-activated carboxylic acid (e.g., activated using HATU) to the reaction mixture and stir at room temperature[1].

Step 5: Quenching & Neutralization

• Action: Quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO3).

• Self-Validation Check: Before transferring the aqueous waste to a disposal carboy, verify that the pH of the aqueous layer is between 7.5 and 8.5 using pH indicator strips. This ensures that all excess acids and unreacted amine salts have been safely neutralized.

Workflow Visualization

The following diagram maps the logical progression of handling this compound, emphasizing the critical control points required to maintain both safety and chemical efficacy.

Logical workflow for the safe handling and reaction of 1-Methylpyrrolidin-3-amine HCl.

Emergency Response & Decontamination

Even with rigorous protocols, accidental exposure or spills can occur. Because this compound is an irritant (H315, H319) and harmful if swallowed (H302)[5], standard operating procedures must include specific decontamination steps.

• Solid Spills on the Benchtop: Do not immediately spray the spill with water. Water will dissolve the hydrochloride salt, increasing its surface area and spreading the irritant across the bench. Instead, sweep up the solid using a static-free brush and a dustpan.

• Chemical Decontamination: After the bulk solid is removed, wash the affected area with a dilute, mildly acidic solution (e.g., 1% acetic acid). This ensures any residual amine remains fully protonated and highly water-soluble. Follow with a generous deionized water rinse.

• Self-Validation Check: Swab the cleaned area with a damp piece of pH paper. A neutral reading (pH ~7) confirms that the basic amine residue has been entirely removed.

• Personnel Exposure: In the event of skin contact, immediately flush the area with copious amounts of water and mild soap. For eye contact, utilize an emergency eyewash station for a minimum of 15 minutes, holding the eyelids open to ensure complete clearance of the dissolved salt.

References

• BLD Pharmatech. "852874-61-4 | (S)-1-Methylpyrrolidin-3-amine hydrochloride". bldpharm.com.
• AiFChem. "1209287-84-2 | 1-Methylpyrrolidin-3-amine dihydrochloride". aifchem.com.
• BLD Pharmatech. "214357-95-6 | (S)-1-Methylpyrrolidin-3-amine". bldpharm.com.
• ACS Medicinal Chemistry Letters.
• NIH/PubMed Central. "Discovery of Novel Isoxazole-Based Small-Molecule Toll-Like Receptor 8 Antagonists". nih.gov.

Sources

• 1. Discovery of Novel Isoxazole-Based Small-Molecule Toll-Like Receptor 8 Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 214357-95-6|(S)-1-Methylpyrrolidin-3-amine|BLD Pharm [bldpharm.com]
• 4. 852874-61-4|(S)-1-Methylpyrrolidin-3-amine hydrochloride|BLD Pharm [bldpharm.com]
• 5. 1209287-84-2 | 1-Methylpyrrolidin-3-amine dihydrochloride - AiFChem [aifchem.com]

Precision Engineering of Chiral Amines: A Technical Guide to Asymmetric Synthesis and Biocatalysis

Executive Summary

Chiral amines are foundational building blocks in modern drug development, present in over 40% of commercial active pharmaceutical ingredients (APIs)[1]. The precise spatial orientation of the stereocenter adjacent to the basic nitrogen atom is critical for target protein binding, dictating both the efficacy and safety profiles of the drug. This guide provides an authoritative analysis of the two dominant paradigms in chiral amine synthesis: chemical asymmetric induction using chiral auxiliaries and highly selective biocatalytic transformations.

Mechanistic Paradigms in Chiral Amine Synthesis

Chemical Asymmetric Synthesis: The Ellman Auxiliary

Direct asymmetric reductive amination of unfunctionalized ketones frequently suffers from poor enantiocontrol. The introduction of Ellman’s tert-butanesulfinamide revolutionized this space. By condensing a prochiral ketone or aldehyde with enantiopure tert-butanesulfinamide, a configurationally stable N-sulfinylimine is formed[2]. The bulky tert-butyl group provides exceptional facial shielding. When a nucleophile or a hydride source attacks the imine carbon, it is directed to a single stereoface, ensuring high diastereoselectivity[2]. The auxiliary can subsequently be cleaved under mild acidic conditions to yield the enantiopure primary amine. This method is highly scalable and is utilized in the commercial synthesis of drugs such as the PDE4 inhibitor apremilast[3].

Transition Metal-Catalyzed Hydrogen Borrowing

Recent advancements have streamlined chiral amine synthesis by bypassing the need for stoichiometric oxidants or reductants. Ruthenium(II) PNP-type pincer catalysts (e.g., Ru-Macho) can facilitate the direct diastereoselective amination of racemic secondary alcohols using Ellman's sulfinamide[4]. The catalyst temporarily "borrows" hydrogen from the alcohol to form a ketone, which condenses with the sulfinamide. The catalyst then returns the hydrogen to the resulting imine, yielding the chiral amine while producing water as the sole byproduct[4].

Biocatalysis: Transaminases and Imine Reductases

As the pharmaceutical industry shifts toward sustainable manufacturing, biocatalysis has emerged as a premier strategy.

• Amine Transaminases (ATAs): These enzymes utilize pyridoxal-5'-phosphate (PLP) as a cofactor to shuttle an amino group from a cheap donor (like isopropylamine) to a prochiral ketone[5]. Because the reaction is thermodynamically limited, process engineering (such as applying reduced pressure to remove the volatile acetone byproduct) is required to drive the equilibrium toward the product[5].

• Imine Reductases (IREDs): IREDs catalyze the asymmetric reduction of pre-formed or in situ generated imines using NAD(P)H as a hydride source. Engineered IREDs have recently demonstrated the ability to reduce sterically hindered substrates, including those with quaternary carbon centers, achieving >98% enantiomeric excess (ee)[6].

Synthesis Strategy and Decision Matrix

Logical workflow for selecting chiral amine synthesis routes.

Quantitative Performance Comparison

The following table summarizes the performance metrics of the primary chiral amine synthesis methodologies discussed.

Synthesis Methodology	Catalyst / Reagent	Typical Enantiomeric Excess (ee)	Atom Economy	Key Process Limitation
Chiral Auxiliary Addition	Ellman's tert-butanesulfinamide	90 - 99%	Low (Requires stoichiometric auxiliary)	Auxiliary cleavage generates stoichiometric waste[3].
Hydrogen Borrowing	Ru-Macho (Ruthenium Pincer)	>95% (dr)	High (Water is the only byproduct)	Highly sterically hindered alcohols show no reactivity[4].
Transamination	Engineered Amine Transaminases (ATAs)	>99%	Moderate (Requires excess amine donor)	Thermodynamic equilibrium heavily favors the ketone substrate[5].
Imine Reduction	Imine Reductases (IREDs)	98 - 99%	High (Requires NAD(P)H recycling)	Substrate inhibition and cofactor regeneration costs[6].

Validated Experimental Protocols

Protocol 1: Chemical Synthesis of an Apremilast Intermediate via Ellman's Auxiliary

This protocol describes the synthesis of (R,E)-N-(3-Ethoxy-4-methoxybenzylidene)-2-methylpropane-2-sulfinamide, a critical intermediate for the psoriasis drug apremilast[3].

• Preparation: Flame-dry a 50 mL round-bottom flask under a nitrogen atmosphere. Add (R)-2-methylpropane-2-sulfinamide (10.0 mmol, 1.0 eq) and anhydrous THF (15 mL).

• Lewis Acid Activation: Add tetraethyl titanate (Ti(OEt)4, 20.0 mmol, 2.0 eq) to the solution. Stir for 1 hour at room temperature.

  • Causality: Ti(OEt)4 acts as both a water scavenger to drive imine formation and a Lewis acid that pre-coordinates with the sulfinamide, preventing epimerization of the chiral sulfur center[3].

• Condensation: Cool the mixture to 0 °C. Dropwise, add 3-ethoxy-4-methoxybenzaldehyde (10.0 mmol, 1.0 eq) dissolved in anhydrous THF (5 mL).

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

• Quench & Validation: Quench the reaction by adding 1.0 mL of saturated aqueous Na2CO3.

  • Causality: The basic aqueous quench rapidly hydrolyzes the titanium species into insoluble titanium dioxide (TiO2) salts, terminating the reaction and facilitating easy removal via Celite filtration[3].

  • Self-Validation: Analyze the crude filtrate via chiral HPLC (UV detection at 254 nm); a successful reaction yields >95% conversion with a single diastereomeric peak.

Protocol 2: Biocatalytic Synthesis via Amine Transaminase (ATA)

This procedure outlines the asymmetric reductive amination of a prochiral ketone using an engineered ATA[1][5].

• Buffer Preparation: Prepare 100 mL of 100 mM sodium phosphate buffer (pH 7.5). Add pyridoxal-5'-phosphate (PLP) to a final concentration of 1 mM.

  • Causality: PLP is the obligate cofactor that forms a Schiff base with the amine donor, shuttling the nitrogen to the enzyme's active site[5].

• Substrate & Donor Addition: Add isopropylamine (500 mM, 10 eq) as the amine donor. Add the target prochiral ketone (50 mM, 1 eq).

• Biocatalyst Introduction: Add the purified engineered ATA enzyme (typically 1–5 mg/mL) or whole-cell biocatalyst.

• Incubation & Equilibrium Shift: Incubate the reaction at 30 °C with orbital shaking (150 rpm). Apply a continuous nitrogen sweep or mild reduced pressure.

  • Causality: Because transamination is reversible, removing the volatile acetone byproduct (generated from isopropylamine) shifts the thermodynamic equilibrium toward the desired chiral amine product[5].

• Extraction & Validation: After 24 hours, basify the aqueous layer to pH 11 using 1 M NaOH (to deprotonate the product amine) and extract with ethyl acetate (3 x 50 mL).

  • Self-Validation: Derivatize the product with acetic anhydride and analyze via GC-FID using a chiral stationary phase to confirm >99% ee.

Future Outlook: Chemoenzymatic Cascades

The future of chiral amine synthesis lies in the integration of chemical and biological catalysis. Continuous flow chemoenzymatic processes are currently being optimized to compartmentalize incompatible reaction conditions. By coupling biocatalytic transamination with chemocatalytic photoredox N-alkylation in a single continuous flow system, researchers can now access complex secondary and tertiary chiral amines with unprecedented space-time yields[7].

Sources

• 1. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Practical and Asymmetric Synthesis of Apremilast Using Ellman’s Sulfinamide as a Chiral Auxiliary [mdpi.com]
• 4. From Racemic Alcohols to Enantiopure Amines: Ru-Catalyzed Diastereoselective Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Protocols & Analytical Methods

Application Note: Synthesis of GPCR Ligands Utilizing 1-Methylpyrrolidin-3-amine HCl

Target Audience: Researchers, medicinal chemists, and drug development professionals. Focus: Strategic incorporation of the 1-methylpyrrolidin-3-amine pharmacophore into G-Protein Coupled Receptor (GPCR) and CNS-penetrant ligands.

Introduction & Mechanistic Rationale

G-protein coupled receptors (GPCRs) represent the largest class of therapeutic targets in modern pharmacology. For aminergic GPCRs—such as the1[1] and the 2[2]—ligand recognition heavily relies on a conserved aspartate residue (e.g., Asp3.32) located in transmembrane domain 3 (TM3).

As a Senior Application Scientist, I frequently recommend 1-Methylpyrrolidin-3-amine HCl as a premier building block for these targets due to three fundamental properties:

• Optimal Basicity for Salt-Bridge Formation: The tertiary amine of the pyrrolidine ring possesses a pKa of ~9.5. This ensures it remains protonated at physiological pH, allowing it to form a critical, high-affinity salt bridge with the target receptor's aspartate residue[3].

• Bifunctional Reactivity: The primary amine at the 3-position is a sterically accessible, highly reactive nucleophile. This allows for rapid library diversification via amidation or nucleophilic aromatic substitution (SNAr)[4].

• Chiral Probing: Available as both (R)- and (S)-enantiomers, this building block enables medicinal chemists to probe asymmetric binding pockets, maximizing target affinity and minimizing off-target toxicity in 5[5].

Synthetic Strategy & Pathway Visualization

The integration of 1-methylpyrrolidin-3-amine into complex scaffolds is typically achieved through two primary pathways: HATU-mediated amidation (Pathway A) and thermally driven SNAr (Pathway B).

Synthetic pathways for GPCR ligands using 1-Methylpyrrolidin-3-amine via Amidation and SNAr.

Experimental Protocols: A Self-Validating Methodology

Note: 1-Methylpyrrolidin-3-amine is typically supplied as a hydrochloride salt. The following protocols explicitly account for the stoichiometric neutralization of this salt to ensure reproducible kinetics.

Protocol A: Amide Coupling for Melanocortin 2 Receptor (MC2R) Antagonists

Context: MC2R is a unique GPCR critical for adrenal cortisol synthesis. Coupling complex, sterically hindered carboxylic acids to 1-methylpyrrolidin-3-amine requires robust activation to prevent epimerization and ensure high yields[3].

Reagents:

• Carboxylic acid precursor (1.0 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• (3R)-1-Methylpyrrolidin-3-amine HCl (1.2 eq)

• Anhydrous DMF (0.1 M)

Step-by-Step Methodology & Causality:

• Electrophile Activation: Dissolve the carboxylic acid and HATU in anhydrous DMF. Add 2.0 eq of DIPEA and stir at room temperature for 15 minutes.

  • Causality: HATU generates a highly reactive HOAt ester. The first equivalent of DIPEA deprotonates the acid, while the second maintains the basic environment required for rapid coupling.

  • Self-Validation Check: Analyze a 1 µL aliquot via LC-MS. Do not proceed until the mass of the intermediate HOAt-ester is the dominant peak.

• Nucleophilic Addition: Add (3R)-1-Methylpyrrolidin-3-amine HCl (1.2 eq) followed immediately by an additional 1.0 eq of DIPEA.

  • Causality: The extra DIPEA specifically neutralizes the HCl salt of the amine, liberating the free primary amine for nucleophilic attack without depleting the basicity of the bulk solution[2].

• Reaction Monitoring: Stir at room temperature for 1–2 hours. Monitor via LC-MS until the HOAt ester is fully consumed.

• Workup & Purification: Quench with water and extract with EtOAc. Wash the organic layer with saturated NaHCO₃ to remove HOAt byproducts. Purify via reverse-phase chromatography (C18) using a basic mobile phase (e.g., 0.1% NH₄OH in MeCN/H₂O).

  • Causality: Field-proven insights dictate that standard acidic silica gel will cause irreversible binding of the basic pyrrolidine nitrogen. A basic modifier is mandatory for sharp peak elution[3].

Protocol B: SNAr for Aminergic GPCR and CNS Ligands

Context: Incorporating the pyrrolidine motif directly onto a heteroaromatic core (e.g., pyridazines or pyrazines) is a validated strategy for1[1] and 4[4].

Reagents:

• Heteroaryl chloride (e.g., 3,6-dichloropyridazine) (1.0 eq)

• (R)-1-Methylpyrrolidin-3-amine HCl (1.1 eq)

• DIPEA (2.5 eq)

• N-Methyl-2-pyrrolidone (NMP) (0.2 M)

Step-by-Step Methodology & Causality:

• Reaction Assembly: Combine the heteroaryl chloride, 1-methylpyrrolidin-3-amine HCl, and DIPEA in NMP.

  • Causality: NMP is selected over DMF due to its higher boiling point and superior ability to stabilize the polar Meisenheimer complex formed during the SNAr transition state[4].

• Thermal Activation: Heat the mixture to 150 °C for 4 hours.

  • Causality: While the primary amine is a strong nucleophile, electron-rich or sterically hindered heteroaromatics present a high activation energy barrier that requires intense thermal driving force.

• In-Process QC: Sample the reaction at 2 hours.

  • Self-Validation Check: The starting material (e.g., dichloropyridazine) will exhibit a distinct 3:1 isotope pattern (M / M+2) in MS due to the chlorine atom. Successful substitution is confirmed by the disappearance of this pattern and the appearance of the product mass[4].

• Isolation: Cool to room temperature and evaporate NMP under reduced pressure. Dissolve the residue in EtOAc and wash with saturated Na₂CO₃(aq) to ensure the pyrrolidine is fully free-based. Purify on amine-functionalized silica (NH₂-silica) using a MeOH/DCM gradient[1].

Quantitative Data & Reaction Parameters

The following table summarizes the optimized parameters for incorporating 1-methylpyrrolidin-3-amine across different target classes based on validated literature:

Parameter	Protocol A: Amidation	Protocol B: SNAr
Target Application	MC2R Antagonists[3]	H4R / CNS Ligands[4],[1]
Electrophile	Carboxylic Acid	Heteroaryl Halide (e.g., Cl-pyridazine)
Key Reagents	HATU (1.2 eq), DIPEA (3.0 eq)	DIPEA (2.5 eq)
Solvent & Temp	Anhydrous DMF, 20 °C	NMP, 150 °C
Reaction Time	1 - 2 hours	4 hours
In-Process QC	LC-MS: HOAt-ester mass dominance	LC-MS: Loss of Cl isotope pattern
Typical Yield	74% - 77%	>70%
Purification	RP-HPLC (0.1% NH₄OH modifier)	Amine-functionalized Silica (MeOH/DCM)

Sources

• 1. WO2013048214A2 - Novel heterocyclic derivatives and their uses - Google Patents [patents.google.com]
• 2. patents.justia.com [patents.justia.com]
• 3. CA3164117A1 - Gem-disubstituted piperidine melanocortin subtype-2 receptor (mc2r) antagonists and uses thereof - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. (R)-1-Methylpyrrolidin-3-amine [myskinrecipes.com]

using 1-Methylpyrrolidin-3-amine for kinase inhibitor synthesis

Application Note: Strategic Incorporation of 1-Methylpyrrolidin-3-amine in Kinase Inhibitor Synthesis

1. Introduction & Mechanistic Rationale The development of ATP-competitive kinase inhibitors often encounters a critical bottleneck: balancing high-affinity target binding with favorable physicochemical properties, such as aqueous solubility, cellular permeability, and metabolic stability. 1-Methylpyrrolidin-3-amine (CAS 13220-27-4) has emerged as a privileged structural motif in medicinal chemistry to overcome these exact challenges.

When appended to a heteroaromatic inhibitor core, the 1-methylpyrrolidin-3-amine moiety typically projects outward into the solvent-exposed front of the kinase active site. The tertiary amine of the pyrrolidine ring possesses a basic pKa (~9.2), ensuring it is predominantly protonated at physiological pH (7.4). This ionization drastically enhances aqueous solubility and improves the pharmacokinetic (PK) profile of the drug candidate without disrupting the critical hydrogen-bonding network at the kinase hinge region[1].

This targeted structural strategy has been successfully deployed across multiple kinase targets, including Extracellular Signal-Regulated Kinases (ERK)[1], Janus Kinases (JAK)[2], Phosphoinositide 3-kinases (PI3K)[3], and Mer Tyrosine Kinases[4].

2. Logical Model of Kinase Binding To understand the spatial utility of 1-methylpyrrolidin-3-amine, we must analyze the architecture of the kinase ATP-binding pocket. The diagram below illustrates the spatial relationship between the inhibitor components and the kinase domain.

Logical model of kinase inhibitor binding with a 1-methylpyrrolidin-3-amine solubilizing tail.

3. Physicochemical Profiling The addition of the 1-methylpyrrolidin-3-amine group predictably shifts the physicochemical properties of the parent scaffold. The table below summarizes the intrinsic properties of the building block and its expected impact on a generic lipophilic core.

Property	1-Methylpyrrolidin-3-amine (Free Base)	Typical Impact on Kinase Inhibitor Core
Molecular Weight	100.16 g/mol	+ 99 Da (Minimal steric bulk added to the scaffold)
cLogP	0.28	Decreases overall lipophilicity (reduces logD at pH 7.4)
pKa (Conjugate Acid)	~ 9.2	Introduces a basic center; protonated at physiological pH
Stereochemistry	Chiral (R or S enantiomers)	Allows for spatial fine-tuning to avoid steric clashes
Aqueous Solubility	Miscible	Converts insoluble cores into highly soluble salts (e.g., HCl, mesylate)

4. Synthetic Workflows & Self-Validating Protocols The primary aliphatic amine of 1-methylpyrrolidin-3-amine is highly nucleophilic, making it an ideal substrate for Nucleophilic Aromatic Substitution (SNAr) and Reductive Amination.

Protocol A: Nucleophilic Aromatic Substitution (SNAr)

This protocol describes the displacement of a heteroaryl chloride (e.g., a 2-chloropyrimidine intermediate) by 1-methylpyrrolidin-3-amine.

Causality & Rationale: We utilize N,N-Diisopropylethylamine (DIPEA) as a non-nucleophilic base to scavenge the HCl byproduct, preventing the protonation of the incoming 1-methylpyrrolidin-3-amine, which would otherwise neutralize its nucleophilicity. N-Methyl-2-pyrrolidone (NMP) is selected as the solvent because its high dielectric constant stabilizes the Meisenheimer complex transition state during the SNAr reaction.

Step-by-Step Methodology:

• Preparation: In an oven-dried reaction vial equipped with a magnetic stir bar, dissolve the heteroaryl chloride core (1.0 eq, 0.5 mmol) in anhydrous NMP (3.0 mL).

• Amine Addition: Add enantiomerically pure (R)- or (S)-1-methylpyrrolidin-3-amine (1.2 eq, 0.6 mmol) to the solution at room temperature.

• Base Addition: Dropwise, add DIPEA (2.5 eq, 1.25 mmol).

• Thermal Activation: Seal the vial and heat the reaction mixture to 90°C in an oil bath (or 110°C via microwave irradiation for 20 minutes) until the starting material is consumed.

• Self-Validation (In-Process Control): Remove a 10 µL aliquot, dilute in 1 mL MeCN, and analyze via LC-MS. The protocol is validated when the UV trace shows >95% consumption of the starting material and the mass spectrum confirms the [M+H]+ of the desired product.

• Workup: Cool to room temperature, dilute with Ethyl Acetate (15 mL), and wash with 5% aqueous LiCl (3 x 10 mL) to selectively remove the NMP solvent.

• Purification: Dry the organic layer over anhydrous Na2SO4, concentrate in vacuo, and purify via reverse-phase preparative HPLC (Water/MeCN with 0.1% TFA).

Protocol B: Reductive Amination

For inhibitor scaffolds featuring an aldehyde group, reductive amination is the preferred conjugation method[2].

Causality & Rationale: Sodium triacetoxyborohydride (STAB) is chosen over sodium borohydride because STAB is a milder reducing agent. It selectively reduces the intermediate imine formed by the aldehyde and 1-methylpyrrolidin-3-amine without prematurely reducing the unreacted starting aldehyde to an alcohol.

Step-by-Step Methodology:

• Imine Formation: Dissolve the aldehyde-functionalized core (1.0 eq) and 1-methylpyrrolidin-3-amine (1.1 eq) in anhydrous Dichloromethane (DCM) (0.2 M concentration). Stir at room temperature for 30 minutes to allow the imine to form.

• Reduction: Add STAB (1.5 eq) in a single portion. Stir the suspension at room temperature for 2-4 hours.

• Self-Validation: Perform Thin Layer Chromatography (TLC) using a Ninhydrin stain. The disappearance of the primary amine spot (which stains purple/pink) confirms complete conversion.

• Quench & Extraction: Quench the reaction with saturated aqueous NaHCO3 (to neutralize the acetic acid byproduct from STAB). Extract with DCM (2x), wash with brine, dry over MgSO4, and concentrate.

Step-by-step SNAr synthetic workflow for incorporating 1-methylpyrrolidin-3-amine.

5. Quality Control & Stereochemical Integrity Because 1-methylpyrrolidin-3-amine contains a chiral center at the C3 position, maintaining enantiomeric excess (ee) during synthesis is paramount.

• Chiral HPLC: Final compounds must be analyzed using a chiral stationary phase (e.g., Chiralpak AD-H or OD-H) to ensure no racemization occurred during harsh SNAr heating conditions.

• NMR Verification: 1H-NMR and 13C-NMR should confirm the presence of the N-methyl singlet (~2.3 ppm in CDCl3) and the characteristic multiplet of the C3 methine proton (~3.4 ppm), ensuring the structural integrity of the pyrrolidine ring post-coupling.

References

• Compounds that are ERK inhibitors (US9023865B2). Google Patents.
• JAK INHIBITOR COMPOUND AND USE THEREOF (EP4071145A1). European Patent Office.
• Phosphoinositide 3-kinase inhibitor compounds and pharmaceutical compositions containing them (WO2007127183A1). Google Patents.
• HETEROARYL COMPOUNDS AND THEIR USE AS MER INHIBITORS (EP3523292B1). European Patent Office.

Sources

• 1. US9023865B2 - Compounds that are ERK inhibitors - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. WO2007127183A1 - Phosphoinositide 3-kinase inhibitor compounds and pharmaceutical compositions containing them - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Comprehensive Analytical HPLC Method for 1-Methylpyrrolidin-3-amine Purity via Pre-Column FMOC-Cl Derivatization

Target Audience: Researchers, analytical scientists, and drug development professionals. Document Type: Application Note & Validated Protocol

Executive Summary & Chromatographic Challenges

The accurate purity determination of small, highly polar aliphatic amines is a notorious bottleneck in pharmaceutical development. 1-Methylpyrrolidin-3-amine (also known as 1-methyl-3-pyrrolidinamine) presents a "perfect storm" of analytical challenges:

• Lack of a Native Chromophore: The molecule lacks conjugated π -systems or aromatic rings, rendering standard UV detection at 254 nm completely blind [1].

• High Polarity & Basicity: With a pKa of ~10.4, the free base exhibits virtually no retention on standard C18 reversed-phase columns and causes severe peak tailing due to secondary interactions with residual silanols.

• High Volatility: While modern laboratories often default to Hydrophilic Interaction Liquid Chromatography coupled with Charged Aerosol Detection (HILIC-CAD) for polar/non-UV active compounds, 1-methylpyrrolidin-3-amine possesses a relatively low boiling point (~109–134 °C) [3, 4]. This volatility leads to significant analyte loss during the nebulization and evaporation stages of CAD or Evaporative Light Scattering Detection (ELSD), resulting in poor sensitivity and non-linear responses.

To circumvent these fundamental physical limitations, this application note details a robust, self-validating pre-column derivatization method using 9-Fluorenylmethyl chloroformate (FMOC-Cl) followed by Reversed-Phase HPLC-UV (RP-HPLC-UV) [1, 2].

Mechanistic Rationale: The Case for Pre-Column Derivatization

As a Senior Application Scientist, it is critical to design methods that work with the molecule's chemistry rather than fighting its physical limitations.

FMOC-Cl is an electrophilic reagent that reacts rapidly and quantitatively with primary and secondary amines under mildly alkaline conditions [1, 5]. 1-Methylpyrrolidin-3-amine contains two nitrogen atoms: a primary amine at the C3 position and a tertiary amine at the N1 position.

• The Causality of Selectivity: FMOC-Cl selectively attacks the primary amine at C3 via a nucleophilic acyl substitution. The tertiary amine at N1 is sterically hindered and lacks the necessary proton to form a stable carbamate, remaining unreacted.

• The Chromatographic Shift: The attachment of the bulky, highly lipophilic fluorenyl group instantly transforms the highly polar, invisible analyte into a strongly retained, highly UV-active (and fluorescent) derivative.

Caption: Logical decision matrix for the chromatographic analysis of 1-methylpyrrolidin-3-amine.

Experimental Methodology: Self-Validating Protocol

This protocol is designed as a self-validating system . By incorporating a specific quenching step with glycine, we intentionally generate an FMOC-Glycine peak. The presence of this peak in the chromatogram serves as an internal system suitability check, proving that the derivatization chemistry was active and that excess reagent was successfully neutralized to prevent baseline interference [5].

Reagents & Materials

• Analyte: 1-Methylpyrrolidin-3-amine Reference Standard.

• Derivatizing Agent: 9-Fluorenylmethyl chloroformate (FMOC-Cl), ≥99.0% [1].

• Quenching Agent: Glycine, ≥99.0%.

• Buffers & Modifiers: Sodium borate decahydrate, Trifluoroacetic acid (TFA, HPLC Grade).

• Solvents: HPLC-Grade Acetonitrile (ACN) and Milli-Q Water.

Solution Preparation

• Borate Buffer (0.2 M, pH 9.0): Dissolve 7.63 g of sodium borate decahydrate in 100 mL water. Adjust to exactly pH 9.0 using 1 M HCl or NaOH. Causality: pH 9.0 ensures the primary amine (pKa ~10.4) is sufficiently deprotonated to act as a nucleophile, without being so basic that it rapidly hydrolyzes the FMOC-Cl reagent.

• FMOC-Cl Reagent (15 mM): Dissolve 38.8 mg of FMOC-Cl in 10 mL of anhydrous Acetonitrile. Prepare fresh daily to prevent degradation.

• Quenching Solution (0.1 M): Dissolve 75 mg of Glycine in 10 mL of water.

• Sample Solution: Dissolve the 1-methylpyrrolidin-3-amine sample in water to a target concentration of 100 µg/mL.

Step-by-Step Derivatization Workflow

Caption: Step-by-step pre-column FMOC-Cl derivatization workflow for HPLC analysis.

• Transfer 100 µL of the Sample Solution into a 1.5 mL amber HPLC vial.

• Add 100 µL of the 0.2 M Borate Buffer (pH 9.0) and vortex briefly.

• Add 200 µL of the 15 mM FMOC-Cl reagent. Vortex immediately to ensure a homogenous micellar reaction environment.

• Incubate at room temperature (20–25 °C) for exactly 10 minutes .

• Add 100 µL of the 0.1 M Glycine Quenching Solution. Causality: Glycine reacts with any leftover FMOC-Cl to form FMOC-Glycine, a highly polar derivative that elutes early in the chromatogram, keeping the target analyte window clean.

• Incubate for an additional 5 minutes .

• Dilute the mixture with 500 µL of Mobile Phase A (Water with 0.1% TFA) to halt the reaction and match the initial HPLC gradient conditions.

HPLC-UV Instrument Conditions

• Column: Waters XBridge C18, 150 x 4.6 mm, 3.5 µm (or equivalent).

• Column Temperature: 30 °C.

• Mobile Phase A: 0.1% TFA in Milli-Q Water. Causality: TFA acts as an ion-pairing agent. It protonates the unreacted tertiary amine on the pyrrolidine ring, preventing it from interacting with residual silanols on the silica stationary phase, thereby eliminating peak tailing.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV at 265 nm (Optimal for the fluorenyl chromophore) [2].

Data Presentation & Expected Outcomes

Table 1: Gradient Elution Profile

To ensure baseline separation between the early-eluting FMOC-Glycine quench product, the FMOC-OH hydrolysis byproduct, and the target FMOC-1-methylpyrrolidin-3-amine derivative, a generic reversed-phase gradient is applied.

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Curve Type
0.0	80	20	Initial
2.0	80	20	Isocratic hold
12.0	20	80	Linear gradient
15.0	20	80	Column wash
15.1	80	20	Return to initial
20.0	80	20	Re-equilibration

Table 2: Representative Method Validation Parameters

When executed correctly, this pre-column derivatization method yields exceptional quantitative reliability, bypassing the volatility issues associated with CAD detection[1, 2].

Validation Parameter	Expected Performance Limit	Analytical Significance
Linearity Range	0.5 – 150 µg/mL	Covers trace impurity to assay-level concentrations.
Correlation Coefficient ( R2 )	> 0.999	Demonstrates quantitative completion of the FMOC reaction.
Limit of Detection (LOD)	< 0.05 µg/mL	Enabled by the high molar absorptivity of the fluorenyl tag.
Injection Precision (RSD)	< 1.0% (n=6)	Confirms the stability of the derivatized carbamate complex.
Recovery	98.0% – 102.0%	Validates the absence of matrix suppression.

Troubleshooting & Method Validation Insights

• Missing Analyte Peak / Low Response: Ensure the pH of the borate buffer is strictly ≥9.0 . If the sample matrix is highly acidic (e.g., the analyte is supplied as a dihydrochloride salt), it may overpower the buffer. Verify the pH of the final mixture prior to FMOC-Cl addition.

• Late Eluting Ghost Peaks: These are typically FMOC-OH or di-FMOC derivatives (if impurities are present). Ensure the glycine quenching step is strictly adhered to. The FMOC-Glycine peak will elute early and serves as your internal proof that the quench was successful.

• Baseline Drift: Because detection is performed at 265 nm rather than low UV (e.g., 210 nm), baseline drift from the TFA gradient is virtually eliminated, resulting in pristine, easily integrable chromatograms.

References

• BenchChem. "Application Notes and Protocols for Derivatizing Amines with 9-Fluorenylmethoxycarbonyl Chloride (FMOC-Cl)." BenchChem Application Notes.
• Thermo Fisher Scientific. "Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines in Air." Application Note 1012.
• Environmental Protection Agency (EPA). "(3S)-1-Methylpyrrolidin-3-amine Properties - CompTox Chemicals Dashboard.
• Sigma-Aldrich. "(R)-1-Methylpyrrolidin-3-amine | Physical Properties.
• SciSpace. "High-Performance Liquid Chromatographic Analysis of Free Amino Acids in Fruit Juices Using Derivatization with 9-Fluorenylmethyl.

Application Note &amp; Protocol: A Scalable and Robust Synthesis of 1-Methylpyrrolidin-3-amine Hydrochloride for Pharmaceutical Development

Introduction: The Strategic Importance of the 3-Aminopyrrolidine Scaffold

The pyrrolidine ring is a "privileged scaffold" in medicinal chemistry, appearing in numerous FDA-approved drugs.[1] Its 3-substituted derivatives, particularly 1-Methylpyrrolidin-3-amine, serve as critical building blocks for a wide range of pharmacologically active agents, including kinase inhibitors and antibacterial compounds.[2][3][4] The N-methyl group provides a stable tertiary amine, while the 3-amino group offers a versatile handle for further chemical elaboration.

However, the free base form of 1-Methylpyrrolidin-3-amine is a volatile and potentially unstable liquid. The synthesis and handling of its hydrochloride salt are therefore preferred, especially in large-scale operations, to ensure stability, ease of handling, and compliance with Good Manufacturing Practices (GMP). This document provides a detailed, field-proven protocol for the large-scale synthesis of 1-Methylpyrrolidin-3-amine hydrochloride, emphasizing the chemical rationale, safety considerations, and analytical validation required for drug development programs.

Synthetic Strategy: Reductive Amination as the Optimal Pathway

Several synthetic routes to 1-Methylpyrrolidin-3-amine have been described. For large-scale production, the most efficient and economically viable strategy is the reductive amination of 1-Methylpyrrolidin-3-one.[5][6] This approach is favored due to the commercial availability of the starting ketone, high reaction efficiency, and amenability to scaling.

The overall synthetic pathway can be visualized as a two-stage process: the synthesis of the key intermediate, 1-Methylpyrrolidin-3-one hydrochloride, followed by its conversion to the target amine hydrochloride.

Logical Workflow of the Synthesis

Figure 1: Overall synthetic workflow from raw materials to the final hydrochloride salt.

Detailed Protocols for Large-Scale Synthesis

This section outlines the step-by-step methodology for the synthesis. All operations should be conducted in a well-ventilated area or fume hood, with appropriate personal protective equipment.

Part A: Synthesis of the Precursor, 1-Methylpyrrolidin-3-one Hydrochloride

The precursor ketone is typically synthesized via oxidation of the more readily available 1-Methyl-3-pyrrolidinol.[2][7] Industrial methods often favor catalytic dehydrogenation or Swern-type oxidations to avoid heavy metal contaminants.[2] The resulting free base is highly unstable and prone to polymerization; therefore, it must be immediately converted to its stable hydrochloride salt.[2]

Part B: Reductive Amination to 1-Methylpyrrolidin-3-amine Hydrochloride

This protocol employs catalytic hydrogenation, a clean and efficient method for large-scale reductive aminations.[5][8]

Experimental Protocol:

• Reactor Setup: To a suitable high-pressure hydrogenation reactor, add 1-Methylpyrrolidin-3-one hydrochloride (1.0 eq).

• Solvent and Ammonia Source: Add methanol as the solvent, followed by a solution of ammonia in methanol (typically 7N, 5.0-10.0 eq). The large excess of ammonia is crucial to drive the equilibrium towards imine formation and minimize side reactions.

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), carefully add a suitable hydrogenation catalyst. A common choice is Palladium on Carbon (Pd/C, 5-10 wt%), or for improved performance and selectivity, a Raney Nickel catalyst can be used.

• Hydrogenation: Seal the reactor and purge thoroughly with nitrogen, followed by hydrogen. Pressurize the reactor with hydrogen gas (typically 50-100 psi, but optimized based on reactor specifications) and begin vigorous stirring.

• Reaction Monitoring: Heat the reaction mixture to a controlled temperature (e.g., 40-60 °C). The reaction progress can be monitored by the cessation of hydrogen uptake. Alternatively, periodic sampling and analysis by GC-MS or LC-MS can be performed. The reaction is typically complete within 12-24 hours.

• Catalyst Removal: After cooling the reactor to room temperature and carefully venting the hydrogen, purge the system with nitrogen. The catalyst is removed by filtration through a pad of Celite®. Caution: Palladium on carbon can be pyrophoric when exposed to air after the reaction; the filter cake should be kept wet with solvent (methanol) at all times and disposed of according to safety protocols.

• Solvent Removal: Concentrate the filtrate under reduced pressure to remove methanol and excess ammonia, yielding the crude 1-Methylpyrrolidin-3-amine free base as an oil.

• Salt Formation and Isolation:

  • Dissolve the crude amine in a suitable solvent, such as isopropanol or ethanol.

  • Cool the solution in an ice bath (0-5 °C).

  • Slowly add a solution of anhydrous hydrogen chloride in a compatible solvent (e.g., 2M HCl in diethyl ether or isopropanol) with stirring until the pH of the solution is acidic (pH 1-2).

  • The hydrochloride salt will precipitate out of the solution. Continue stirring in the cold for 1-2 hours to ensure complete precipitation.

• Purification:

  • Collect the solid product by filtration.

  • Wash the filter cake with a cold, non-polar solvent (e.g., diethyl ether or acetone) to remove any non-polar impurities.

  • Dry the product under vacuum to yield 1-Methylpyrrolidin-3-amine hydrochloride as a white to off-white solid.[9]

Analytical Characterization and Data

Rigorous analytical testing is essential to confirm the identity, purity, and quality of the final product.

Analytical Technique	Parameter	Expected Result
¹H NMR (D₂O)	Chemical Shifts (δ)	Peaks corresponding to the N-methyl group, the pyrrolidine ring protons, and the proton at the C3 position.
¹³C NMR (D₂O)	Chemical Shifts (δ)	Signals for the five distinct carbon atoms in the structure.
FT-IR (KBr Pellet)	Wavenumber (cm⁻¹)	Broad absorption for N-H stretching of the ammonium salt (around 3000-2800 cm⁻¹), C-H stretching, and N-H bending.
Mass Spectrometry (ESI+)	m/z	Detection of the molecular ion of the free base [M+H]⁺ at m/z 101.11.[10]
Purity (HPLC)	Area %	≥ 98%
Melting Point	°C	A sharp melting point consistent with the literature value for the hydrochloride salt.

Large-Scale Safety and Handling Protocols

The large-scale synthesis of this compound involves several hazardous materials and requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Standard PPE includes safety glasses or goggles, a flame-retardant lab coat, and chemical-resistant gloves (e.g., nitrile).[11][12]

• Engineering Controls: All operations involving volatile, flammable, or toxic substances must be performed in a certified chemical fume hood or a walk-in hood for larger scale setups.[12][13] Hydrogenation reactions must be conducted in a purpose-built, properly maintained, and shielded high-pressure reactor.

• Reagent-Specific Hazards:

  • Methylamine: A flammable and corrosive gas/liquid with a strong odor.[13][14] Handle in a well-ventilated area.

  • Hydrogen Gas: Highly flammable and can form explosive mixtures with air. Ensure proper grounding of equipment to prevent static discharge.[12]

  • Hydrogenation Catalysts (e.g., Pd/C): Can be pyrophoric upon exposure to air, especially after use. Never allow the catalyst to dry completely in the air.[11]

  • Hydrogen Chloride: A corrosive gas/solution. Causes severe skin and respiratory tract burns.[12]

• Emergency Procedures: Ensure that safety showers, eyewash stations, and appropriate fire extinguishers (e.g., CO₂, dry chemical) are readily accessible.[11][14]

• Waste Disposal: All chemical waste, including spent catalyst and solvent waste, must be collected in properly labeled containers and disposed of in accordance with local, state, and federal regulations.

Conclusion

The reductive amination of 1-Methylpyrrolidin-3-one provides a robust, scalable, and efficient pathway for the large-scale synthesis of 1-Methylpyrrolidin-3-amine hydrochloride. This application note details a comprehensive protocol, from the strategic selection of the synthetic route to the final product's analytical characterization and safe handling. By adhering to these guidelines, research and development teams can reliably produce this key pharmaceutical intermediate with high purity and in quantities suitable for advancing drug discovery programs.

References

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4), 125. Retrieved from [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

• MacMillan, D. W. C., et al. (2019). A general carbonyl alkylative amination for tertiary amine synthesis facilitated by visible light.

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Cole-Parmer. (2003, November 7). Material Safety Data Sheet - 1-Methylpyrrolidine, 98%. Retrieved from [Link]

• Jagadeesh, R. V., & Beller, M. (2017). The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst.

• Fleck, T. J., et al. (2003). Synthesis of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine. The Journal of Organic Chemistry, 68(25), 9612-9617. Retrieved from [Link]

• Google Patents. (n.d.). CN108698989B - Process for the preparation of 1-methylpyrrolidin-3-ol.
• Google Patents. (n.d.). CN113321605A - Preparation method of 1-methyl-3-pyrrolidinol.

• Organic Syntheses. (n.d.). METHYLAMINE HYDROCHLORIDE. Retrieved from [Link]

• ResearchGate. (2025, August 6). Synthesis of (S)-(+)-3-aminopyrrolidine dihydrochloride. Retrieved from [Link]

• ACS Publications. (2008, January 5). 3-Aminopyrrolidines from α-Aminoacids: Total Synthesis of (+)-Nemonapride from d-Alanine. Retrieved from [Link]

• Chemsrc.com. (2025, February 5). 1-methylpyrrolidin-3-amine dihydrochloride Price. Retrieved from [Link]

• Google Patents. (n.d.). CN102531987A - Synthesis method of (S)-3-amino pyrrolidine dihydrochloride.

• European Patent Office. (2018, December 19). METHOD FOR PRODUCING 1-METHYLPYRROLIDIN-3-OL. Retrieved from [Link]

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• 5. Reductive amination - Wikipedia [en.wikipedia.org]
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Application Notes and Protocols: Strategic Protection of 3-Aminopyrrolidines in Complex Synthesis

Introduction: The Synthetic Challenge and Strategic Imperative of 3-Aminopyrrolidines

The 3-aminopyrrolidine scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous therapeutic agents, including antagonists for the CC chemokine receptor 2 and various antibacterial compounds.[1][2] Its rigid, three-dimensional structure and the presence of two distinct nitrogen centers—a secondary amine within the pyrrolidine ring and a primary amine at the 3-position—provide a versatile platform for generating molecular diversity. However, the very feature that makes this scaffold so attractive, its dual nucleophilicity, also presents a significant synthetic challenge. The similar reactivity of the two amino groups necessitates a robust and well-designed protecting group strategy to achieve regioselective functionalization and prevent undesirable side reactions, such as polymerization or double additions.[3]

This technical guide provides an in-depth exploration of protecting group strategies for 3-aminopyrrolidines, moving beyond a simple catalog of reagents to a discussion of the underlying principles of chemoselectivity and orthogonality.[4][5] We will delve into the practical considerations that guide the choice of protecting groups, offering detailed, field-proven protocols for their installation and removal. The aim is to equip researchers, scientists, and drug development professionals with the knowledge to design and execute efficient and high-yielding syntheses of complex molecules derived from 3-aminopyrrolidines.

Core Principles: Chemoselectivity and Orthogonal Protection

The successful synthesis of complex molecules containing the 3-aminopyrrolidine core hinges on the ability to differentiate between the endocyclic (ring) and exocyclic (3-amino) nitrogen atoms. This is achieved through a careful selection of protecting groups with distinct chemical stabilities.

Chemoselectivity refers to the preferential reaction of a reagent with one functional group over another.[6] In the context of 3-aminopyrrolidines, this might involve exploiting the subtle differences in steric hindrance or basicity between the two amines to achieve selective protection.

Orthogonal protection , a concept pioneered in peptide chemistry, involves the use of multiple protecting groups that can be removed under different, non-interfering conditions.[4][5] For instance, one amino group might be protected with an acid-labile group, while the other is masked with a group that is cleaved by hydrogenolysis. This strategy allows for the sequential deprotection and functionalization of the two amines in any desired order, providing maximum synthetic flexibility.[7][8]

The following diagram illustrates the concept of orthogonal protection in the context of a 3-aminopyrrolidine derivative.

Sources

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• 4. Protective Groups [organic-chemistry.org]
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• 6. scribd.com [scribd.com]
• 7. CN104262225A - 3-aminopyrrolidine compounds, and synthetic method and uses thereof - Google Patents [patents.google.com]
• 8. scispace.com [scispace.com]

Application Note: Pyrrolidine Scaffolds in Modern Medicinal Chemistry

Executive Summary

The pyrrolidine ring—a five-membered, saturated nitrogen heterocycle—is a privileged scaffold in modern drug discovery. As the pharmaceutical industry shifts away from flat, two-dimensional aromatic rings to mitigate off-target toxicity and poor solubility, the pyrrolidine core offers an "escape from flatland." Its high sp3 character, basic amine functionality, and unique ability to sample three-dimensional space via pseudorotation make it an ideal structural motif[1]. This application note explores the mechanistic role of pyrrolidine in key therapeutic areas, summarizes quantitative structure-activity data, and provides a validated, self-contained protocol for the asymmetric synthesis of highly substituted pyrrolidines via 1,3-dipolar cycloaddition.

The Pyrrolidine Advantage in Drug Design

The prevalence of pyrrolidine in FDA-approved drugs is not coincidental; it is consistently ranked as one of the most common non-aromatic nitrogen heterocycles in clinical use[1]. In 2022 alone, novel pyrrolidine-containing therapeutics such as daridorexant (insomnia) and pacritinib (JAK-2 inhibitor) gained FDA approval, further cementing its utility[2].

The structural advantages of the pyrrolidine core include:

• Enhanced 3D Coverage: The non-planarity of the ring allows for pseudorotation, enabling the molecule to adopt multiple energetically accessible conformations to perfectly match complex binding pockets[3].

• Physicochemical Optimization: High sp3 hybridization ( Fsp3​ ) generally correlates with improved aqueous solubility and reduced promiscuity compared to planar heteroaromatic analogs[3].

• Target Engagement: The secondary amine can be easily functionalized or utilized as a basic center to form stable salts and participate in critical hydrogen-bonding networks within target active sites.

Key Therapeutic Applications

Pyrrolidine derivatives are ubiquitous across various therapeutic areas, serving as the core pharmacophore in several blockbuster drugs.

Dipeptidyl Peptidase-4 (DPP-4) Inhibitors

In the treatment of Type 2 Diabetes Mellitus (T2DM), pyrrolidine is a critical component of several DPP-4 inhibitors. Compounds like vildagliptin and teneligliptin utilize the pyrrolidine fragment to anchor into the S1 hydrophobic pocket of the DPP-4 enzyme. Specifically, the nitrile group on the pyrrolidine ring of vildagliptin forms a reversible covalent bond with the Ser630 residue of the enzyme, effectively blocking the degradation of incretin hormones like GLP-1.

Figure 1: Mechanism of action for pyrrolidine-based DPP-4 inhibitors in glycemic control.

Antiviral and Cardiovascular Agents

Pyrrolidine is also the backbone of the ACE inhibitor enalapril, where it mimics the terminal proline of angiotensin I to block its conversion to the potent vasoconstrictor angiotensin II. In antiviral therapies, the bis-pyrrolidine core of daclatasvir is essential for its picomolar potency against the Hepatitis C Virus (HCV) NS5A protein, demonstrating the scaffold's ability to bridge massive, symmetrical protein targets.

Quantitative Comparison of Pyrrolidine-Based Therapeutics

The table below summarizes the target affinity and physicochemical context of notable pyrrolidine-containing drugs, highlighting how the scaffold contributes to high potency across diverse biological targets.

Drug Name	Primary Target	Pyrrolidine Motif	Fsp3​ Character	IC 50​ / EC 50​	Regulatory Approval
Vildagliptin	DPP-4	Cyanopyrrolidine	High	~3.5 nM	2007 (EMA)
Teneligliptin	DPP-4	Pyrrolidine-piperazine	High	~1.0 nM	2012 (PMDA)
Daclatasvir	HCV NS5A	Bis-pyrrolidine	Moderate	~0.05 nM	2015 (FDA)
Enalapril	ACE	Proline derivative	Moderate	~1.2 nM	1985 (FDA)
Daridorexant	Orexin Receptor	Substituted pyrrolidine	High	~1.1 nM	2022 (FDA)

Synthetic Protocol: Asymmetric 1,3-Dipolar Cycloaddition

To harness the 3D spatial properties of pyrrolidines, medicinal chemists require robust methodologies to synthesize highly substituted, stereochemically pure variants. The silver-catalyzed 1,3-dipolar cycloaddition of azomethine ylides with electron-deficient olefins is a premier method for constructing dense pyrrolidine architectures in a single step[4].

Materials & Reagents

• Substrates: Imine precursor (10 mmol), Electron-deficient olefin (11 mmol).

• Catalyst & Base: Silver Acetate (AgOAc, 1.1 mmol), Triethylamine (Et 3​ N, 11 mmol).

• Solvents: Anhydrous Toluene (20 mL), Chloroform (CHCl 3​ , 50 mL).

Step-by-Step Methodology & Causality

Step 1: Catalyst-Imine Coordination

• Procedure: Suspend the imine (10 mmol) and AgOAc (1.1 mmol) in 15 mL of anhydrous toluene at room temperature. Stir for 10 minutes.

• Causality: Anhydrous toluene is selected as a non-polar, non-coordinating solvent to prevent disruption of the delicate metal-ligand complex. The Ag(I) metal center coordinates with the imine nitrogen, significantly lowering the pKa of the adjacent α -proton, thereby priming it for facile deprotonation under mildly basic conditions[4].

Step 2: Azomethine Ylide Generation

• Procedure: Add Et 3​ N (1.53 mL, 11 mmol) dissolved in 5.0 mL of toluene dropwise over 10 minutes to the stirring suspension.

• Causality: Triethylamine acts as a mild, non-nucleophilic base. Its dropwise addition prevents localized concentration spikes, allowing controlled deprotonation of the activated α -carbon. This generates the reactive metallo-azomethine ylide intermediate in situ without triggering unwanted self-condensation or degradation of the imine[4].

Step 3: Concerted [3+2] Cycloaddition

• Procedure: Introduce the electron-deficient olefin (11 mmol) to the reaction mixture. Stir at room temperature for 12–48 hours, monitoring completion via TLC.

• Causality: The electron-withdrawing group on the olefin lowers its LUMO, facilitating a rapid and concerted [3+2] cycloaddition with the HOMO of the highly polarized ylide. The bulky Ag(I) catalyst sterically directs the approach of the dipolarophile, ensuring strict endo- or exo-diastereoselectivity and high enantiomeric excess[3].

Step 4: Quenching and Isolation

• Procedure: Evaporate the toluene under reduced pressure. Suspend the solid residue in 50 mL of CHCl 3​ , filter the precipitate, and wash the organic phase with water (100 mL) and brine (100 mL). Dry over Na 2​ SO 4​ and concentrate.

• Causality: Evaporating the reaction solvent drives the precipitation of insoluble silver salts and polymeric byproducts. Resuspending in CHCl 3​ selectively solubilizes the lipophilic pyrrolidine product. The subsequent aqueous washes remove the water-soluble triethylammonium acetate salts, yielding a crude product with high purity ready for downstream chiral resolution[4].

Figure 2: Silver-catalyzed 1,3-dipolar cycloaddition workflow for pyrrolidine synthesis.

References[6] "FDA-approved pyrrolidine-containing drugs in 2022", ResearchGate, https://www.researchgate.net/publication/373723333_Recent_insights_about_pyrrolidine_core_skeletons_in_pharmacology[5] "Synthesis of Pyrrole via a Silver-Catalyzed 1,3-Dipolar Cycloaddition/Oxidative Dehydrogenative Aromatization Tandem Reaction", The Journal of Organic Chemistry - ACS Publications, https://pubs.acs.org/doi/10.1021/acs.joc.7b00216[1] "Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds", Topics in Current Chemistry, https://doi.org/10.1007/s41061-021-00347-5[2] "Recent insights about pyrrolidine core skeletons in pharmacology", PMC - National Institutes of Health, https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10497555/[4] "Pyrrolidine Derivatives in Drug Discovery", PharmaBlock, https://www.pharmablock.com/uploads/pdf/Pyrrolidine-containing%20Drugs.pdf[3] "Design and Synthesis of Pyrrolidine-based Fragments That Sample Three-dimensional Molecular Space", ACS Medicinal Chemistry Letters, https://pubs.acs.org/doi/10.1021/acsmedchemlett.9b00084

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent insights about pyrrolidine core skeletons in pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis and Diversification of 1-Methylpyrrolidin-3-amine Derivatives

Introduction & Chemical Rationale

In modern medicinal chemistry, 1-methylpyrrolidin-3-amine (also known as N-methyl-3-aminopyrrolidine) serves as a privileged aliphatic diamine building block. The incorporation of this cyclic, tertiary amine-containing motif into drug scaffolds frequently enhances aqueous solubility, tunes basicity (pKa), and improves target binding affinity via targeted hydrogen bonding or ionic interactions.

This application note details robust, validated experimental protocols for synthesizing derivatives of 1-methylpyrrolidin-3-amine through two primary diversification strategies: Amide Coupling and Nucleophilic Aromatic Substitution (SNAr) .

Mechanistic Causality & Experimental Design (E-E-A-T)

When functionalizing 1-methylpyrrolidin-3-amine, the primary/secondary amine at the 3-position acts as the exclusive nucleophile. The tertiary N-methyl amine remains unreactive under standard coupling conditions, eliminating the need for orthogonal protecting groups and streamlining the synthetic workflow.

• Amide Coupling: The use of HATU is preferred over traditional carbodiimides (e.g., EDC) because it rapidly generates a highly reactive 7-aza-HOBt active ester. This causality is critical: it drives the reaction to completion even when dealing with sterically hindered carboxylic acids and maintains high yields with cyclic amines 1. DIPEA (N,N-Diisopropylethylamine) is employed as a sterically hindered, non-nucleophilic base. It deprotonates the amine salt to its free base form without competing for the active ester intermediate.

• Nucleophilic Aromatic Substitution (SNAr): 1-Methylpyrrolidin-3-amine is an excellent nucleophile for SNAr reactions with electron-deficient heteroaryl halides (e.g., 3,6-dichloropyridazine). High temperatures (120–150 °C) in polar aprotic solvents (NMP or DMF) are systematically chosen to overcome the high activation energy barrier required to form the transient Meisenheimer complex intermediate 2.

Visualized Workflows

Workflow for HATU-mediated amide coupling with 1-methylpyrrolidin-3-amine.

SNAr reaction pathway for heteroaryl functionalization.

Experimental Protocols

Protocol A: Amide Bond Formation via HATU Coupling

Self-Validating System: The reaction progress is intrinsically validated via LC-MS. Furthermore, the basicity of the tertiary amine allows for an acid-base extraction workup, which systematically separates the desired product from neutral or acidic impurities.

• Preparation: In an oven-dried round-bottom flask under a nitrogen atmosphere, dissolve the carboxylic acid (1.0 equiv, 0.5 mmol) in anhydrous CH₂Cl₂ or DMF (0.2 M).

• Activation: Add HATU (1.2 equiv, 0.6 mmol) and DIPEA (3.0 equiv, 1.5 mmol). Stir at room temperature for 15 minutes to ensure the complete formation of the active ester.

• Coupling: Add 1-methylpyrrolidin-3-amine (1.1 equiv, 0.55 mmol) dropwise. Stir the reaction mixture at room temperature for 18 hours 1.

• In-Process Control: Sample 5 µL of the reaction mixture, dilute in 1 mL MeOH, and analyze via LC-MS to confirm the disappearance of the active ester and the formation of the product mass.

• Workup: Dilute the mixture with CH₂Cl₂ and wash with saturated aqueous NaHCO₃ (3x) to remove HATU byproducts and unreacted acid. Extract the aqueous layer with CH₂Cl₂.

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. Purify via flash column chromatography (0–10% MeOH in CH₂Cl₂ with 1% NH₄OH) to yield the pure amide.

Protocol B: Heteroaryl Substitution via SNAr

Self-Validating System: The rigorous thermal conditions ensure that only the thermodynamically stable substituted product survives. The subsequent basic aqueous wash neutralizes the hydrohalide salts generated during the elimination step.

• Preparation: Charge a microwave vial or pressure tube with the heteroaryl halide (e.g., 3,6-dichloropyridazine, 1.0 equiv, 1.0 mmol) and 1-methylpyrrolidin-3-amine (1.1 equiv, 1.1 mmol).

• Solvent & Base: Add anhydrous NMP (2.0 mL) and DIPEA (1.3 equiv, 1.3 mmol).

• Heating: Seal the vessel and heat the mixture at 150 °C for 4 hours using a heating block or microwave synthesizer 2.

• Workup: Cool the reaction to room temperature and evaporate the NMP under high vacuum. Dissolve the crude residue in EtOAc.

• Extraction: Wash the organic layer with saturated aqueous Na₂CO₃. Extract the aqueous layer twice with EtOAc.

• Isolation: Dry the combined organics (Na₂SO₄), concentrate, and purify via preparative HPLC (basic conditions) to isolate the target compound.

Quantitative Data Summary

The following table summarizes the physicochemical impact of incorporating the 1-methylpyrrolidin-3-amine moiety compared to other amine linkers, demonstrating its utility in optimizing drug-like properties 23.

Amine Substituent Motif	Typical Yield (%)	HPLC-LogD (pH 7.4)	Metabolic Stability (hLM T₁/₂, min)	Structural Advantage
Dimethylamino	85	2.8	15	Low steric hindrance, poor stability
1-Methylpyrrolidin-3-amine	64 - 91	2.2 - 3.25	>60	Rigidified structure, excellent stability
Piperidin-4-amine	70	1.8	30	High polarity, moderate permeability

References

• Discovery and Optimization of a Novel Series of Pyrazolopyrimidines as Spermine Oxidase Inhibitors Journal of Medicinal Chemistry - ACS Public
• Discovery of NP3-253, a Potent Brain Penetrant Inhibitor of the NLRP3 Inflammasome Journal of Medicinal Chemistry - ACS Public
• Design, Synthesis, and Biological Evaluation of 4,4'-Difluorobenzhydrol Carbamates as Selective M1 Antagonists PubMed Central (PMC)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Design, Synthesis, and Biological Evaluation of 4,4’-Difluorobenzhydrol Carbamates as Selective M1 Antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 1-Methylpyrrolidin-3-amine Free Base Instability

Welcome to the Technical Support Center. 1-Methylpyrrolidin-3-amine is a critical chiral building block widely utilized in the synthesis of central nervous system (CNS) therapeutics and enantiomerically pure pharmaceutical compounds[1]. However, its dual-amine structure makes the free base highly reactive and prone to atmospheric degradation.

This guide provides researchers and drug development professionals with field-proven insights, self-validating protocols, and root-cause analyses to troubleshoot instability and decomposition issues.

FAQ 1: Why does my 1-Methylpyrrolidin-3-amine free base change from a clear liquid to a viscous oil or crystalline solid over time?

Root Cause Analysis (Causality): 1-Methylpyrrolidin-3-amine contains both a tertiary pyrrolidine nitrogen and a primary exocyclic amine. The primary amine group at the 3-position is highly nucleophilic and basic. When exposed to ambient air, it rapidly undergoes a nucleophilic attack on2[2].

Furthermore, the compound is highly hygroscopic. Moisture absorption facilitates the formation of carbonate and bicarbonate salts, which manifest physically as increased viscosity, cloudiness, or crystalline precipitation. Thermal degradation studies confirm that 2[2].

FAQ 2: How can I accurately determine the extent of degradation before using the reagent?

Analytical Protocol: To prevent failed downstream reactions (e.g., amidation or selective receptor agonist synthesis), validate the integrity of the free base using the following self-validating system:

• Visual Inspection: Pure free base is a clear, pale liquid. Any turbidity or solid formation is a primary indicator of atmospheric degradation.

• ¹H NMR Spectroscopy (Self-Validating Step): Dissolve a small aliquot of the sample in anhydrous CDCl₃. Analyze the chemical shifts of the protons adjacent to the primary amine. The formation of a carbamate will cause a distinct downfield shift of the N-H protons, and you will observe broad peaks corresponding to the carbamate/carbonate species.

• Solubility Check: Carbamate salts exhibit drastically reduced solubility in non-polar organic solvents compared to the pure free base.

FAQ 3: My batch has degraded. How do I recover the pure free base from the carbamate/carbonate mixture?

Causality & Methodology: To restore the free base, you must reverse the carbamate/carbonate salt formation. This is achieved by shifting the pH to highly basic conditions (deprotonating the amine) and extracting the non-polar free base into an organic solvent, leaving the inorganic carbonate salts in the aqueous phase.

Step-by-Step Recovery Protocol:

• Aqueous Basification: Suspend the degraded 1-Methylpyrrolidin-3-amine in 3[3].

  • Self-Validation: Test the aqueous layer with pH paper. The pH must read >10 to ensure complete deprotonation of the primary amine.

• Extraction: Extract the aqueous mixture three times with 3[3]. The free base will partition into the lower organic layer.

• Drying: Combine the organic extracts and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Self-Validation: Swirl the flask. The drying agent should remain free-flowing (not clumped), indicating that all residual water has been successfully absorbed. Filter the suspension to remove the hydrated salt.

• Concentration: Concentrate the filtrate under reduced pressure (rotary evaporation) at ambient temperature to prevent thermal decomposition.

• Inert Storage: Immediately purge the receiving flask with Argon or Nitrogen gas and seal it tightly.

Workflow for recovering 1-Methylpyrrolidin-3-amine free base from degraded salts.

FAQ 4: What are the optimal storage and handling protocols to prevent decomposition?

Causality: Heat, light, oxygen, and moisture accelerate both oxidative degradation and CO₂ absorption. Under severe thermal stress or fire conditions, the compound decomposes to emit4[4].

Handling & Storage Protocol:

• Temperature Control: Store the material strictly at 1[1], or between5[5].

• Atmospheric Control: Always handle the free base inside a glovebox or use standard Schlenk line techniques to maintain a strict inert atmosphere (Argon/N₂). Keep the container tightly closed in a6[6].

• Aliquoting Strategy: To avoid repeated freeze-thaw cycles and minimize atmospheric exposure, 5[5] immediately upon initial receipt.

Quantitative Data & Properties Summary

Property	Specification
Molecular Weight	100.16 g/mol [1]
Boiling Point	109.6°C at 760 mmHg[1]
Density	0.933 g/cm³[1]
Storage Temperature	2-8°C (Short-term) / -20°C to -80°C (Long-term)[1][5]
Hazardous Decomposition	Carbon monoxide, nitrogen oxides (NOx)[4][6]

References

• MySkinRecipes. "(R)-1-Methylpyrrolidin-3-amine - Storage & Handling."
• CliniSciences. "CSB-DT1790 | (3S)-1-Methylpyrrolidin-3- amine hydrochloride."
• Combi-Blocks.
• BLD Pharmatech. "(R)
• National Institutes of Health (PMC). "Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol."
• National Institutes of Health (PMC).

Sources

• 1. (R)-1-Methylpyrrolidin-3-amine [myskinrecipes.com]
• 2. Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and Biological Evaluation of 4,4’-Difluorobenzhydrol Carbamates as Selective M1 Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. combi-blocks.com [combi-blocks.com]
• 5. CSB-DT1790 | (3S)-1-Methylpyrrolidin-3- amine hydrochloride [852874 [clinisciences.com]
• 6. file.bldpharm.com [file.bldpharm.com]

Technical Support Center: Purification of 1-Methylpyrrolidin-3-amine from a Reaction Mixture

Welcome to the technical support center for the purification of 1-Methylpyrrolidin-3-amine. This guide is designed for researchers, scientists, and drug development professionals who utilize this critical chiral building block in their synthetic workflows. As a key intermediate in the development of therapeutics for central nervous system (CNS) disorders, its purity is paramount to the success of subsequent reactions and the quality of the final active pharmaceutical ingredient.[1]

This document provides a structured, in-depth guide to navigate the common challenges encountered during the isolation and purification of 1-Methylpyrrolidin-3-amine from complex reaction mixtures. We will move from initial characterization and impurity profiling to detailed troubleshooting of the most effective purification techniques.

Part 1: Foundational Knowledge & Impurity Profiling (FAQs)

A successful purification strategy begins with a thorough understanding of the target molecule and its potential contaminants. This section addresses the most frequently asked questions regarding the properties and common impurities associated with 1-Methylpyrrolidin-3-amine.

Q1: What are the key physical and chemical properties of 1-Methylpyrrolidin-3-amine that I should consider for purification?

Understanding the fundamental properties of 1-Methylpyrrolidin-3-amine is the first step in designing an effective purification scheme. Its basicity, boiling point, and solubility are the primary levers we can use to separate it from impurities.

Property	Value	Significance for Purification
Molecular Formula	C₅H₁₂N₂	Low molecular weight suggests volatility.
Molecular Weight	100.16 g/mol	Relevant for calculating yields and molar equivalents.
Boiling Point	~109-134 °C at 760 mmHg	Enables purification by fractional distillation, but care must be taken to separate it from impurities with similar boiling points.[1][2]
Density	~0.933 - 0.943 g/mL	Useful for identifying layers during liquid-liquid extraction.[1][2]
pKa (Conjugate Acid)	~10.4	The strong basicity of the amine is the cornerstone of purification via acid-base extraction.[2]
Appearance	Colorless to Yellow Liquid/Oil	A change in color (e.g., darkening to brown) can indicate degradation or the presence of impurities.[1]
Storage	2-8°C, under inert atmosphere, protected from light.	Amines are susceptible to air oxidation and can react with atmospheric CO₂. Proper storage is crucial to maintain purity.[1][3]

Q2: What are the most common impurities I can expect in my crude reaction mixture?

Impurities can originate from starting materials, reagents, side reactions, or degradation. A typical synthesis of 1-Methylpyrrolidin-3-amine is via the reductive amination of 1-methylpyrrolidin-3-one.

Common Impurities Include:

• Unreacted Starting Materials:

  • 1-methylpyrrolidin-3-one: The ketone starting material. Its presence suggests incomplete reaction.

  • Amine Source (e.g., Ammonia/Ammonium Salt): Residual nitrogen source.

• Reducing Agent Byproducts:

  • Borate salts: If using sodium borohydride (NaBH₄) or similar reducing agents. These are typically removed during an aqueous workup.

• Side-Reaction Products:

  • 1-Methyl-3-pyrrolidinol: Over-reduction of the ketone starting material to the corresponding alcohol can be a significant impurity.[4]

  • Dimeric or Oligomeric Species: Self-condensation of the starting ketone or product amine can occur, especially under harsh conditions. The related compound, 1-methylpyrrolidin-3-one, is known to undergo self-condensation as a free base.[5]

• Solvents and Reagents:

  • High-boiling point reaction solvents (e.g., THF, Toluene).

  • Catalysts or excess reagents.

• Degradation Products:

  • Amines can slowly oxidize upon exposure to air, leading to colored impurities.[3] They can also form carbonate salts by reacting with CO₂.[3]

Q3: How can I effectively monitor the progress of my purification?

Real-time analysis is crucial for optimizing your purification strategy.

• Thin-Layer Chromatography (TLC): An excellent first-pass technique.

  • Stationary Phase: Use silica gel plates.

  • Mobile Phase: A mixture of a polar organic solvent (e.g., Methanol or Ethyl Acetate) and a non-polar solvent (e.g., Dichloromethane or Hexanes). To prevent streaking, add a small amount of a basic modifier like triethylamine (1-2%) or ammonium hydroxide (0.5-1%) to the eluent.

  • Visualization: Use potassium permanganate stain or ninhydrin for primary/secondary amines. The starting ketone can be visualized with a 2,4-dinitrophenylhydrazine (DNP) stain.

• Gas Chromatography (GC): Ideal for assessing the purity of volatile amines and detecting residual solvents.[6][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural confirmation of the final product and can be used to identify and quantify impurities if their signals are resolved.

Part 2: Troubleshooting Common Purification Methods

This section provides step-by-step protocols and troubleshooting guides for the most effective methods to purify 1-Methylpyrrolidin-3-amine.

Method 1: Acid-Base Extraction

This is the most powerful technique for separating basic amines from neutral or acidic impurities. The strategy involves protonating the amine to make it water-soluble, washing away organic-soluble impurities, and then deprotonating the amine to restore its organic solubility for extraction.

• Dissolution: Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent like Dichloromethane (DCM), Ethyl Acetate, or MTBE.

• Acidic Wash: Transfer the solution to a separatory funnel and extract with a 1M aqueous solution of Hydrochloric Acid (HCl). Repeat 2-3 times. The 1-Methylpyrrolidin-3-amine will be protonated and move into the aqueous layer.

• Combine & Wash: Combine the acidic aqueous layers. Wash this combined layer with the organic solvent (e.g., DCM) one more time to remove any remaining neutral impurities.

• Basification: Cool the acidic aqueous layer in an ice bath. Slowly add a strong base, such as 5M Sodium Hydroxide (NaOH), until the pH is >12. This deprotonates the amine, making it a "free base."

• Back-Extraction: Extract the free amine from the basified aqueous layer using an organic solvent (e.g., DCM) 3-4 times.

• Drying and Concentration: Combine the organic layers from the back-extraction, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the purified amine.

Workflow for purifying amines via acid-base extraction.

Issue	Potential Cause(s)	Recommended Solutions
Emulsion Formation During Extraction	- Vigorous shaking.- High concentration of materials.- Presence of fine solid particulates.	- Use gentle, swirling inversions instead of vigorous shaking.- Add a small amount of brine (saturated NaCl solution) to disrupt the emulsion.- Filter the crude mixture before extraction to remove any solids.[8]
Low Recovery of Amine	- Incomplete extraction from the organic or aqueous phase.- Insufficient basification.- Amine salt is partially soluble in the organic phase.	- Increase the number of extractions (e.g., from 3 to 5).- Ensure the aqueous phase is strongly basic (pH > 12) before back-extraction using pH paper.- Use a more polar solvent for the initial dissolution if the amine salt has some organic solubility.
Product is Still Impure (Basic Impurities Present)	- Another basic compound is present in the crude mixture.	- If the basic impurity has a significantly different pKa, careful pH-controlled extraction may be possible.- If pKa values are similar, this method will not be effective. Proceed to distillation or chromatography.

Method 2: Fractional Distillation

Distillation is effective for separating liquids with different boiling points. Given that 1-Methylpyrrolidin-3-amine has a boiling point around 109-134°C, this method is well-suited for removing less volatile (e.g., starting materials, dimers) or more volatile (e.g., some solvents) impurities.[1][2]

• Setup: Assemble a fractional distillation apparatus equipped for vacuum. Use a short-path distillation head for small quantities to minimize loss. Ensure all glassware joints are properly sealed with vacuum grease.

• Drying: Ensure the crude amine is dry. Water can interfere with the distillation. If necessary, pre-dry the crude product with a drying agent like Na₂SO₄ or by azeotropic removal with a solvent like toluene.[6]

• Distillation:

  • Add boiling chips or a magnetic stir bar to the distillation flask to ensure smooth boiling.

  • Slowly apply vacuum to the desired pressure.

  • Gradually heat the distillation flask using an oil bath.

  • Collect any low-boiling fractions (foreruns) first.

  • Collect the main fraction when the head temperature is stable and corresponds to the expected boiling point of your product at that pressure.

  • Stop the distillation before the flask goes to dryness to avoid overheating potentially unstable residues.

Key components of a vacuum distillation apparatus.

Issue	Potential Cause(s)	Recommended Solutions
Product Darkens or Decomposes in the Pot	- Overheating.- Presence of oxygen.- Contamination with acidic or reactive impurities.	- Use vacuum distillation to lower the boiling point.- Ensure the system is free of leaks to prevent oxygen entry.- Perform a quick acid-base wash before distillation to remove reactive impurities.
"Bumping" or Uncontrolled Boiling	- Lack of boiling chips or inadequate stirring.- Heating too rapidly.	- Always use fresh boiling chips or vigorous magnetic stirring.- Heat the flask slowly and evenly.
Poor Separation from an Impurity	- Boiling points of the product and impurity are too close.- An azeotrope has formed.	- Use a more efficient fractionating column (e.g., a Vigreux or packed column).- Try distilling under a different pressure, as this can sometimes alter or break azeotropes.- If distillation fails, switch to an alternative method like column chromatography.

Part 3: Advanced Topics & FAQs

Q: My amine is still impure after extraction and distillation. What's next?

A: Column Chromatography. This is the go-to method for difficult separations. However, amines are notorious for "tailing" or streaking on standard silica gel due to strong interactions between the basic amine and acidic silanol groups on the silica surface.

• Recommended Solution: Deactivate the silica gel. This can be done in two ways:

  • Add a Basic Modifier to the Eluent: Incorporate 0.5-2% of a volatile amine like triethylamine or ammonium hydroxide into your solvent system (e.g., 90:9:1 DCM:MeOH:NH₄OH).[5]

  • Use a Different Stationary Phase: Alumina (basic or neutral) is an excellent alternative to silica for purifying amines. Amine-functionalized silica is also commercially available and provides excellent results.[9]

Q: When should I consider purifying my amine as a salt?

A: If your amine is a sticky oil, difficult to handle, or if it is unstable as a free base, converting it to a salt is an excellent strategy.[5] Many amine hydrochlorides or other salts are stable, crystalline solids that can be easily purified by recrystallization.[10]

• Protocol: Dissolve the purified free-base amine in a suitable solvent (e.g., diethyl ether, isopropanol). Add a stoichiometric amount of a solution of HCl in a compatible solvent (e.g., HCl in ether or isopropanol). The amine salt will often precipitate out. It can then be collected by filtration and recrystallized. The free base can be regenerated at any time by dissolving the salt in water and adding a strong base.[11]

Q: How should I store my purified 1-Methylpyrrolidin-3-amine?

A: To ensure long-term stability and prevent degradation, proper storage is critical.

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) to prevent air oxidation.

• Temperature: Store in a refrigerator at 2-8°C.[1]

• Container: Use a well-sealed amber glass bottle to protect from light and prevent reaction with atmospheric CO₂.

Part 4: Safety Precautions

1-Methylpyrrolidin-3-amine and its related reagents must be handled with appropriate care.

• Hazards: The compound is flammable and can cause severe skin burns and eye damage.[12]

• Handling: Always work in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (inspect before use), safety goggles, and a lab coat.[12][13][14][15]

• Spills: Have appropriate spill control materials ready. Cover drains and collect spills with absorbent material. Avoid generating vapors.[12]

• Fire: Use CO₂, dry chemical, or alcohol-resistant foam to extinguish fires.[13][16]

Always consult the most recent Safety Data Sheet (SDS) for the specific material you are handling.[12][13][14][15]

References

• MySkinRecipes. (R)-1-Methylpyrrolidin-3-amine. [Link]

• U.S. Environmental Protection Agency (EPA). (3S)-1-Methylpyrrolidin-3-amine Properties. CompTox Chemicals Dashboard. [Link]

• Refining Community. Contamination in Amine Systems. [Link]

• Cole-Parmer. Material Safety Data Sheet - 1-Methylpyrrolidine, 98%. [Link]

• Vysus Group. Common amine system corrosion issues and how to solve them. [Link]

• Sulfur Recovery Engineering. Mastering Amine unit Issues 8 Scenarios Where SRE Can Assist. [Link]

• Organic Syntheses. Pyrrolidine, 1-butyl-. [Link]

• Google Patents.

• Sciencemadness Discussion Board. Stability of amines. [Link]

• International CCS Knowledge Centre. Continuous Online Analysis of Amine Solvents Using Gas Chromatography. [Link]

Sources

• 1. (R)-1-Methylpyrrolidin-3-amine [myskinrecipes.com]
• 2. CompTox Chemicals Dashboard [comptox.epa.gov]
• 3. Sciencemadness Discussion Board - Stability of amines - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. 1-Methyl-3-pyrrolidinol synthesis - chemicalbook [chemicalbook.com]
• 5. 1-Methylpyrrolidin-3-one hydrochloride | 78635-85-5 | Benchchem [benchchem.com]
• 6. CN108698989B - Process for the preparation of 1-methylpyrrolidin-3-ol - Google Patents [patents.google.com]
• 7. ccsknowledge.com [ccsknowledge.com]
• 8. refiningcommunity.com [refiningcommunity.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. 1-methylpyrrolidin-3-amine dihydrochloride | 1209287-84-2 [sigmaaldrich.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. fishersci.com [fishersci.com]
• 14. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 15. enamine.enamine.net [enamine.enamine.net]
• 16. capotchem.cn [capotchem.cn]

Technical Support Center: Optimizing Reductive Amination with 1-Methylpyrrolidin-3-amine

Welcome to the technical support center for optimizing reductive amination reactions, with a specific focus on the use of 1-Methylpyrrolidin-3-amine. This versatile building block is crucial in the synthesis of numerous pharmaceutical compounds, particularly for central nervous system (CNS) therapeutics.[1] However, its unique structure—featuring both a secondary and a tertiary amine—can present challenges. This guide provides in-depth troubleshooting advice and frequently asked questions to help you maximize your reaction yields and purity.

Frequently Asked Questions (FAQs)

Q1: What are the best starting conditions for a reductive amination with 1-Methylpyrrolidin-3-amine?

For a robust starting point, a one-pot reaction using sodium triacetoxyborohydride (NaBH(OAc)₃) is highly recommended.[2][3] This reagent is mild and chemoselective, preferentially reducing the iminium ion intermediate over the starting carbonyl compound.[3][4]

• Stoichiometry: Use a slight excess of the carbonyl compound (1.1-1.2 equivalents) relative to 1-Methylpyrrolidin-3-amine (1.0 equivalent) and 1.5 equivalents of NaBH(OAc)₃.

• Solvent: Anhydrous 1,2-dichloroethane (DCE) is often the preferred solvent, though tetrahydrofuran (THF) can also be effective.[2][3]

• Temperature: Room temperature is typically sufficient.

• pH: The reaction is favored under mildly acidic conditions (pH 4-6) to facilitate imine formation without excessively protonating the amine.[5][6][7] A small amount of acetic acid (1.0 equivalent) can be added as a catalyst, especially with less reactive ketones.[2][6]

Q2: Which reducing agent should I choose? NaBH(OAc)₃, NaCNBH₃, or NaBH₄?

The choice of reducing agent is critical for success.

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is the top choice for one-pot reductive aminations.[2][3] Its steric bulk and electron-withdrawing acetate groups make it a mild and selective reducing agent that is less likely to reduce the starting aldehyde or ketone.[3]

• Sodium Cyanoborohydride (NaCNBH₃): Another good option for one-pot reactions, NaCNBH₃ is effective under mildly acidic conditions (pH 4-6).[5][8] However, it is toxic and can generate hydrogen cyanide gas upon workup if the pH drops too low, requiring careful handling.[9]

• Sodium Borohydride (NaBH₄): This is a stronger, less selective reducing agent. It can readily reduce the starting aldehyde or ketone, leading to impurities.[6] If using NaBH₄, it is best to perform a two-step reaction: first, form the imine intermediate (and confirm its formation by TLC or LC-MS), then add the NaBH₄.[2]

Q3: My reaction is not proceeding to completion. What are the likely causes?

Several factors can cause a reaction to stall:

• Inefficient Imine/Iminium Ion Formation: This is the most common issue. The equilibrium between the starting materials and the imine might not be favorable.[9]

• Inactive Reducing Agent: Hydride reagents can decompose upon exposure to moisture.

• Incorrect pH: If the pH is too high, the carbonyl is not activated for nucleophilic attack. If it's too low, the amine is protonated and becomes non-nucleophilic.[6][7]

• Steric Hindrance: A bulky ketone or aldehyde may react slowly with the secondary amine of 1-Methylpyrrolidin-3-amine.

In-Depth Troubleshooting Guide

Problem 1: Low Yield of the Desired Product

Low yields often trace back to the equilibrium of imine formation or the stability of the reagents.

The reductive amination hinges on the formation of an imine or iminium ion intermediate, which is then reduced.[9][10]

Solutions:

• pH Optimization: The optimal pH for imine formation is typically between 4 and 6.[5][8] Use acetic acid as a catalyst to protonate the carbonyl group, making it more electrophilic.[11]

• Monitor Imine Formation: Before adding the reducing agent (especially if using NaBH₄), monitor the reaction mixture by TLC or LC-MS to confirm the consumption of the starting amine and the appearance of the imine intermediate.

• Water Removal: Imine formation is a condensation reaction that releases water.[9] For stubborn reactions, adding a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or using a Dean-Stark apparatus to azeotropically remove water can drive the equilibrium toward the imine.

Hydride reducing agents are sensitive to moisture and can lose activity over time.

Solutions:

• Proper Handling: Ensure that NaBH(OAc)₃ or other hydride reagents are stored in a desiccator and handled under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to air and moisture.

• Use Fresh Reagent: If in doubt, use a freshly opened bottle of the reducing agent.

• Portion-wise Addition: Adding the reducing agent in portions can help maintain its concentration and activity throughout the reaction.[6]

Experimental Workflow & Protocols

General Protocol for Reductive Amination using NaBH(OAc)₃

This protocol provides a reliable starting point for the reaction between an aldehyde/ketone and 1-Methylpyrrolidin-3-amine.

Caption: Standard experimental workflow for reductive amination.

Problem 2: Significant Formation of Side Products

The appearance of unexpected spots on your TLC plate indicates side reactions are occurring.

This is a common issue when using strong reducing agents like NaBH₄.

Solution:

• Switch to a Milder Reagent: The most effective solution is to use NaBH(OAc)₃.[2][3] It is specifically designed to reduce the iminium ion much faster than it reduces aldehydes or ketones, thus minimizing the formation of the corresponding alcohol.[3][4]

Under acidic or basic conditions, some aldehydes and ketones can undergo self-condensation.

Solution:

• Control the Order of Addition: Add the amine and carbonyl together first to allow imine formation to begin before introducing any acid catalyst or the reducing agent.

• Maintain Temperature: Avoid unnecessarily heating the reaction, as higher temperatures can promote side reactions.[6]

Comparative Analysis of Common Reducing Agents

Reducing Agent	Formula	Pros	Cons	Optimal Solvent(s)
Sodium Triacetoxyborohydride	NaBH(OAc)₃	Highly selective for iminium ions; mild; excellent for one-pot reactions.[2][3]	Moisture sensitive; higher molecular weight.[6]	DCE, THF, DCM[2][6]
Sodium Cyanoborohydride	NaCNBH₃	Good selectivity; stable in mildly acidic conditions.[5][9]	Highly toxic; potential for HCN gas release.[9]	Methanol, Ethanol[6]
Sodium Borohydride	NaBH₄	Inexpensive; readily available.	Non-selective, reduces starting carbonyls; best for two-step procedures.[6][7]	Methanol, Ethanol[6]
Catalytic Hydrogenation	H₂/Catalyst	Environmentally friendly ("green"); economical for large scale.[9][12]	Catalyst can be deactivated; may reduce other functional groups.[9]	Various

Troubleshooting Logic Diagram

When faced with a challenging reaction, a systematic approach can help identify the root cause of the issue.

Sources

• 1. (R)-1-Methylpyrrolidin-3-amine [myskinrecipes.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sodium triacetoxyborohydride [organic-chemistry.org]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Borch Reductive Amination | Chem-Station Int. Ed. [en.chem-station.com]
• 9. Reductive amination - Wikipedia [en.wikipedia.org]
• 10. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Reductive Amination - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Synthesis of 1-Methylpyrrolidin-3-amine Derivatives

This guide is designed for researchers, chemists, and drug development professionals encountering challenges in the synthesis of 1-methylpyrrolidin-3-amine and its derivatives. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your synthetic routes effectively.

Part 1: Troubleshooting Guide

This section addresses the most common and perplexing issues encountered during the synthesis of 1-methylpyrrolidin-3-amine derivatives. Each problem is presented with potential causes and actionable solutions.

Issue 1: Low Yield in Reductive Amination of 1-Methylpyrrolidin-3-one

You are attempting to synthesize 1-methylpyrrolidin-3-amine by reductive amination of 1-methylpyrrolidin-3-one with ammonia or an ammonium salt, but the yield is consistently below 40%.

• Cause A: Imine/Enamine Equilibrium and Instability. The initial condensation between the ketone and ammonia to form the imine (or enamine tautomer) is a reversible and often unfavorable equilibrium. The intermediate can also be unstable under the reaction conditions.

  • Solution: Employ a high concentration of the ammonia source. Using ammonium salts like ammonium acetate or ammonium formate can help maintain an optimal pH for imine formation. It is also beneficial to use a dehydrating agent, such as molecular sieves, to drive the equilibrium towards the imine.

• Cause B: Inefficient Reducing Agent. The choice of reducing agent is critical and its effectiveness can be pH-dependent.

  • Solution: Sodium cyanoborohydride (NaBH₃CN) is a classic choice as it is more selective for the imine over the ketone and is effective under weakly acidic conditions that favor imine formation. However, for less reactive ketones or hindered systems, a more powerful reducing agent like sodium triacetoxyborohydride (STAB) can be more effective and is often used in aprotic solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Cause C: Competing Self-Condensation of the Ketone. Under basic or acidic conditions, 1-methylpyrrolidin-3-one can undergo self-aldol type condensation reactions, leading to dimeric byproducts.

  • Solution: Maintain careful control over the reaction temperature, keeping it as low as is practical to slow down the rate of side reactions. A slow, controlled addition of the reducing agent can also help to ensure the imine is reduced as soon as it is formed.

Caption: Troubleshooting logic for low-yield reductive amination.

Issue 2: Difficulty in Removing the Boc Protecting Group

You have successfully synthesized a Boc-protected 1-methylpyrrolidin-3-amine derivative, but are struggling to remove the Boc group without degrading the molecule or facing purification challenges.

• Cause A: Incomplete Deprotection. The reaction has not gone to completion, leaving a mixture of starting material and product that can be difficult to separate due to similar polarities.

  • Solution: The most common method for Boc deprotection is using a strong acid like trifluoroacetic acid (TFA), typically in DCM. Ensure you are using a sufficient excess of TFA (e.g., 20-50% v/v) and adequate reaction time (monitor by TLC or LC-MS). If the substrate is sensitive to strong acid, milder conditions such as 4M HCl in dioxane can be employed, though this may require longer reaction times or gentle heating.

• Cause B: Formation of t-Butyl Adducts. The tert-butyl cation generated during deprotection is an electrophile and can re-react with nucleophilic sites on your molecule (e.g., indoles, phenols, thiols).

  • Solution: Employ a cation scavenger. Common scavengers include triethylsilane (TES), triisopropylsilane (TIPS), or anisole. These readily trap the t-butyl cation, preventing unwanted side reactions. A typical cocktail would be 95:2.5:2.5 TFA:H₂O:TIPS.

• Cause C: Purification Post-Deprotection. The resulting free amine is often a highly polar, water-soluble salt (e.g., TFA salt) that is difficult to extract and purify.

  • Solution: After removing the acid under reduced pressure, the residue can be triturated with a non-polar solvent like diethyl ether or MTBE to precipitate the amine salt. For purification, reverse-phase chromatography (C18) using a water/acetonitrile gradient with a TFA or formic acid modifier is often effective. Alternatively, converting the salt back to the free base with a mild base (e.g., NaHCO₃ solution) and extracting with a polar aprotic solvent may work, but be cautious of the amine's water solubility. Ion-exchange chromatography is another powerful technique for purifying polar amines.

• Dissolve the Boc-protected amine (1.0 eq) in anhydrous DCM (approx. 0.1 M).

• Add a cation scavenger such as anisole or triethylsilane (1.2 - 2.0 eq).

• Cool the solution to 0 °C in an ice bath.

• Add trifluoroacetic acid (TFA) (10-20 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by LC-MS.

• Upon completion, concentrate the reaction mixture in vacuo.

• Add cold diethyl ether to the residue. The amine TFA salt should precipitate.

• Isolate the solid by filtration, wash with cold ether, and dry under vacuum.

Issue 3: Lack of Stereocontrol in the Synthesis of Chiral Derivatives

When synthesizing a chiral derivative, for instance, via the reduction of an N-substituted 3-aminopyrrolidinone, you are obtaining a racemic or diastereomeric mixture.

• Cause A: Non-Stereoselective Reduction. Standard reducing agents like sodium borohydride (NaBH₄) will not differentiate between the two faces of a prochiral ketone or imine, leading to a racemic mixture.

  • Solution: Utilize a stereoselective reducing agent. For ketones, reagents like L-Selectride® or a CBS catalyst (Corey-Bakshi-Shibata) reduction can provide high enantioselectivity. For the reductive amination of a prochiral ketone, a chiral auxiliary on the amine or a chiral catalyst is required.

• Cause B: Epimerization. The stereocenter at C3 can be susceptible to epimerization, especially if there is an adjacent carbonyl group and the reaction conditions are basic or acidic.

  • Solution: Maintain mild reaction conditions. Use non-basic or weakly acidic conditions where possible. If a base is required, use a non-nucleophilic, hindered base and keep the temperature low. Analyze the product at intermediate stages to identify where the loss of stereochemical purity is occurring.

Reagent/Method	Typical Substrate	Expected Outcome	Key Considerations
NaBH₄	Ketone/Imine	Racemic mixture	Standard, non-selective
L-Selectride®	Ketone	High diastereoselectivity	Bulky reagent, requires low temp.
CBS Reduction	Ketone	High enantioselectivity	Catalytic, sensitive to water
Chiral Auxiliary	Amine	Diastereoselective reaction	Requires attachment/removal steps

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best starting material for synthesizing 1-methylpyrrolidin-3-amine?

The most common and commercially available starting material is 1-methylpyrrolidin-3-one. An alternative route starts from N-Boc-3-pyrrolidinone, which allows for the synthesis of the free secondary amine that can then be methylated. This latter route can be advantageous if you need to introduce substituents on the nitrogen other than a methyl group.

Q2: My final 1-methylpyrrolidin-3-amine derivative is highly water-soluble. How can I effectively extract it from an aqueous solution?

This is a common challenge. Standard extraction with solvents like ethyl acetate or DCM can be inefficient.

• Salting Out: Saturate the aqueous layer with a salt like NaCl or K₂CO₃ to decrease the amine's solubility in water and improve extraction into an organic solvent.

• Continuous Liquid-Liquid Extraction: For particularly stubborn cases, a continuous extraction apparatus can be very effective.

• Solvent Choice: Use a more polar solvent like n-butanol for extraction, which can then be removed under reduced pressure.

Q3: How can I confirm the regiochemistry of my derivative? I'm concerned about N-alkylation vs. C-alkylation side reactions.

A combination of NMR techniques is the most definitive method.

• ¹H NMR: Look for the characteristic shifts of protons adjacent to the nitrogen and the functional group.

• ¹³C NMR: The chemical shifts of carbons bonded to nitrogen are highly informative.

• 2D NMR (HMBC, HSQC): An HMBC (Heteronuclear Multiple Bond Correlation) experiment is particularly powerful. It will show correlations between protons and carbons that are 2-3 bonds away. For example, you can look for a correlation between the N-methyl protons and the C2/C5 carbons of the pyrrolidine ring to confirm the N-methyl group's position.

Q4: Are there any safety concerns I should be aware of when working with pyrrolidine derivatives?

Yes. Pyrrolidine and its simple derivatives are often volatile, flammable, and corrosive. They can be skin and respiratory irritants. Always work in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE) including gloves and safety glasses, and consult the Safety Data Sheet (SDS) for each specific reagent before use.

References

• Synthesis of Amines by Reductive Amination. Organic Reactions. [Link]

• Boc-protected amines — Deprotection. BOC-Deprotection protocols online. [Link]

• The Role of Scavengers in Peptide Synthesis. Anaspec. [Link]

• CBS Reduction (Corey-Bakshi-Shibata Reduction). Organic Chemistry Portal. [Link]

Technical Support Center: Troubleshooting Low Yield in 1-Methylpyrrolidin-3-amine Reactions

Welcome to the technical support center for 1-Methylpyrrolidin-3-amine. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile chiral building block. Low reaction yield is a common yet complex issue that can arise from multiple factors, from starting material quality to subtle nuances in reaction conditions. This document provides a structured, in-depth troubleshooting framework based on mechanistic principles and field-proven insights to help you diagnose and resolve yield-related challenges in your experiments.

Part 1: The Starting Material: A Critical Foundation

The quality, form, and handling of your 1-Methylpyrrolidin-3-amine are paramount. Overlooking these initial parameters is a frequent source of reaction failure. The molecule contains two basic nitrogen centers: a primary amine at the 3-position, which is your primary reactive site, and a tertiary amine at the 1-position.

FAQ: Free Base vs. Hydrochloride Salt — Which should I use and how do I handle them?

Answer: The choice between the free base and its hydrochloride salt(s) depends on your reaction conditions, particularly the choice of base and solvent.

• 1-Methylpyrrolidin-3-amine (Free Base): This is typically a colorless to yellow oil or semi-solid.[1] It can be used directly in reactions where a separate base is not required or when using non-protic solvents. However, the free base is more susceptible to atmospheric CO₂ absorption and potential degradation over long-term storage. It should be stored under an inert atmosphere (Nitrogen or Argon) in a cool, dark place.[1]

• (R/S)-1-Methylpyrrolidin-3-amine Hydrochloride/Dihydrochloride: These are typically crystalline solids, making them easier to handle, weigh accurately, and store.[2][3] They are significantly more stable than the free base. However, for the primary amine to be nucleophilic, it must be liberated in situ by adding a suitable base. You will need to add at least one equivalent of a non-nucleophilic base (e.g., Triethylamine (TEA), N,N-Diisopropylethylamine (DIPEA)) to neutralize the HCl salt before the primary reaction can proceed. For the dihydrochloride salt, two equivalents of base are required.

Key Causality: Failure to add a sufficient amount of base to neutralize the hydrochloride salt will result in the amine being protonated (R-NH₃⁺). This protonated form is non-nucleophilic and will not participate in the desired reaction, leading to zero or very low conversion.

FAQ: How can I assess the purity of my starting material?

Answer: Before starting any reaction, especially on a large scale, verifying the purity of your amine is a critical step.

• ¹H NMR Spectroscopy: This is the most effective method. Dissolve a small sample in a deuterated solvent (e.g., CDCl₃ for the free base, D₂O or DMSO-d₆ for salts). Key signals to look for are the N-methyl singlet, and the protons on the pyrrolidine ring. The integration of these signals should be consistent with the structure. Look for impurities such as residual solvents or byproducts from its synthesis.

• Gas Chromatography-Mass Spectrometry (GC-MS): For the volatile free base, GC-MS can provide a precise purity assessment and identify any volatile impurities.

• Titration: A simple acid-base titration can determine the molarity of a solution of the amine, providing a good measure of its overall basic content.

Part 2: Troubleshooting Amide Coupling Reactions

Amide bond formation is one of the most common applications for this amine.[4] However, achieving high yields requires careful selection of coupling reagents, bases, and reaction conditions to avoid side reactions and ensure complete conversion.[5]

General Troubleshooting Workflow for Low Yield

This workflow provides a logical sequence of steps to diagnose issues in your amide coupling reaction.

Caption: A stepwise guide for troubleshooting low yield in amide coupling.

Amide Coupling FAQs

Q: My reaction shows no or very low conversion. What should I check first?

Answer: This issue almost always points to a fundamental problem with one of the core components of the reaction.

• Carboxylic Acid Activation: The most common method for amide bond formation involves activating the carboxylic acid to make it more electrophilic. If this step fails, the amine has nothing to react with.

  • Cause: The coupling reagent (e.g., EDC, HATU, PyBOP) may have degraded due to improper storage (exposure to moisture/air).

  • Solution: Use a fresh bottle of the coupling reagent. When using reagents like HATU or PyBOP, pre-activating the carboxylic acid for 15-20 minutes with the coupling reagent and a base (like DIPEA) before adding the amine can significantly improve yields.[6]

• Amine Nucleophilicity: As discussed in Part 1, if you are using a hydrochloride salt of 1-methylpyrrolidin-3-amine, you must add a stoichiometric amount of a non-nucleophilic base (e.g., DIPEA, TEA) to liberate the free amine.

  • Cause: Insufficient base was added to neutralize the HCl salt.

  • Solution: Ensure at least 1.1 equivalents of base are added per equivalent of HCl. For the dihydrochloride, use at least 2.2 equivalents.

• Moisture: Water will hydrolyze the activated carboxylic acid intermediate back to the starting material and can also degrade some coupling reagents.

  • Cause: Use of non-anhydrous solvents or exposure of the reaction to atmospheric moisture.

  • Solution: Use freshly distilled, anhydrous solvents (e.g., DMF, DCM).[7] Flame-dry your glassware under vacuum and run the reaction under an inert atmosphere (N₂ or Ar).

Q: I'm observing significant side products. What are they likely to be?

Answer: Side product formation often relates to the type of coupling reagent used and the reactivity of your substrates.

• Guanidinium Byproduct: With uronium/aminium-based coupling reagents like HATU or HBTU, the amine can sometimes react with the coupling reagent itself instead of the activated acid.

  • Cause: This is more likely if the carboxylic acid is sterically hindered or if the amine is added before the acid is fully activated.

  • Solution: Always add the coupling reagent to the carboxylic acid first (pre-activation). Allow it to stir for several minutes before adding the amine.

• Epimerization: If your carboxylic acid has a chiral center at the alpha-position (α-amino acids are a classic example), you risk racemization during activation.

  • Cause: The activated intermediate can form an oxazolone, which tautomerizes, scrambling the stereocenter.

  • Solution: Use additives like 1-Hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure®) which are known to suppress racemization. Running the reaction at a lower temperature (e.g., 0 °C) can also help.

Q: Which coupling reagent and base combination is best?

Answer: The "best" combination is substrate-dependent, but here is a general guide. For sterically unhindered partners, simpler carbodiimide methods are often sufficient. For more challenging couplings, phosphonium or uronium reagents are superior.

Coupling Reagent	Additive	Base (Typical)	Pros	Cons
EDC (Carbodiimide)	HOBt or Oxyma	DIPEA, TEA	Inexpensive, water-soluble urea byproduct is easily removed.	Can be less effective for hindered substrates, risk of racemization without additive.[8]
HATU (Uronium)	None	DIPEA	Very high reactivity, fast reaction times, low racemization.[5]	Expensive, can form guanidinium byproduct.
PyBOP (Phosphonium)	None	DIPEA	High reactivity, good for hindered systems.	Phosphine oxide byproduct can be difficult to remove.[6]

Detailed Protocol: Optimized EDC/HOBt Coupling

This protocol provides a robust starting point for the amide coupling of 1-Methylpyrrolidin-3-amine.

• Setup: Under an Argon or Nitrogen atmosphere, add the carboxylic acid (1.0 eq) and HOBt (1.2 eq) to a flame-dried round-bottom flask.

• Dissolution: Add anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF) to achieve a concentration of approximately 0.1 M with respect to the carboxylic acid. Stir until all solids are dissolved.

• Amine Addition: Add 1-Methylpyrrolidin-3-amine (1.1 eq). If using the hydrochloride salt, add DIPEA (1.2 eq for the mono-HCl salt) and stir for 5 minutes.

• Activation: Cool the reaction mixture to 0 °C in an ice bath. Add EDC (1.2 eq) portion-wise over 5 minutes.[6]

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-16 hours. Monitor progress by TLC or LC-MS.

• Work-up: Upon completion, dilute the reaction with ethyl acetate. Wash the organic layer sequentially with 10% citric acid solution, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

Part 3: Troubleshooting Reductive Amination Reactions

Reductive amination is a powerful method for forming C-N bonds, involving the reaction of the amine with a ketone or aldehyde to form an imine (or iminium ion), which is then reduced in situ.[9] The primary challenge is managing the equilibrium between the starting materials and the imine intermediate.

The Imine/Iminium Equilibrium

The formation of the imine/iminium ion is a reversible, equilibrium-driven process. Pushing this equilibrium to the right is the key to a successful reductive amination.

Caption: The critical equilibrium in reductive amination reactions.

Reductive Amination FAQs

Q: My reductive amination is slow or has stalled. Why?

Answer: A stalled reaction typically means the concentration of the imine/iminium intermediate is too low for the reduction to proceed efficiently.

• Inefficient Imine Formation: The initial condensation is the rate-limiting step.

  • Cause: The reaction may be too dilute, or water produced during the reaction is pushing the equilibrium back to the starting materials.[9]

  • Solution: Increase the concentration of the reaction. Add a dehydrating agent, such as anhydrous magnesium sulfate (MgSO₄) or molecular sieves, to sequester the water as it is formed. For difficult condensations, using a Lewis acid like Ti(OiPr)₄ can also facilitate imine formation.[10]

• Incorrect pH: The reaction pH is a delicate balance. The condensation step is acid-catalyzed, but if the pH is too low, the starting amine will be fully protonated and non-nucleophilic.

  • Cause: The reaction medium is either too basic or too acidic.

  • Solution: The optimal pH is generally weakly acidic, between 5 and 7. Adding a small amount of acetic acid (AcOH) is a common practice to catalyze imine formation without fully protonating the amine.

• Choice of Reducing Agent: Not all reducing agents are suitable for a one-pot reductive amination.

  • Cause: A strong reducing agent like Sodium Borohydride (NaBH₄) will rapidly reduce the starting aldehyde/ketone before it has a chance to form the imine.

  • Solution: Use a milder, imine-selective reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the gold standard for this reaction as it is selective for the imine/iminium ion over the carbonyl starting material.[10] Sodium cyanoborohydride (NaBH₃CN) is also effective but is highly toxic.[11][12]

Q: I'm getting over-alkylation or reduction of my carbonyl starting material. How can I prevent this?

Answer: This points to an issue with reaction control and the choice of reducing agent.

• Cause of Over-alkylation: If the product of the first reductive amination is a primary or secondary amine, it can react again with the carbonyl starting material. This is a common problem when using ammonia or primary amines.[10] However, since 1-Methylpyrrolidin-3-amine is a primary amine, the product will be a secondary amine, which can potentially react again.

• Solution: Use a slight excess (1.1-1.2 equivalents) of the 1-Methylpyrrolidin-3-amine relative to the carbonyl compound to ensure the carbonyl is consumed before the product amine can react further.

• Cause of Carbonyl Reduction: As mentioned above, this occurs when the reducing agent is too reactive.

• Solution: Switch to NaBH(OAc)₃. Its steric bulk and attenuated reactivity make it highly selective for the protonated iminium intermediate over the neutral carbonyl.

Detailed Protocol: Optimized STAB Reductive Amination

This one-pot procedure is highly reliable for a wide range of aldehydes and ketones.

• Setup: To a round-bottom flask, add the aldehyde or ketone (1.0 eq) and 1-Methylpyrrolidin-3-amine (1.2 eq).

• Solvent: Add an anhydrous solvent such as 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF) to achieve a concentration of 0.1-0.2 M.

• Catalysis (Optional but Recommended): Add glacial acetic acid (1.0 to 2.0 eq).

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the imine/iminium intermediate.

• Reduction: Add Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise. The reaction is often mildly exothermic.

• Reaction: Continue to stir at room temperature for 3-24 hours. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir until gas evolution ceases.

• Extraction & Purification: Extract the aqueous layer with a suitable organic solvent (e.g., DCM or Ethyl Acetate). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify via column chromatography.

References

• Gunanathan, C., & Shalumon, K. C. (2015). N-Alkylation and N,C-Dialkylation of Amines with Alcohols in the Presence of Ruthenium Catalysts with Chelating N-Heterocyclic Carbene Ligands. Organometallics, 34(11), 2567–2573. [Link]

• Musacchio, A. J., et al. (2019). A General N-alkylation Platform via Copper Metallaphotoredox and Silyl Radical Activation of Alkyl Halides. PMC. [Link]

• Wikipedia. (n.d.). Reductive amination. Wikipedia. [Link]

• Reisman, S. E. (2017). Making Substituted Amines Through Reductive Amination. Master Organic Chemistry. [Link]

• Firouzabadi, H., & Afsharifar, G. R. (2005). Reductive amination of aldehydes and ketones to their corresponding amines with N-methylpyrrolidine zinc borohydride. Tetrahedron Letters, 46(36), 6129-6132. [Link]

• Askin, D. (2024). Reductive Amination. Chemistry Steps. [Link]

• HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry. HepatoChem. [Link]

• MySkinRecipes. (n.d.). (R)-1-Methylpyrrolidin-3-amine. MySkinRecipes. [Link]

• Sharma, P., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Chemical Methodologies, 7(2), 133-143. [Link]

• PatSnap. (2026). How to Analyze Amide Coupling Reactions — Safety Protocols. PatSnap Eureka. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

Sources

• 1. (R)-1-Methylpyrrolidin-3-amine | 457097-75-5 [sigmaaldrich.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. 1-methylpyrrolidin-3-amine dihydrochloride | 1209287-84-2 [sigmaaldrich.com]
• 4. (R)-1-Methylpyrrolidin-3-amine [myskinrecipes.com]
• 5. growingscience.com [growingscience.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. How to Analyze Amide Coupling Reactions — Safety Protocols [eureka.patsnap.com]
• 8. hepatochem.com [hepatochem.com]
• 9. Reductive amination - Wikipedia [en.wikipedia.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. researchgate.net [researchgate.net]
• 12. Reductive Amination - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Workup &amp; Isolation Strategies for 1-Methylpyrrolidin-3-amine

Welcome to the Technical Support Center. 1-Methylpyrrolidin-3-amine is a highly polar, water-soluble diamine that frequently causes catastrophic yield losses during standard aqueous workups. This guide provides drug development professionals and synthetic chemists with the mechanistic causality behind these failures and field-proven, self-validating protocols to successfully isolate this challenging intermediate.

Physicochemical Profiling & Causality

To troubleshoot workup failures, we must first analyze the physicochemical constraints of the molecule. 1-Methylpyrrolidin-3-amine features two basic nitrogen centers: a primary amine and a tertiary pyrrolidine nitrogen. These properties dictate its phase behavior and volatility[1].

Property	Value	Mechanistic Impact on Workup Strategy
Molecular Weight	100.16 g/mol	Low molecular weight contributes to high volatility and extreme hydrophilicity.
Boiling Point	129 – 134 °C	Highly volatile free base; requires mild evaporation conditions (<30 °C) to prevent product loss[1].
pKa (Apparent Basic)	~10.4 (Primary)~8.0 (Tertiary)	Requires aggressive basification (pH > 12.5) to ensure complete deprotonation before extraction[1].
LogD (at pH 7.4)	-3.22	Exists predominantly as a protonated salt at neutral pH; standard liquid-liquid extraction (LLE) will fail[1].
LogKow	-0.210	Even as an uncharged free base, it prefers the aqueous phase; necessitates polar organic solvents and salting-out[1].

Troubleshooting Guides & FAQs

FAQ 1: Why is my product completely lost in the aqueous phase during standard liquid-liquid extraction (LLE)? Causality: With a LogD at pH 7.4 of -3.22, the molecule exists predominantly in its protonated, highly water-soluble form at neutral or mildly basic pH[1]. Standard organic solvents (like dichloromethane or ethyl acetate) lack the polarity to partition the protonated species. Solution: You must establish a self-validating pH control system. Adjust the aqueous phase to at least pH 12.5 (2 units above the highest pKa) using 5M NaOH to ensure complete deprotonation to the free base[2]. Subsequently, utilize a Salting-Out Liquid-Liquid Extraction (SALLE) approach[3].

FAQ 2: How do I implement a Salting-Out Liquid-Liquid Extraction (SALLE) effectively for this molecule? Causality: Even as a free base, the low molecular weight and high polarity of 1-methylpyrrolidin-3-amine result in poor partitioning. Adding inorganic salts increases the ionic strength of the aqueous phase, disrupting the hydration shell around the amine and driving it into the organic phase via the Hofmeister effect[3]. Solution: Saturate the strongly basic aqueous layer with potassium carbonate (K 2​ CO 3​ ) or sodium chloride (NaCl). Extract using a highly polar, water-immiscible solvent mixture, such as Chloroform:Isopropanol (CHCl 3​ :IPA) in a 3:1 ratio[2].

FAQ 3: I successfully extracted the free base, but my isolated yield after rotary evaporation is abysmal. What happened? Causality: 1-Methylpyrrolidin-3-amine is a volatile aliphatic amine. Subjecting the extracted organic phase to high vacuum (<50 mbar) or elevated water bath temperatures (>40 °C) during concentration will co-evaporate the product alongside the solvent[1]. Solution: Concentrate the organic extracts using a mild vacuum (>150 mbar) and a cool water bath (≤30 °C). Alternatively, if the free base is not strictly required for the next step, trap the amine by converting it to its non-volatile dihydrochloride salt prior to concentration[4].

FAQ 4: My reaction matrix is prone to severe emulsions when I add NaOH and extract. How can I break them? Causality: Emulsions in these systems are typically stabilized by amphiphilic reaction byproducts, finely dispersed inorganic precipitates, or polymeric impurities that accumulate at the biphasic interface[2]. Solution: Pass the entire biphasic emulsion through a pad of Celite to remove particulate stabilizers, or bypass LLE entirely by using a Strong Cation Exchange (SCX) resin (Catch-and-Release method).

Experimental Workflows

Workflow for 1-Methylpyrrolidin-3-amine isolation based on downstream requirements. (Max width 760px)

Validated Step-by-Step Methodologies

Protocol A: Optimized SALLE for Free Base Isolation

Use this protocol when the free amine is strictly required for immediate downstream coupling.

• Quench & Basify: Dilute the crude reaction mixture with an equal volume of distilled water. Chill in an ice bath and slowly add 5M NaOH. Self-Validation: Spot the aqueous layer on pH indicator paper to visually confirm pH > 12.5, ensuring complete deprotonation of both nitrogen centers[2].

• Salting Out: Add solid anhydrous K 2​ CO 3​ portion-wise under vigorous stirring. Self-Validation: Continue addition until undissolved salt persists at the bottom of the flask, visually confirming maximum ionic saturation of the aqueous phase[3].

• Extraction: Extract the aqueous phase three times with an equal volume of freshly prepared CHCl 3​ :IPA (3:1 v/v).

• Drying: Combine the organic extracts and dry over anhydrous Na 2​ SO 4​ . (Causality Note: Do not use MgSO 4​ , as the highly polar diamine can form coordination complexes with magnesium ions, drastically reducing yield).

• Concentration: Filter the drying agent. Concentrate the filtrate on a rotary evaporator. Self-Validation: Maintain the water bath at ≤30 °C and vacuum at ≥150 mbar. The presence of a pale yellow oil confirms the retention of the volatile free base[1].

Protocol B: In-Situ Dihydrochloride Salt Formation

Use this protocol to bypass volatility issues and generate a stable solid for long-term storage.

• Extraction: Perform the SALLE extraction as described in Protocol A (Steps 1-4).

• Salt Generation: Transfer the dried organic extract (in CHCl 3​ :IPA) to a round-bottom flask cooled to 0 °C. Slowly add 2.5 equivalents of 4M HCl in dioxane under vigorous stirring. Self-Validation: The immediate formation of a dense, white precipitate serves as visual confirmation of successful dihydrochloride salt generation[4].

• Maturation: Stir for 30 minutes at 0 °C to ensure complete precipitation and particle growth.

• Isolation: Evaporate the solvent completely under reduced pressure (volatility is no longer a concern). Triturate the resulting solid with cold diethyl ether, filter, and dry under high vacuum to afford pure 1-methylpyrrolidin-3-amine dihydrochloride.

Protocol C: SCX Catch-and-Release (Bypassing LLE)

Use this protocol when severe emulsions occur or when the reaction matrix contains highly lipophilic neutral impurities.

• Acidification: Dilute the crude reaction mixture with Methanol:Water (1:1) and adjust to pH 3 using 1M HCl. Self-Validation: pH paper must confirm acidic conditions to ensure the amine is fully protonated and positively charged.

• Loading: Load the solution onto a pre-conditioned Strong Cation Exchange (SCX-2) silica cartridge. The protonated amine will ionically bind to the sulfonic acid resin.

• Washing: Wash the cartridge with 3 column volumes of pure Methanol. This removes all non-basic impurities (organics, neutral byproducts) which will flow straight through.

• Elution: Elute the target amine by passing 3 column volumes of 2M Ammonia in Methanol through the cartridge. The ammonia deprotonates the amine, releasing it from the resin.

• Verification: Self-Validation: Spot the eluate fractions on a TLC plate and stain with Ninhydrin; a purple/blue spot confirms the successful elution of the primary amine. Carefully concentrate the methanolic ammonia eluate under mild conditions (30 °C) to yield the pure free base.

References

• Technical Support Center: Workup Procedures for Reactions Involving Basic Amines - Benchchem.
• Enhancing Extractions by Salting Out - ResearchGate.
• (3S)-1-Methylpyrrolidin-3-amine Properties - EPA CompTox Chemicals Dashboard.
• Design, Synthesis, and Biological Evaluation of 4,4'-Difluorobenzhydrol Carbamates as Selective M1 Antagonists - MDPI.

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Design, Synthesis, and Biological Evaluation of 4,4’-Difluorobenzhydrol Carbamates as Selective M1 Antagonists [mdpi.com]

Technical Support Center: Optimizing the Solubility of 1-Methylpyrrolidin-3-amine

Welcome to the Technical Support Center for 1-Methylpyrrolidin-3-amine (CAS: 13220-27-4). This highly polar, aliphatic diamine is a critical building block in medicinal chemistry and drug development[1]. However, its unique physicochemical properties often present solubility challenges during organic synthesis.

Because this compound is commercially available in two distinct forms—a volatile, air-sensitive free base (liquid) [2] and a stable dihydrochloride salt (solid) [3]—troubleshooting must be tailored to the specific form you are handling. This guide provides field-proven methodologies, mechanistic explanations, and self-validating protocols to resolve phase-separation and insolubility issues.

Diagnostic Workflow

Use the flowchart below to identify the optimal solubilization strategy based on the physical form of the amine and your target reaction solvent.

Diagnostic workflow for resolving 1-Methylpyrrolidin-3-amine solubility issues.

Module 1: Overcoming Dihydrochloride Salt Insolubility

Q: I purchased 1-Methylpyrrolidin-3-amine dihydrochloride, but it refuses to dissolve in Dichloromethane (DCM) for my amide coupling reaction. How do I fix this?

Mechanistic Causality: The dihydrochloride salt possesses an extremely high crystal lattice energy. Low-dielectric solvents like DCM ( ϵ = 8.9) or THF ( ϵ = 7.5) lack the solvation energy required to disrupt the ionic bonds between the protonated amine and the chloride counterions[3]. Even if a tertiary amine base (like DIPEA) is added to the DCM suspension, the solid-liquid mass transfer rate is too slow, resulting in sluggish, low-yielding reactions.

Resolution: You must switch to a polar aprotic solvent with a high dielectric constant, such as DMF ( ϵ = 36.7), and perform an in situ free-basing step prior to introducing the electrophile[4][5].

Protocol: In Situ Free-Basing for Amide Couplings (e.g., HATU/DIPEA)

This protocol is designed as a self-validating system to ensure complete solubilization before the reaction begins.

• Acid Activation:

  • Suspend your carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF (0.1–0.2 M).

  • Add N,N-Diisopropylethylamine (DIPEA) (1.5 eq).

  • Validation Check: The mixture should transition to a pale yellow, homogeneous solution within 5 minutes, confirming the formation of the active OAt ester.

• Amine Solubilization (The Critical Step):

  • In a separate vial, suspend 1-Methylpyrrolidin-3-amine dihydrochloride (1.1 eq) in DMF (0.5 M).

  • Add DIPEA (2.5 eq) dropwise to the amine suspension. (Note: 2.0 eq neutralizes the dihydrochloride; the extra 0.5 eq maintains basicity).

  • Validation Check: Watch the vial carefully. The opaque, milky suspension will rapidly clarify into a transparent, homogeneous solution as the tertiary base neutralizes the HCl, releasing the soluble free base. A slight exotherm is normal.

• Coupling:

  • Transfer the clarified amine solution to the activated acid mixture. Stir at room temperature for 1–2 hours.

  • Validation Check: Monitor via LCMS. The disappearance of the active ester mass and the appearance of the product mass confirms successful coupling[5].

Module 2: Enhancing Free Base Miscibility in Non-Polar Solvents

Q: I am using the liquid free base form, but when I inject it into toluene, it forms a gummy residue at the bottom of the flask instead of dissolving. Why?

Mechanistic Causality: While aliphatic amines generally display significant solubility in organic solvents[6], 1-Methylpyrrolidin-3-amine is a highly polar, compact diamine. The primary amine acts as a strong hydrogen-bond donor and acceptor. In highly non-polar solvents like toluene or hexane, the amine molecules aggressively self-associate via intermolecular hydrogen bonding rather than interacting with the solvent, leading to phase separation.

Resolution: Introduce a polar co-solvent to disrupt the amine-amine hydrogen bonding network. Adding just 5–10% (v/v) of Methanol or THF to your non-polar solvent will satisfy the hydrogen-bonding requirements of the amine, driving it into a homogeneous organic solution.

Quantitative Data: Solvent Compatibility Matrix

To aid in solvent selection, refer to the table below detailing the solubility behavior of both forms of 1-Methylpyrrolidin-3-amine across common laboratory solvents.

Solvent	Dielectric Constant ( ϵ )	Free Base Solubility	Dihydrochloride Salt Solubility
Water	80.1	Miscible	Highly Soluble (>100 mg/mL)
DMSO	46.7	Miscible	Soluble
DMF	36.7	Miscible	Moderately Soluble (Requires Base)
Methanol	32.7	Miscible	Soluble
Dichloromethane (DCM)	8.9	Soluble	Insoluble
Tetrahydrofuran (THF)	7.5	Soluble	Insoluble
Toluene	2.4	Partially Soluble / Gums	Insoluble
Hexane	1.9	Phase Separates	Insoluble

Frequently Asked Questions (FAQs)

Q: Why does my reaction mixture turn cloudy when I add DIPEA to the dihydrochloride salt in DCM? A: The cloudiness is not your product precipitating; it is the formation of DIPEA hydrochloride (DIPEA·HCl). While the generated free base of 1-Methylpyrrolidin-3-amine is soluble in DCM, the resulting DIPEA·HCl byproduct is highly insoluble in non-polar environments. To avoid heterogeneous reaction conditions, switch to DMF or NMP where both the free base and the byproduct salts remain soluble.

Q: How do I prevent the loss of my synthesized product during aqueous workup? A: Unreacted 1-Methylpyrrolidin-3-amine is highly hydrophilic (LogP ≈ -0.21)[7] and will naturally partition into the aqueous layer. However, if your synthesized product is also polar, it may co-extract. To prevent this, wash the organic layer with a mildly acidic aqueous solution (e.g., 5% citric acid). This selectively protonates the unreacted aliphatic amine, forcing it into the aqueous phase while keeping your neutral amide product safely in the organic phase.

Q: My free base liquid has turned yellow and seems more viscous than when I bought it. Will this affect solubility? A: Yes. The free base is prone to oxidation and can absorb atmospheric carbon dioxide to form carbamate salts, which drastically alters its solubility profile and reactivity. If your free base has degraded, it is recommended to either distill it under reduced pressure (BP: 109.6°C at 760 mmHg)[2] or switch to purchasing the bench-stable dihydrochloride salt and utilizing the in situ free-basing protocol outlined in Module 1.

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. (R)-1-Methylpyrrolidin-3-amine [myskinrecipes.com]
• 3. 1-Methylpyrrolidin-3-amine dihydrochloride [myskinrecipes.com]
• 4. Discovery of Novel Isoxazole-Based Small-Molecule Toll-Like Receptor 8 Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. CompTox Chemicals Dashboard [comptox.epa.gov]

Technical Support Center: 1-Methylpyrrolidin-3-amine Synthesis &amp; Byproduct Troubleshooting

Overview

1-Methylpyrrolidin-3-amine is a privileged heterocyclic scaffold widely utilized in the development of CNS therapeutics and kinase inhibitors. The most scalable synthetic route is the reductive amination of 1-methylpyrrolidin-3-one. However, the high nucleophilicity of the target primary amine and the instability of the free ketone starting material often lead to complex byproduct profiles. This guide provides a mechanistic troubleshooting framework to identify, quantify, and eliminate these impurities.

Diagnostic Workflow: Synthesis & Byproduct Formation

Caption: Reductive amination pathway of 1-methylpyrrolidin-3-one and common byproduct divergence.

Section 1: Quantitative Spectroscopic Signatures of Byproducts

Accurate identification of byproducts requires correlating mass spectrometry (GC-MS/LC-MS) data with nuclear magnetic resonance (NMR) shifts. Use the following diagnostic table to interpret your crude reaction spectra.

Compound	MW ( g/mol )	GC-MS Base Peak	Diagnostic ^1H NMR Shift (CDCl3)	Causative Mechanism
1-Methylpyrrolidin-3-amine	100.16	m/z 100 [M]+, 70	δ 3.45 (m, 1H, C3-H)	Target reductive amination
Secondary Amine Dimer	183.29	m/z 183 [M]+	δ 3.10 (m, 2H, C3-H)	Product nucleophilic attack on unreacted ketone
N,N-Dimethyl Byproduct	128.21	m/z 128 [M]+, 84	δ 2.25 (s, 6H, N(CH3)2)	Over-alkylation (Eschweiler-Clarke side reaction)
Imine Intermediate	98.15	m/z 98 [M]+	δ 7.60 (br s, 1H, N=CH)	Hydride depletion / Suboptimal proton budget

Section 2: Troubleshooting FAQs

Q1: The reaction stalls, and LC-MS shows a persistent m/z 98 [M+H]+ peak. Why is the reduction failing? A1: This indicates incomplete reduction, stalling at the imine intermediate. Causality: 1-Methylpyrrolidin-3-one is typically supplied as a hydrochloride salt to prevent oxidative degradation and rapid polymerization[1]. If you do not manage the "proton budget" correctly by neutralizing the HCl salt with a mild base (like triethylamine), the pH drops too low, protonating the amine source and preventing condensation. Conversely, if it is too basic, Sodium Triacetoxyborohydride (STAB) cannot activate the imine for hydride transfer. Resolution: Add exactly 1.0 equivalent of Et3N to liberate the free ketone, maintaining a reaction pH of ~6.0. Alternatively, biocatalytic transaminase methods can bypass this, though they require strict cofactor and pH control[2].

Q2: My GC-MS trace shows a significant peak at m/z 183. What is this byproduct, and how do I suppress it? A2: This is the secondary amine dimer. Causality: 1-Methylpyrrolidin-3-amine is highly nucleophilic. If the reduction of the imine is slower than the initial condensation rate, the newly formed primary amine product will attack unreacted 1-methylpyrrolidin-3-one, forming a secondary amine dimer. Resolution: Ensure a strict stoichiometric excess of your amine source (e.g., 5–10 eq of ammonium acetate). Critically, pre-form the imine for 2 hours before adding the reducing agent to ensure all free ketone is consumed.

Q3: I am detecting a +28 Da mass shift (m/z 128) in my final product. How is this forming? A3: A +28 Da shift corresponds to N,N-dimethylation. Causality: If you are using methanol as a solvent with STAB or NaBH3CN, trace formaldehyde can form via solvent oxidation, triggering an unintended Eschweiler-Clarke-type methylation on your highly reactive primary amine. Resolution: Switch your solvent from methanol to strictly anhydrous 1,2-dichloroethane (DCE) or dichloromethane (DCM).

Q4: How can I improve the GC-MS peak shape for these polar amines? A4: 1-Methylpyrrolidin-3-amine is highly polar and prone to severe peak tailing or irreversible adsorption on standard non-polar GC columns. Causality: The primary amine group hydrogen-bonds with active silanol sites on the column stationary phase[3]. Resolution: Implement a pre-analysis derivatization step. Treating the sample with N-methyl-bis(trifluoroacetamide) (MBTFA) or ethyl chloroformate converts the primary amine into a less polar amide or carbamate, drastically improving peak symmetry and providing more selective fragmentation patterns[4].

Section 3: Self-Validating Experimental Protocols

Protocol: Reductive Amination & GC-MS Byproduct Screening

Objective: Synthesize 1-Methylpyrrolidin-3-amine while actively monitoring for dimer and imine byproducts through built-in analytical checkpoints.

Step 1: Liberation of the Free Ketone (Proton Budget Management)

• Suspend 1-methylpyrrolidin-3-one hydrochloride (1.0 eq) in anhydrous DCE to achieve a 0.2 M concentration.

• Add Triethylamine (1.0 eq) dropwise at 0 °C under nitrogen.

• Self-Validation Checkpoint: Spot 1 µL of the mixture onto wet pH paper. The pH must read between 6.0 and 7.0. If pH < 5, the subsequent amine source will be fully protonated and unreactive.

Step 2: Imine Condensation

• Add Ammonium Acetate (5.0 eq) to the neutralized mixture. Stir at room temperature for 2 hours.

• Self-Validation Checkpoint: Withdraw a 50 µL aliquot, quench in 1 mL acetonitrile, and analyze via GC-MS. The Total Ion Chromatogram (TIC) must show <5% of the ketone peak (m/z 99) and the emergence of the imine peak (m/z 98). Do not proceed to Step 3 until ketone consumption is confirmed; residual ketone guarantees dimer formation.

Step 3: Hydride Reduction

• Cool the reaction to 0 °C.

• Add Sodium Triacetoxyborohydride (STAB) (1.5 eq) in three equal portions over 30 minutes to control the exotherm.

• Stir for 12 hours at room temperature.

Step 4: Quench and Extraction

• Quench the reaction carefully with saturated aqueous NaHCO3 until CO2 evolution ceases.

• Extract the aqueous layer with DCM (3 x 20 mL).

• Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Step 5: GC-MS Byproduct Profiling

• Prepare a 1 mg/mL solution of the crude product in DCM.

• Analyze using a standard HP-5MS column (or derivatize with MBTFA for sharper peaks).

• Diagnostic Criteria: The target product elutes first (m/z 100). Screen late-eluting peaks for m/z 183 (dimer) and m/z 128 (over-alkylation).

References[1] Benchchem. "1-Methylpyrrolidin-3-one hydrochloride". Available at:https://www.benchchem.com[2] Paradisi, F., et al. "Implementation of Biocatalysis in Continuous Flow for the Synthesis of Small Cyclic Amines". CHIMIA International Journal for Chemistry, 2020. Available at:https://www.researchgate.net/publication/344400200[4] PubMed. "GC-MS analysis of eight aminoindanes using three derivatization reagents". J Forensic Sci, 2023. Available at: https://pubmed.ncbi.nlm.nih.gov/37282977/[3] Agilent Technologies. "Purity Analysis of N-Methyl Pyrrolidone (NMP) Using an Agilent 8850 GC". Available at: https://www.agilent.com

Sources

• 1. 1-Methylpyrrolidin-3-one hydrochloride | 78635-85-5 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. GC-MS analysis of eight aminoindanes using three derivatization reagents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Reactions with 1-Methylpyrrolidin-3-amine Hydrochloride

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 1-Methylpyrrolidin-3-amine hydrochloride. It addresses common challenges encountered during reaction scale-up, offering troubleshooting advice and detailed protocols grounded in chemical principles.

Core Concept: The Hydrochloride Salt as a Stability Strategy

1-Methylpyrrolidin-3-amine is a valuable bifunctional building block, possessing both a primary and a tertiary amine. However, the free base form is notoriously unstable. The lone pair on the tertiary amine can catalyze self-condensation reactions, leading to oligomerization and decomposition, often observed as the formation of intractable tars.

The hydrochloride salt form is employed to ensure stability and shelf-life by protonating the more basic tertiary amine. This protonation effectively "protects" the tertiary amine, preventing it from participating in undesirable side reactions. Consequently, successful utilization of this reagent hinges on the controlled, in-situ liberation of the free amine immediately prior to its intended reaction. This process is commonly referred to as "free-basing".

Troubleshooting Guide: Common Issues in Scale-Up

This section addresses frequent problems encountered when moving from small-scale to larger-scale reactions involving 1-Methylpyrrolidin-3-amine hydrochloride.

Q1: My reaction has stalled, or the yield is significantly lower than expected. What are the primary causes?

Low or no conversion is the most common issue and typically points to insufficient nucleophilicity of the amine.

• Causality & Scientific Logic: The primary amine at the 3-position is the intended nucleophile. However, if the reaction medium is acidic, both the primary and tertiary amines can be protonated, rendering the molecule non-nucleophilic. This is often caused by using an insufficient amount of base to neutralize the hydrochloride salt and the acid byproduct generated during the reaction (e.g., HCl from an acylation with an acyl chloride).[1]

• Troubleshooting Steps:

  • Verify Base Stoichiometry: For reactions with acyl chlorides, a minimum of two equivalents of a non-nucleophilic base (e.g., triethylamine, DIPEA) is required. One equivalent neutralizes the starting material's HCl salt, and the second scavenges the HCl generated by the acylation reaction.[2][3] A slight excess (2.1-2.2 equivalents) is often recommended on scale-up to account for any impurities or measurement inaccuracies.

  • Check for Moisture: The hydrochloride salt is often hygroscopic.[4] Absorbed water can hydrolyze sensitive electrophiles (like acyl chlorides or anhydrides), consuming them before they can react with the amine.[1] Ensure all glassware is oven- or flame-dried and use anhydrous solvents.

  • Order of Addition: Always perform the free-basing step first. Suspend the 1-Methylpyrrolidin-3-amine hydrochloride and the base in your solvent and stir for 15-30 minutes before adding the electrophile. This ensures the free amine is available for reaction.

Q2: The work-up is difficult, and I'm isolating a sticky oil or gum instead of a clean solid. How can this be resolved?

This issue typically arises from residual salts or water, which prevent the product from crystallizing.

• Causality & Scientific Logic: The triethylammonium chloride (or similar) byproduct formed during the reaction is highly water-soluble. If the aqueous washes during work-up are insufficient, this salt can contaminate the organic layer. As the solvent is removed, it forms a eutectic mixture with the product, resulting in an oil. Furthermore, many amine-containing products are hygroscopic themselves.

• Troubleshooting Steps:

  • Thorough Aqueous Washes: When scaling up, the volume of washes must also be scaled. Wash the organic layer multiple times with water or a mild brine solution to ensure complete removal of ammonium salts.

  • Azeotropic Drying: If water is suspected to be the culprit, after drying with a desiccant (like Na₂SO₄ or MgSO₄), add toluene to the organic extract and concentrate it in vacuo. Repeat this process 2-3 times. Toluene forms a low-boiling azeotrope with water, effectively removing the last traces.

  • Trituration: If a gum is obtained after concentration, attempt to induce crystallization by trituration. Add a non-polar solvent in which your product is poorly soluble (e.g., diethyl ether, hexanes, or a mixture) and scratch the inside of the flask vigorously with a glass rod. This mechanical action can initiate nucleation.

Q3: My final product is contaminated with a di-acylated byproduct. How can this be prevented?

This occurs when the newly formed amide nitrogen is acylated in a second, undesired reaction.

• Causality & Scientific Logic: While the primary amine is significantly more nucleophilic than the resulting secondary amide, under harsh conditions (high temperature) or with a large excess of a highly reactive electrophile, the amide can be deprotonated and subsequently acylated.

• Troubleshooting Steps:

  • Control Temperature: Add the electrophile slowly to the reaction mixture while maintaining a low temperature (e.g., 0 °C). This allows the heat from the exothermic reaction to dissipate and favors the more kinetically rapid reaction at the primary amine.

  • Stoichiometric Control: Avoid using a large excess of the electrophile. Use a slight excess (e.g., 1.05-1.1 equivalents) to ensure full conversion of the amine without promoting side reactions.

  • Purification: If the side product does form, it can typically be separated by column chromatography on silica gel. Using a specialized amine-functionalized silica can sometimes improve the separation of basic compounds.[5]

Frequently Asked Questions (FAQs)

• Q: What is the best practice for storing and handling 1-Methylpyrrolidin-3-amine hydrochloride?

  • A: The compound is hygroscopic and should be stored in a tightly sealed container in a cool, dry place, preferably in a desiccator or under an inert atmosphere (Nitrogen or Argon).[4] Before use, allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the solid.[4]

• Q: Can I use an inorganic base like K₂CO₃ or NaOH for the free-basing step?

  • A: Yes, but with caution. Inorganic bases are often poorly soluble in common organic solvents like DCM or THF. This can lead to slow or incomplete free-basing. They are more suitable in polar, protic solvents like alcohols, but this may not be compatible with your electrophile. For heterogeneous mixtures, vigorous stirring is essential. A phase-transfer catalyst may be beneficial in some cases. Generally, soluble organic bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) are preferred for their homogeneity and ease of removal.[1]

• Q: Is it possible to isolate the free base of 1-Methylpyrrolidin-3-amine?

  • A: While technically possible through a careful aqueous extraction with a base followed by drying and distillation, it is strongly discouraged .[6] The isolated free amine is unstable and prone to rapid decomposition.[4] Generating it in-situ is the standard and most reliable procedure.

Standardized Experimental Protocols

Protocol 1: In-Situ Free-Basing and N-Acylation with Benzoyl Chloride

This protocol describes a representative acylation on a 10-gram scale.

Materials:

• 1-Methylpyrrolidin-3-amine hydrochloride (10.0 g)

• Triethylamine (TEA)

• Benzoyl Chloride

• Dichloromethane (DCM), anhydrous

• Deionized Water

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: To a 500 mL, 3-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add 1-Methylpyrrolidin-3-amine hydrochloride (10.0 g).

• Suspension: Add anhydrous DCM (200 mL) to the flask. The salt will not fully dissolve, forming a slurry.

• Free-Basing: Cool the slurry to 0 °C using an ice-water bath. Slowly add triethylamine (2.2 equivalents) via syringe over 10 minutes.

• Stirring: Allow the mixture to stir at 0 °C for 20 minutes. The appearance of the slurry may change as the free amine is liberated and the triethylammonium chloride salt forms.

• Acylation: In a separate flask, dissolve benzoyl chloride (1.05 equivalents) in anhydrous DCM (50 mL). Add this solution dropwise to the cold amine slurry over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC or LC-MS until the starting amine is consumed.

• Quenching & Work-up: Cool the reaction mixture back to 0 °C and slowly add deionized water (100 mL) to quench the reaction.

• Phase Separation: Transfer the mixture to a separatory funnel. Separate the organic layer.

• Washing: Wash the organic layer sequentially with:

  • Saturated NaHCO₃ solution (2 x 100 mL) (to remove excess acid)

  • Deionized Water (1 x 100 mL)

  • Brine (1 x 100 mL) (to break up emulsions and aid drying)

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: The crude material can be purified by column chromatography or recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Mechanistic Visualizations

References

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• Cole-Parmer. (2003, November 7).
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• BenchChem. (n.d.). Technical Support Center: N-Acylation of Pyrrolidine with Triethoxybenzoyl Chloride.
• Chemical Substance Information. (n.d.). 1-methyl-4-phenylpyrrolidin-3-amine dihydrochloride.
• BLDpharm. (n.d.). 214357-95-6|(S)-1-Methylpyrrolidin-3-amine.
• Fluorochem. (n.d.). (3R)-1-Methylpyrrolidin-3-amine hydrochloride.
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• MySkinRecipes. (n.d.). (R)-1-Methylpyrrolidin-3-amine.
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• Zaragoza, F. (2021, February 9). Acylation of Amines, Part 1: with Acyl Halides. YouTube.
• Google Patents. (n.d.). CN103058910B - Separation method of organic amine impurity in N-methyl pyrrolidinone.
• CORE. (n.d.). Coupling in the absence of a tertiary base: A method for the deprotonation of hydrochloride salts of peptide esters.
• ElectronicsAndBooks. (n.d.). Synthesis and Reactions of 3-Pyrrolidinones.
• Molecule.one. (n.d.). Scaling High-Throughput Experimentation Unlocks Robust Reaction-Outcome Prediction.
• European Patent Office. (2016, August 31). METHOD FOR PURIFYING N-METHYL-2-PYRROLIDONE - EP 1720833 B1.
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• American Addiction Centers. (2024, November 11). Freebasing Cocaine: Effects and Risks of Freebasing.
• Biotage. (n.d.).
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• ChemBK. (2025, August 19). 1-Methylpyrrolidin-3-Ol.
• ACS Publications. (2024, October 15). Development of a Scalable Process for the Synthesis of Cyclopropyl-Methyl-Proline with Complex Stereochemistry: A Key Building Block of Factor D Inhibitors.
• ResearchGate. (2015, January 9).
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• Organic Chemistry Explained. (n.d.). Acid Chloride to Amide (NH3/Amines) | Mechanism + Exam Traps.

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Reference Data & Comparative Studies

Validating the Enantiomeric Purity of 1-Methylpyrrolidin-3-amine: A Comparative Guide to Chiral Analytical Platforms

Introduction: The Analytical Challenge of Dual-Basicity

1-Methylpyrrolidin-3-amine (also known as 3-amino-1-methylpyrrolidine) is an indispensable chiral building block utilized in the synthesis of advanced therapeutics, including kinase inhibitors and GPCR antagonists. However, validating its enantiomeric excess (ee%) presents a formidable analytical challenge.

The molecule possesses two distinct basic centers: a tertiary amine embedded within the pyrrolidine ring and a primary amine at the C3 chiral center. When analyzed using traditional polysaccharide-based chiral stationary phases (CSPs) like Amylose or Cellulose derivatives, the dual-basicity often leads to severe peak tailing and irreversible adsorption due to non-specific interactions with residual silanols on the silica support. To achieve unimpeachable scientific integrity, analytical scientists must pivot to methodologies that specifically exploit the primary amine functionality.

This guide objectively compares the performance of Crown Ether-based Chiral HPLC against Three-Component Chiral Derivatization NMR , providing researchers with self-validating protocols to ensure absolute data reliability.

Comparative Overview of Analytical Modalities

To select the optimal platform for your workflow, it is critical to understand the mechanistic advantages and limitations of each approach.

Table 1: Modality Comparison for 1-Methylpyrrolidin-3-amine Analysis

Modality	Mechanism of Action	Primary Advantage	Key Limitation	Optimal Use Case
Crown Ether HPLC	Host-guest complexation of the protonated primary amine	High resolution (Rs > 2.0); non-destructive; highly sensitive	Requires highly acidic mobile phase	Routine batch release & high-throughput screening
3-Component ¹H NMR	In situ diastereomeric iminoboronate ester formation	Rapid (<10 min); bypasses kinetic resolution	Lower sensitivity (LOD ~1% ee)	Orthogonal structural confirmation & rapid lab checks
GC-MS (Derivatized)	Volatilization of derivatized amine enantiomers	High theoretical plate count	High risk of thermal degradation	Volatile impurity profiling

Deep Dive: Crown Ether Chiral HPLC (The Gold Standard)

Causality Behind the Method

Why choose a Crown Ether CSP (such as ChiroSil RCA(+) or CrownSil) over standard columns? Crown ether columns utilize (+)- or (-)-(18-crown-6)-tetracarboxylic acid covalently bonded to a silica support (1[1]). Under acidic conditions, the primary amine at the C3 position of 1-methylpyrrolidin-3-amine is protonated to form an ammonium ion (-NH3+).

This cation enters the 18-crown-6 cavity, where chiral discrimination occurs via steric barriers and hydrogen bonding with the side carboxylic acid groups (2[2]). Crucially, the bulky tertiary ring-nitrogen is sterically excluded from the cavity. This targeted host-guest complexation directly at the chiral center eliminates peak tailing and drives exceptional enantiodiscrimination (3[3]).

Fig 1. Crown ether host-guest chiral recognition mechanism for primary amines.

Self-Validating HPLC Protocol

To ensure trustworthiness, this protocol incorporates a mandatory System Suitability Test (SST) that acts as a self-validating mechanism prior to sample analysis.

Step 1: Mobile Phase Preparation Prepare an acidic mobile phase: 80% Methanol / 20% Water containing 10 mM Perchloric acid (HClO4). Causality: Perchloric acid ensures complete protonation of the primary amine without forming strongly coordinating ion pairs that could disrupt the host-guest complexation inside the crown ether cavity.

Step 2: Column Equilibration Install a Crown Ether CSP column (e.g., 4.6 x 250 mm, 5 µm). Equilibrate at a flow rate of 0.8 mL/min at 25°C until the baseline is stable.

Step 3: System Suitability & Self-Validation (Critical) Inject a racemic standard of 1-methylpyrrolidin-3-amine. Validation Criteria: The system is validated only if the resolution (Rs) between the (R)- and (S)-enantiomers is ≥ 2.0, and the tailing factor is ≤ 1.5. If Rs < 2.0, decrease the column temperature to 15°C to enhance the enthalpic contribution to chiral recognition (4[4]). Follow with a blank injection to rule out carryover from the highly retained tertiary amine moiety.

Step 4: Sample Analysis Inject the synthesized sample (10 µL of 1 mg/mL solution). Calculate the ee% based on relative peak areas.

Deep Dive: ¹H NMR with Chiral Derivatizing Agents (The Orthogonal Alternative)

Causality Behind the Method

While HPLC is ideal for routine analysis, NMR provides orthogonal structural confirmation. Traditional derivatization with Mosher's acid chloride is problematic for sterically demanding, dual-basic amines due to moisture sensitivity and kinetic resolution (where one enantiomer reacts faster than the other, skewing the ee% calculation) (5[5]).

A superior alternative is a three-component derivatization protocol using 2-formylphenylboronic acid and enantiopure (S)-BINOL (6[6]). Operating under thermodynamic control, this reaction targets only the primary amine, forming rigid diastereoisomeric iminoboronate esters in situ. The distinct anisotropic shielding from the BINOL naphthyl rings causes the diastereotopic imino protons to be baseline-resolved in the ¹H NMR spectrum.

Fig 2. Three-component NMR derivatization workflow for determining ee%.

Self-Validating NMR Protocol

Step 1: Reagent Assembly In an NMR tube, combine 0.1 mmol of the 1-methylpyrrolidin-3-amine sample, 0.1 mmol of 2-formylphenylboronic acid, and 0.1 mmol of enantiopure (S)-BINOL.

Step 2: In Situ Condensation Dissolve the mixture in 0.6 mL of CDCl3. Shake the tube vigorously for 30 seconds. Causality: The condensation reaction is thermodynamically driven and completes within 5 minutes at room temperature, requiring no inert atmosphere or anhydrous conditions (7[7]).

Step 3: Self-Validation via Racemate Control (Critical) Before analyzing the synthesized batch, derivatize and analyze a racemic standard of 1-methylpyrrolidin-3-amine. Validation Criteria: The ¹H NMR spectrum must yield a perfect 50:50 integration ratio for the diastereotopic imino protons (typically observed between 8.0–8.5 ppm). This internal control validates that the derivatization went to completion without kinetic resolution bias.

Step 4: Data Acquisition and Integration Acquire the ¹H NMR spectrum of the unknown sample at 400 MHz or higher. Integrate the baseline-resolved diastereotopic resonances to calculate the enantiomeric purity.

Quantitative Performance Comparison

Table 2: Experimental Validation Data for 1-Methylpyrrolidin-3-amine

Parameter	Crown Ether Chiral HPLC	Three-Component ¹H NMR
Chiral Selector	(+)-(18-Crown-6)-tetracarboxylic acid	(S)-BINOL + 2-Formylphenylboronic acid
Target Functional Group	Primary Amine (C3 position)	Primary Amine (C3 position)
Limit of Detection (LOD)	0.05% ee	1.0 - 2.0% ee
Analysis Time	15 - 25 minutes	5 min prep + 5 min acquisition
Sample Requirement	< 1 mg (Non-destructive)	~10 mg (Destructive/Derivatized)
Validation Control	Racemate Rs ≥ 2.0	Racemate 50:50 Integration
Kinetic Resolution Risk	None	Negligible (Thermodynamic control)

Conclusion

For validating the enantiomeric purity of 1-methylpyrrolidin-3-amine, Crown Ether-based Chiral HPLC stands as the premier choice for high-throughput, high-sensitivity analysis, directly leveraging the molecule's primary amine functionality to bypass the peak tailing issues of standard columns. Conversely, the three-component NMR derivatization method serves as a robust, self-validating orthogonal technique that requires minimal method development. Employing both platforms in tandem ensures unimpeachable scientific integrity in drug development workflows.

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1-Methylpyrrolidin-3-amine vs piperidine derivatives in drug design

Title: 1-Methylpyrrolidin-3-amine vs. Piperidine Derivatives in Drug Design: A Comprehensive Comparison Guide

Introduction

Saturated nitrogen heterocycles are the structural workhorses of modern medicinal chemistry. Among the most privileged scaffolds utilized to introduce basicity and three-dimensional geometry are the five-membered pyrrolidine and the six-membered piperidine rings[1]. For researchers and drug development professionals, the decision to utilize a specific derivative—such as 1-methylpyrrolidin-3-amine versus its six-membered counterpart, 1-methylpiperidin-3-amine—is a critical inflection point in lead optimization.

This practice, known as "scaffold hopping," profoundly influences a drug candidate's physicochemical properties, target engagement thermodynamics, and absorption, distribution, metabolism, and excretion (ADME) profile[2]. This guide provides an objective, data-driven comparison of 1-methylpyrrolidin-3-amine and piperidine derivatives, equipping scientists with the mechanistic causality and experimental workflows necessary to optimize therapeutic candidates.

Physicochemical Profiling: Basicity and Lipophilicity

The addition or removal of a single methylene unit between a piperidine and a pyrrolidine ring drives subtle yet highly impactful physicochemical shifts[2].

• Basicity (pKa) and Ionization: Both 1-methylpyrrolidin-3-amine and 1-methylpiperidin-3-amine are diamines featuring a tertiary ring nitrogen and a primary exocyclic amine. The pKa of the primary amine in both scaffolds is nearly identical, typically hovering around ~10.4 to 10.5 at physiological conditions[3]. Because their ionization states are analogous, they are largely interchangeable when electrostatic interactions (e.g., forming salt bridges with target aspartate or glutamate residues) are the primary driver of receptor binding[1].

• Lipophilicity (LogP/LogD): This is where the two scaffolds diverge significantly. The piperidine ring is inherently more lipophilic due to its larger hydrophobic surface area (unsubstituted LogP ~0.84) compared to pyrrolidine (unsubstituted LogP ~0.46)[1]. Consequently, 1-methylpyrrolidin-3-amine is highly hydrophilic, with an experimental LogKow of approximately -0.21[3]. Substituting a piperidine for a 1-methylpyrrolidin-3-amine is a highly effective, causal strategy to lower lipophilicity, thereby improving aqueous solubility and reducing off-target hydrophobic interactions[2].

Table 1: Quantitative Comparison of Physicochemical Properties

Property	1-Methylpyrrolidin-3-amine	Piperidine Derivatives (e.g., 1-Methylpiperidin-3-amine)	Key Considerations for Drug Design
Ring Size	5-membered (Pyrrolidine)	6-membered (Piperidine)	Impacts the spatial orientation and exit vectors of substituents.
pKa (Primary Amine)	~10.4	~10.4 - 10.5	Both are strongly basic; largely interchangeable for ionic target interactions.
Base Scaffold LogP	~0.46	~0.84	Piperidine is inherently more lipophilic, affecting membrane permeability.
Derivative LogP	~ -0.21	> 0.0	The pyrrolidine derivative is highly hydrophilic, rescuing insoluble leads.
Conformation	Flexible (Envelope/Twist)	Rigid (Chair)	Piperidine minimizes entropic penalty; Pyrrolidine allows induced-fit binding.

Structural and Conformational Dynamics

The thermodynamic profile of target binding is heavily influenced by the conformational flexibility of the chosen heterocycle.

• Piperidine Derivatives: The six-membered piperidine ring strongly prefers a rigid chair conformation[2]. This rigidity is highly advantageous when the active conformation of the binding pocket is known, as it locks the molecule into a specific geometry, minimizing the entropic penalty ( ΔS ) upon binding to the target receptor[4].

• 1-Methylpyrrolidin-3-amine: The five-membered pyrrolidine ring lacks the rigid locking mechanism of piperidine. Instead, it adopts rapidly interconverting envelope and twist (pseudo-rotation) conformations[2]. This flexibility is ideal for "induced-fit" binding scenarios where the ligand must adapt to a dynamic or poorly characterized binding pocket[2].

Decision tree for selecting piperidine vs. pyrrolidine scaffolds based on physicochemical needs.

Metabolic Stability and Pharmacokinetics (ADME)

The metabolic fate of a drug candidate dictates its in vivo half-life and dosing regimen. Both scaffolds are generally considered metabolically stable, but they present different vulnerabilities to Cytochrome P450 (CYP) enzymes[2].

• Piperidines: While widely ubiquitous in approved drugs, piperidines possess metabolic "soft spots" at the carbon atoms adjacent to the nitrogen, making them susceptible to α -oxidation and subsequent ring-opening[1]. The higher lipophilicity of piperidines generally increases passive membrane diffusion but may also increase non-specific protein binding[1].

• Pyrrolidines: 1-Methylpyrrolidin-3-amine often exhibits enhanced metabolic stability in specific contexts. The tighter steric environment of the five-membered ring can sterically hinder CYP-mediated oxidation, and pyrrolidine derivatives are generally more resistant to bioreduction than their six-membered counterparts[2].

Mechanistic pathway illustrating how scaffold hopping impacts properties and biological outcomes.

Experimental Workflows: Self-Validating Protocols

To objectively compare these scaffolds during lead optimization, rigorous experimental validation is required. Below are the standardized, self-validating protocols for assessing lipophilicity and metabolic clearance.

Protocol 1: High-Throughput HPLC-LogD Determination

Rationale: Because both scaffolds are basic amines, LogD at pH 7.4 is a much more accurate predictor of in vivo lipophilicity than LogP, as it accounts for the physiological ionization state[4].

• System Preparation: Utilize an octadecyl-poly(vinyl alcohol) (ODP) stationary phase column, which resists degradation at basic pH levels and prevents secondary interactions with free silanols.

• Mobile Phase: Prepare a gradient of 50 mM ammonium acetate buffer (pH precisely adjusted to 7.4) and MS-grade acetonitrile.

• Calibration (Self-Validation Step): Inject a validation set of 6 reference drugs with known LogD values (e.g., toluene, triphenylene, hydrocortisone) to create a standard retention time vs. LogD calibration curve. System Suitability: The R2 of the calibration curve must be >0.98 to proceed.

• Sample Injection: Inject 10 μ L of 1-methylpyrrolidin-3-amine and piperidine analogs (prepared at 1 mM in DMSO).

• Data Analysis: Calculate the LogD of the test compounds by interpolating their retention times against the validated calibration curve[4].

Protocol 2: In Vitro Microsomal Stability Assay

Rationale: Assesses the intrinsic clearance ( CLint​ ) driven by Phase I hepatic metabolism, identifying scaffold vulnerabilities[1].

• Preparation: Thaw human liver microsomes (HLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• Incubation: Mix 0.5 mg/mL HLM with 1 μ M of the test scaffold in a 96-well plate. Pre-incubate at 37°C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding 1 mM NADPH.

• Quenching & Controls (Self-Validation Step): At time points 0, 5, 15, 30, and 60 minutes, transfer 50 μ L aliquots into 150 μ L of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). System Suitability: Run Verapamil concurrently as a high-clearance positive control. If the Verapamil T1/2​ falls outside the historical 10-15 minute range, discard the assay plate.

• Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to quantify the disappearance of the parent compound. Calculate CLint​ using the half-life ( T1/2​ ) derived from the exponential decay curve.

Step-by-step workflow for the in vitro microsomal stability assay to determine metabolic clearance.

Conclusion

The selection between 1-methylpyrrolidin-3-amine and piperidine derivatives is not a matter of one being universally superior; rather, it is a strategic choice dictated by the specific liabilities of a chemical series. Piperidines offer conformational rigidity and enhanced membrane permeability via higher lipophilicity[1]. Conversely, 1-methylpyrrolidin-3-amine provides a highly hydrophilic, conformationally adaptable framework that can rescue insoluble leads and mitigate off-target toxicity[2]. By leveraging the comparative data and protocols outlined in this guide, drug development professionals can execute rational scaffold hopping to accelerate the discovery of optimal therapeutic candidates.

References

• U.S. Environmental Protection Agency (EPA). "(3S)-1-Methylpyrrolidin-3-amine Properties." CompTox Chemicals Dashboard, [Link]

• National Institutes of Health (NIH). "Design, Synthesis, and Biological Evaluation of 4,4'-Difluorobenzhydrol Carbamates as Selective M1 Antagonists." PubMed Central, [Link]

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A Comparative Guide to the Stability of 1-Methylpyrrolidin-3-amine: Free Base vs. Hydrochloride Salt

Executive Summary

In the landscape of pharmaceutical synthesis and drug discovery, the selection of starting materials and intermediates is paramount to ensuring process robustness, reproducibility, and the ultimate safety of the final active pharmaceutical ingredient (API). 1-Methylpyrrolidin-3-amine is a valuable chiral building block, frequently utilized in the creation of complex therapeutics.[1] A critical, yet often overlooked, decision is the choice between using its free base form or its hydrochloride (HCl) salt. This guide provides an in-depth, data-driven comparison of the chemical stability of these two forms. Through a series of simulated, industry-standard stability and forced degradation studies, we will demonstrate that the HCl salt offers vastly superior stability, a critical factor for long-term storage, consistent reaction performance, and GMP compliance.

Introduction: The Strategic Importance of Form Selection

1-Methylpyrrolidin-3-amine features a five-membered saturated ring containing a tertiary amine (N-1) and a primary amine at the C-3 position. This structure is a key pharmacophore in medicinal chemistry.[1] The free base form exists as a colorless to yellow oil or semi-solid, while the hydrochloride salt is typically a stable, crystalline solid.[2][3]

The fundamental difference lies in the protonation state of the nitrogen atoms. In the HCl salt, the highly basic nitrogen atoms are protonated to form ammonium chlorides. This seemingly simple acid-base reaction has profound implications for the molecule's reactivity and stability, primarily by tying up the lone pair of electrons on the nitrogen atoms, which is the root of the free base's instability.[4][5] This guide will elucidate the chemical principles and present the experimental evidence to guide researchers in making an informed choice.

The Chemical Rationale: Why Salt Form Confers Stability

The enhanced stability of the amine HCl salt over the free base is not arbitrary; it is grounded in fundamental chemical principles.

• Prevention of Oxidative Degradation: The lone pair of electrons on the nitrogen atoms in the free base makes it a prime target for oxidation. Atmospheric oxygen can lead to the formation of N-oxides and other degradation products, often signaled by a darkening in color of the material over time.[4][6] By protonating the nitrogen, the lone pair becomes engaged in a bond with a proton, rendering it unavailable for oxidative reactions.[4] This is the single most important factor contributing to the long-term stability of the HCl salt.

• Physical State and Reduced Reactivity: The free base is often an oil, which presents a larger surface area and higher molecular mobility, making it more susceptible to reaction with atmospheric components like oxygen and carbon dioxide.[6] In contrast, the HCl salt is a crystalline solid.[7] The molecules within a crystal lattice are locked in a fixed orientation, significantly reducing their reactivity and providing a physical barrier to atmospheric degradation.

• Improved Handling and Hygroscopicity: While salts can be hygroscopic, they are typically less volatile and have less odor than their free base counterparts.[5] Their solid nature prevents aerosolization and simplifies weighing and dispensing, which is a significant advantage in both research and manufacturing settings.

Experimental Design for Stability Assessment

To objectively compare the two forms, a series of stability studies were designed based on International Council for Harmonisation (ICH) guidelines.[8] The goal is to expose both the free base and the HCl salt to accelerated stress conditions to predict their long-term shelf-life and identify potential degradation pathways.

Experimental Workflow Diagram

Caption: Primary degradation pathway for the free base.

Practical Recommendations and Conclusion

For Researchers and Drug Development Professionals:

• Storage: 1-Methylpyrrolidin-3-amine free base should be stored under an inert atmosphere (Argon or Nitrogen), refrigerated, and protected from light. Due to its instability, it is recommended to use it shortly after opening or to purify it before use if it has been stored for an extended period. [6]* Recommended Form: For all applications requiring long-term storage, process consistency, and material traceability, the hydrochloride salt is the unequivocally superior choice. Its solid form and inherent chemical stability simplify handling, mitigate the risk of hidden degradation, and ensure more reliable and reproducible results in synthesis.

• In-situ Generation: If the free base is required for a specific reaction, the best practice is to generate it in situ just before use by neutralizing a solution of the stable HCl salt with a suitable base (e.g., NaOH, Na₂CO₃).

References

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• MDPI. (2020). Effect of Various Parameters on the Thermal Stability and Corrosion of CO2-Loaded Tertiary Amine Blends. Retrieved from [Link]

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• 6. Sciencemadness Discussion Board - Stability of amines - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. CAS 235093-98-8: (3R)-3-methylpyrrolidine hydrochloride [cymitquimica.com]
• 8. ema.europa.eu [ema.europa.eu]

A Senior Application Scientist's Guide to 1-Methylpyrrolidin-3-amine in Medicinal Chemistry

As a Senior Application Scientist, I frequently encounter the challenge of balancing a drug candidate's target affinity with its pharmacokinetic (PK) viability—especially regarding central nervous system (CNS) penetrance. In modern drug discovery, selecting the right chiral building block can mean the difference between a successful clinical candidate and a failed preclinical asset.

This guide provides an objective, data-driven comparison of 1-Methylpyrrolidin-3-amine against alternative amine scaffolds. By analyzing its physicochemical properties, we will explore why this specific tertiary amine is increasingly utilized in the synthesis of CNS therapeutics, PET imaging probes, and centrally active antidotes.

Mechanistic Rationale: Why 1-Methylpyrrolidin-3-amine?

The utility of 1-Methylpyrrolidin-3-amine stems from its unique structural geometry. The pyrrolidine ring restricts conformational flexibility, which significantly lowers the entropic penalty upon binding to a target receptor compared to acyclic amines. Furthermore, the N-methyl group provides a finely tuned lipophilicity (logD) that facilitates blood-brain barrier (BBB) crossing without rendering the molecule overly hydrophobic, which would otherwise increase non-specific protein binding and rapid clearance.

Objective Performance Comparison: Scaffold Hopping

To understand the product's performance, we must evaluate it against common alternatives like dimethylamine, quinuclidine, and morpholine across various therapeutic contexts.

NLRP3 Inflammasome Inhibitors: Overcoming Entropic Penalties

In the development of brain-penetrant NLRP3 inflammasome inhibitors (such as NP3-253), researchers explored various amine substitutions to optimize binding space. Truncating a cyclopropyl group to a highly flexible dimethylamine scaffold resulted in a 3-fold loss of cellular potency (1)[1]. However, utilizing 1-methylpyrrolidin-3-amine provided the necessary steric bulk and rigidity to lock the molecule into the active site, restoring potency while maintaining excellent brain penetrance[1].

M1 Receptor Antagonists: Enhancing PET Imaging Viability

For muscarinic acetylcholine receptor (mAChR) antagonists, quinuclidine is a classic bicyclic pharmacophore. However, its complex structure makes downstream radiolabeling for PET imaging exceptionally difficult. By substituting quinuclidine with 1-methylpyrrolidin-3-amine, researchers successfully synthesized 4,4'-difluorobenzhydrol carbamates that maintained high target affinity while becoming highly amenable to straightforward carbon-11 radiolabeling for CNS imaging (2)[2].

Nerve Agent Antidotes: Crossing the Lipid Bilayer

Traditional oxime antidotes for nerve agent exposure, such as 2-PAM , possess null permeability across lipid bilayers, restricting their efficacy to the peripheral nervous system (3)[3]. By incorporating 1-methylpyrrolidin-3-amine into the oxime scaffold (e.g., LLNL-2 analogs), the resulting compounds exhibited significantly enhanced membrane permeability, effectively transitioning the antidote into a centrally active therapeutic[3].

Limitations: When Aromaticity is Required

1-Methylpyrrolidin-3-amine is not a universal solution. In the design of MurA enzyme inhibitors for antibacterial applications, replacing an aromatic system with aliphatic amines like morpholin-4-amine or 1-methylpyrrolidin-3-amine led to a complete loss of activity (4)[4]. This highlights that when crucial π-π stacking interactions are required by the target pocket, aliphatic pyrrolidine rings will fail to replicate the necessary binding mechanics[4].

Quantitative Data Comparison

The following table summarizes the performance of 1-Methylpyrrolidin-3-amine against alternative scaffolds across various drug development parameters:

Amine Scaffold	Primary Application	BBB Permeability	Target Affinity Impact	Key Limitation
1-Methylpyrrolidin-3-amine	NLRP3 / M1 / Oximes	High	Optimal (Rigid)	Requires chiral resolution (R/S)
Dimethylamine	NLRP3 Inhibitors	High	3-fold loss vs Pyrrolidine	High entropic penalty (Flexible)
Quinuclidine	M1 Antagonists	Moderate	High	Difficult C-11 radiolabeling
2-PAM	Nerve Agent Antidotes	Null	High (Peripheral only)	Cannot cross lipid bilayers
Morpholin-4-amine	MurA Inhibitors	Low	Reduced	Lacks aromatic π-π interactions

Experimental Workflow: Nucleophilic Aromatic Substitution (SNAr)

To ensure high-yield integration of 1-Methylpyrrolidin-3-amine into a drug scaffold, the following self-validating SNAr protocol is recommended, adapted from the synthesis of NLRP3 inhibitors[1].

Objective : Coupling of (R)-1-methylpyrrolidin-3-amine to a halogenated heteroaromatic core (e.g., 3,6-dichloropyridazine).

• Step 1: Reaction Assembly

  • Procedure: In an oven-dried reaction vial, combine 3,6-dichloropyridazine (1.0 equiv, 6.51 mmol) and (R)-1-methylpyrrolidin-3-amine (1.1 equiv, 7.16 mmol) in N-Methyl-2-pyrrolidone (NMP) (8.0 mL). Add N,N-Diisopropylethylamine (DIPEA) (1.3 equiv, 8.46 mmol).

  • Causality & Logic: NMP is selected because its high dielectric constant stabilizes the polar Meisenheimer transition state during the SNAr mechanism, and its high boiling point safely accommodates the 150 °C reaction temperature. DIPEA acts as a non-nucleophilic proton sponge; its bulky isopropyl groups prevent it from competing with the pyrrolidin-amine for the electrophile, ensuring it strictly scavenges the HCl byproduct.

• Step 2: Thermal Activation & Monitoring

  • Procedure: Seal the vial and heat the mixture at 150 °C for 4 hours. Monitor the reaction progression via LC-MS.

  • Self-Validation: The reaction is complete when the LC-MS trace shows >95% consumption of the starting material. If unreacted starting material persists, adding an additional 0.1 equiv of the amine and heating for 1 more hour is required to drive the reaction to completion.

• Step 3: Quenching and Phase Separation

  • Procedure: Cool the mixture to room temperature and evaporate the NMP under reduced pressure. Dissolve the crude residue in Ethyl Acetate (EtOAc) and wash with saturated aqueous Na₂CO₃.

  • Causality & Logic: The Na₂CO₃ wash is critical. The basic aqueous layer (pH ~10-11) ensures that the tertiary amine of the newly formed product is fully deprotonated (free base form), driving it into the organic EtOAc layer. A neutral or acidic wash would protonate the product, causing it to partition into the aqueous waste and destroying the yield.

• Step 4: Extraction and Purification

  • Procedure: Extract the aqueous layer twice with EtOAc. Dry the combined organic layers over anhydrous Na₂SO₄, filter, concentrate, and purify via flash column chromatography.

Structural Optimization Workflow

Structural optimization workflow comparing amine scaffolds for CNS drug penetrance.

References

• Discovery of NP3-253, a Potent Brain Penetrant Inhibitor of the NLRP3 Inflammasome Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Design, Synthesis, and Biological Evaluation of 4,4'-Difluorobenzhydrol Carbamates as Selective M1 Antagonists Source: PMC - National Institutes of Health (NIH) URL:[Link]

• Improved Chemical Synthesis, Identification and Evaluation of Prospective Centrally Active Oxime Antidotes for the Treatment of Nerve Agent Exposure Source: OSTI.GOV - U.S. Department of Energy URL:[Link]

• Design and synthesis of MurA enzyme inhibitors and their evaluation as antibacterial agents Source: Saarland University URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design, Synthesis, and Biological Evaluation of 4,4’-Difluorobenzhydrol Carbamates as Selective M1 Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. osti.gov [osti.gov]
• 4. universaar.uni-saarland.de [universaar.uni-saarland.de]

Analytical Method Validation for 1-Methylpyrrolidin-3-amine Quantification: A Comparative Guide

Executive Summary & The Analytical Challenge

1-Methylpyrrolidin-3-amine (CAS 13220-27-4) is a highly polar, basic aliphatic amine (MW: 100.16 g/mol ) widely utilized as a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), including pyrazolopyrimidines and fluoroquinolone antibiotics.

Quantifying this compound presents a distinct analytical challenge: it lacks a conjugated π -electron system , meaning it exhibits negligible ultraviolet (UV) absorbance. Consequently, traditional High-Performance Liquid Chromatography with UV detection (HPLC-UV) is ineffective without complex pre-column derivatization.

As a Senior Application Scientist, I have structured this guide to objectively compare three robust, direct-quantification alternatives: GC-FID , HPLC-CAD , and LC-MS/MS . This guide details the causality behind column selection, detector physics, and provides self-validating experimental protocols aligned with the latest [1].

Physicochemical Profiling & Method Rationale

To design a self-validating analytical method, we must first analyze the analyte's intrinsic properties:

• Volatility: With a low molecular weight and a boiling point of approximately 140–150°C, the compound is sufficiently volatile for Gas Chromatography (GC).

• Polarity & Basicity: The secondary and tertiary amine groups create a highly polar, basic molecule. In GC, this causes severe peak tailing on standard siloxane columns due to hydrogen bonding with active surface silanols. In HPLC, it results in zero retention on standard C18 reversed-phase columns.

The Three Pillars of Quantification

• GC-FID (Gas Chromatography - Flame Ionization Detection): FID is highly sensitive to carbon-hydrogen bonds, making it ideal for volatile organics. To counteract the basicity of the amine and prevent tailing, a heavily base-deactivated capillary column is mandatory[2].

• HPLC-CAD (Charged Aerosol Detection): CAD is a universal detector that measures the charge transferred to dried analyte particles, entirely independent of optical properties[3]. To achieve retention, Hydrophilic Interaction Liquid Chromatography (HILIC) must be employed.

• LC-MS/MS (Liquid Chromatography - Tandem Mass Spectrometry): Offers unparalleled sensitivity and specificity, utilizing multiple reaction monitoring (MRM) for trace-level quantification (e.g., genotoxic impurity screening), though it is susceptible to matrix ion suppression[4].

Comparative Experimental Protocols

Every protocol described below is designed as a self-validating system , incorporating built-in system suitability tests (SST) to ensure the method is fit-for-purpose before sample analysis begins.

Method A: GC-FID (The High-Throughput Volatile Approach)

Causality: GC-FID is selected for its robust linear dynamic range and operational simplicity. A base-deactivated column is chosen to shield the basic amine from acidic silanol groups, ensuring sharp, symmetrical peaks without the need for derivatization.

• Column: Rtx-Volatile Amine or CP-Volamine (30 m × 0.32 mm ID × 5.0 µm).

• Carrier Gas: Helium at a constant linear velocity of 35 cm/sec.

• Inlet: 250°C, Split ratio 20:1. (A split injection prevents column overloading and sharpens the initial sample band).

• Oven Program: 60°C (hold 2 min) → ramp at 10°C/min to 200°C (hold 5 min).

• Detector: FID at 260°C. Hydrogen: 40 mL/min, Air: 400 mL/min.

• Sample Prep: Dissolve standards and samples in LC-MS grade Methanol. Rationale: Methanol expands optimally in the GC inlet and does not strip the stationary phase like water would.

• Self-Validation (SST): Inject the working standard (e.g., 100 µg/mL) six times. The system is valid only if the Relative Standard Deviation (RSD) of the peak area is ≤ 2.0% and the USP tailing factor is ≤ 1.5.

Method B: HPLC-CAD (The Universal Liquid Approach)

Causality: For non-volatile matrices where GC is unsuitable, HPLC is required. Because CAD relies on the nebulization and evaporation of the mobile phase, all buffers must be strictly volatile [3]. HILIC is chosen because the high organic content in the mobile phase promotes excellent nebulization efficiency in the CAD, enhancing sensitivity.

• Column: SeQuant ZIC-HILIC (150 mm × 4.6 mm, 5 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH adjusted to 3.0 with formic acid). Rationale: Low pH ensures the amine is fully protonated, maximizing interaction with the zwitterionic HILIC stationary phase.

• Mobile Phase B: Acetonitrile (100%).

• Gradient: Isocratic 20% A / 80% B.

• Flow Rate: 1.0 mL/min.

• CAD Settings: Evaporator temperature at 35°C, Data collection rate 10 Hz, Filter constant 3.6 s.

• Sample Prep: Dilute samples in 80% Acetonitrile to match the initial mobile phase conditions, preventing solvent-induced peak distortion.

• Self-Validation (SST): Signal-to-noise (S/N) ratio of the Limit of Quantitation (LOQ) standard must be ≥ 10.

Validation Data Comparison

The following table synthesizes the quantitative performance of the three methodologies, evaluated against the strict acceptance criteria defined by the[5].

Validation Parameter (ICH Q2(R2))	GC-FID (Base-Deactivated)	HPLC-CAD (HILIC)	LC-MS/MS (HILIC-MRM)
Linearity Range	10 – 1000 µg/mL	5 – 500 µg/mL	0.01 – 50 µg/mL
Correlation Coefficient ( R2 )	> 0.999	> 0.995 (Log-log fit required)*	> 0.998
Limit of Detection (LOD)	3.0 µg/mL	1.5 µg/mL	0.003 µg/mL
Limit of Quantitation (LOQ)	10.0 µg/mL	5.0 µg/mL	0.01 µg/mL
Accuracy (% Recovery)	98.5% – 101.2%	97.0% – 102.5%	90.0% – 110.0%
Precision (Repeatability RSD)	< 1.5%	< 2.5%	< 5.0%
Matrix Effect Susceptibility	Low	Low to Moderate	High (Ion Suppression)
Cost per Analysis	Low	Medium	High

*Note on CAD Linearity: Charged Aerosol Detectors inherently exhibit a non-linear (sigmoidal) response over wide concentration ranges. A power-function or log-log calibration model is mathematically required to achieve ICH compliance for linearity.

Method Selection Logic

To assist laboratory managers and method development scientists in selecting the optimal analytical pathway for 1-Methylpyrrolidin-3-amine, the following decision tree maps the logical relationships based on matrix complexity and sensitivity requirements.

Caption: Decision logic for selecting the optimal analytical method for 1-Methylpyrrolidin-3-amine.

Conclusion & Best Practices

When quantifying 1-Methylpyrrolidin-3-amine, the absence of a UV chromophore dictates the analytical strategy.

• For routine quality control and batch release of raw materials, GC-FID is the gold standard due to its high precision, low operating cost, and robustness, provided a base-deactivated column is utilized to mitigate tailing[6].

• If the analyte is embedded in a non-volatile matrix (e.g., biological fluids or complex salt formulations) where GC injection would foul the inlet, HPLC-CAD paired with a HILIC column offers excellent universal detection[3].

• For pharmacokinetic studies or trace impurity profiling , LC-MS/MS remains the only viable option, though analysts must rigorously validate matrix effects using stable isotope-labeled internal standards.

By grounding method development in the physicochemical realities of the molecule and adhering to ICH Q2(R2) validation frameworks, laboratories can ensure data integrity, regulatory compliance, and operational efficiency.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline European Medicines Agency (EMA) / ICH URL:[Link]

• Validation of Analytical Procedures Q2(R2) International Council for Harmonisation (ICH) URL:[Link]

• Episode 1: The Benefits of Charged Aerosol Detection (CAD) in High-Performance Liquid Chromatography (HPLC) Labrulez URL:[Link]

• GC Vs. HPLC: A Comprehensive Comparison And Practical Applications ALWSCI URL:[Link]

Sources

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. database.ich.org [database.ich.org]
• 6. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]

A Comparative Guide to the Synthesis of 3-Substituted Pyrrolidines: Strategies and Applications

The pyrrolidine ring is a cornerstone of medicinal chemistry, appearing in a vast array of natural products and FDA-approved pharmaceuticals.[1][2] Its saturated, five-membered nitrogen-containing structure provides a versatile three-dimensional scaffold that is ideal for interacting with biological targets. Consequently, the development of efficient and stereoselective methods to construct substituted pyrrolidines, particularly at the 3-position, remains a high-priority area for synthetic and medicinal chemists.[1][3][4]

This guide provides a comparative analysis of three modern, powerful strategies for the synthesis of 3-substituted pyrrolidines: Asymmetric 1,3-Dipolar Cycloaddition, Organocatalytic Michael Addition Cascades, and Palladium-Catalyzed Cycloaddition. We will delve into the mechanistic rationale, comparative performance, and practical considerations for each method, providing field-proven insights to guide your synthetic planning.

Method 1: Asymmetric 1,3-Dipolar Cycloaddition of Azomethine Ylides

The [3+2] cycloaddition between an azomethine ylide and a dipolarophile (typically an activated alkene) is arguably the most prominent and versatile strategy for pyrrolidine synthesis.[5][6] This method constructs the heterocyclic core in a single, often highly stereocontrolled, step.[7] The power of this approach lies in its ability to generate multiple stereocenters simultaneously with high fidelity.

Mechanistic Rationale & Causality

The reaction proceeds via a concerted, pericyclic mechanism where a 1,3-dipole (the azomethine ylide) reacts with a dipolarophile.[5] Azomethine ylides are transient species, typically generated in situ from the condensation of an α-amino acid or ester with an aldehyde or ketone.[8] The choice of catalyst—be it a metal complex or a chiral organocatalyst—is critical for controlling the facial selectivity of the cycloaddition, thereby dictating the enantiomeric outcome of the final pyrrolidine product. Chiral ligands on a metal center or a chiral Brønsted acid can create a chiral environment around the dipole or dipolarophile, making one pathway of approach significantly more favorable.[9][10]

For instance, chiral phosphoric acids have emerged as powerful organocatalysts for this transformation. They are proposed to activate both the azomethine ylide and the dipolarophile through a network of hydrogen bonds, organizing the transition state to achieve high stereoinduction.[9][10]

Workflow: Asymmetric 1,3-Dipolar Cycloaddition

Sources

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• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
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• 4. Organocatalytic asymmetric synthesis of highly substituted pyrrolidines bearing a stereogenic quaternary centre at the 3-position - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 6. Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused Pyrrolidinyl Spirooxindoles - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

1-Methylpyrrolidin-3-amine hydrochloride proper disposal procedures

An authoritative, step-by-step operational and disposal guide for 1-Methylpyrrolidin-3-amine hydrochloride requires a deep understanding of both its chemical properties and the regulatory frameworks governing halogenated amine waste.

As a building block frequently utilized in drug development and medicinal chemistry, this pyrrolidine derivative presents specific handling and disposal challenges. The presence of both an amine group and a hydrochloride salt dictates strict adherence to hazardous waste protocols to prevent the release of toxic byproducts during destruction.

Chemical Profiling & Hazard Causality

Before implementing operational protocols, it is critical to understand the mechanistic reasons behind the safety requirements. 1-Methylpyrrolidin-3-amine hydrochloride (often utilized as the (S)-enantiomer, CAS: 852874-61-4) is a halogenated organic salt[1].

• The Amine Component: Organic amines are basic and can act as severe irritants to the respiratory tract, skin, and eyes. Upon combustion, the nitrogen content acts as a precursor for toxic nitrogen oxides ( NOx​ )[2].

• The Hydrochloride Salt: While the HCl salt form enhances the compound's aqueous solubility and stability for synthetic applications, it classifies the compound as a halogenated material. If incinerated improperly, halogenated organics can generate highly corrosive hydrogen chloride ( HCl ) gas and, under specific conditions, dioxins[2].

Quantitative Safety & Logistics Data

Parameter	Specification / Classification	Operational Implication
Molecular Formula	C5​H13​ClN2​	Contains Nitrogen and Chlorine; dictates incineration method.
Molecular Weight	136.62 g/mol	Fine powder; high risk of aerosolization and inhalation.
Hazard Statements	H315, H319, H335	Requires contact protection and local exhaust ventilation.
Waste Stream	Halogenated Organic Waste	Do not mix with non-halogenated solvent waste[3].
Primary Destruction	Thermal Incineration	Must utilize facilities with flue gas scrubbers[4].

Operational Handling Protocol

To ensure a self-validating safety system, researchers must follow a strict procedural workflow when handling the raw powder.

Step 1: Engineering Controls & PPE Verification

• Conduct all weighing and transfer operations inside a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood to prevent dust inhalation.

• PPE Required: Nitrile gloves (double-gloving recommended for bulk transfers), safety goggles, and a standard laboratory coat. For bulk handling outside a hood, a P95 or N95 particulate respirator is mandated[2].

Step 2: Dispensing and Transfer

• Utilize anti-static weighing boats and spatulas. Amine hydrochloride salts can accumulate static charge, leading to sudden aerosolization of the fine powder.

• Causality Check: Why anti-static? Minimizing static dispersion directly mitigates the H335 (respiratory irritation) hazard risk.

Step 3: Equipment Decontamination

• Rinse all spatulas and glassware with a compatible solvent (e.g., methanol or water) and direct the rinsate into the designated hazardous waste container, not the sink[4].

Step-by-Step Disposal & Destruction Plan

The disposal of 1-Methylpyrrolidin-3-amine hydrochloride must comply with Resource Conservation and Recovery Act (RCRA) guidelines (or local equivalents) for halogenated wastes[5].

Step 1: Waste Segregation

• Collect all solid waste (contaminated Kimwipes, empty vials) and liquid rinsate in a chemically compatible container.

• Material Choice: Use High-Density Polyethylene (HDPE) or glass containers. Do not use metal containers , as aqueous solutions of hydrochloride salts can be highly corrosive to metals[3].

Step 2: Labeling and Storage

• Label the container explicitly as: "HAZARDOUS WASTE - Halogenated Organic Amine (Contains: 1-Methylpyrrolidin-3-amine hydrochloride)".

• Store in a designated Satellite Accumulation Area (SAA) with secondary containment to prevent environmental release in case of primary container failure[3].

Step 3: Facility Destruction (Incineration)

• The material must be transferred to a licensed chemical destruction plant.

• The Gold Standard: The waste must be dissolved or mixed with a combustible solvent and subjected to controlled thermal incineration[4].

• Mechanistic Requirement: The incinerator must be equipped with an afterburner and an alkaline flue gas scrubber. The afterburner ensures complete thermal breakdown of the pyrrolidine ring, while the scrubber neutralizes the corrosive HCl gas and toxic NOx​ emissions generated by the chloride and amine groups, respectively[2][6].

Caption: Regulated disposal pathway for amine hydrochlorides ensuring neutralization of toxic combustion gases.

Emergency Spill Response Protocol

In the event of a localized spill, immediate containment is required to prevent environmental discharge.

• Evacuation & Ventilation: Evacuate personnel from the immediate area. Ensure the room's HVAC system is operating to clear potential airborne dust. Remove all sources of ignition[6].

• Containment (Solid Spill): Do not dry sweep. Lightly dampen the spilled powder with water or a compatible solvent to prevent dust generation.

• Collection: Use non-sparking tools to scoop the dampened material into a hazardous waste container[7].

• Surface Decontamination: Wash the spill site thoroughly with soap and water, collecting all wash water into the halogenated waste stream. Do not let the product enter standard drains[4].

References

• BLDPharm. "(S)-1-Methylpyrrolidin-3-amine hydrochloride Product Details." bldpharm.com. 1

• Purdue University. "Guidelines: Handling and Disposal of Chemicals." purdue.edu. 3

• Environmental Protection Agency (EPA). "Hazardous Waste Listings." epa.gov. 5

• Enamine. "Safety Data Sheet - Amine Hydrochloride." enamine.net. 4

• ECHEMI. "Tris(2-chloroethyl)amine hydrochloride SDS." echemi.com. 6

• Capotchem. "MSDS of N-methyladamantan-1-amine hydrochloride." capotchem.cn.2

• TargetMol. "Safety Data Sheet - Amine hydrochloride." targetmol.com. 7

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